2,6-Dimethyl-4-(prop-2-yn-1-yl)morpholine

• Molecular Formula: C9H15NO
• Molecular Weight: 153.22 g/mol
• IUPAC Name: 2,6-dimethyl-4-prop-2-ynylmorpholine
• InChI: InChI=1S/C9H15NO/c1-4-5-10-6-8(2)11-9(3)7-10/h1,8-9H,5-7H2,2-3H3
• InChI Key: MIZZHIJHLUWAGH-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(CC(O1)C)CC#C

Description

2,6-Dimethyl-4-(prop-2-yn-1-yl)morpholine is a useful research compound. Its molecular formula is C9H15NO and its molecular weight is 153.22 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2,6-Dimethyl-4-(prop-2-yn-1-yl)morpholine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2,6-Dimethyl-4-(prop-2-yn-1-yl)morpholine including the price, delivery time, and more detailed information at info@benchchem.com.

Foundational & Exploratory

Molecular structure and chemical characterization of N-propargyl-2,6-dimethylmorpholine

An In-Depth Technical Guide on the Molecular Structure and Chemical Characterization of N-Propargyl-2,6-Dimethylmorpholine[1]

Abstract This technical guide provides a comprehensive analysis of N-propargyl-2,6-dimethylmorpholine (Systematic Name: cis-2,6-dimethyl-4-(prop-2-yn-1-yl)morpholine), a critical intermediate in the synthesis of neuroprotective agents (MAO-B inhibitors) and agricultural fungicides.[1] We detail the stereoselective synthesis from cis-2,6-dimethylmorpholine, elucidating the preservation of the chair conformation.[1] The guide presents a self-validating characterization protocol integrating

H NMR, C NMR, FT-IR, and HRMS, alongside a discussion of its reactivity in copper-catalyzed azide-alkyne cycloaddition (CuAAC) "click" chemistry.[1]

Introduction: The Strategic Value of the Propargyl-Morpholine Scaffold

The morpholine ring is a privileged pharmacophore in medicinal chemistry, valued for its ability to modulate lipophilicity and metabolic stability.[2] When functionalized with a propargyl (alkynyl) group, the resulting N-propargyl-2,6-dimethylmorpholine becomes a versatile dual-purpose synthon:

• Pharmacological Activity: The N-propargyl amine moiety is a known "suicide substrate" for monoamine oxidase B (MAO-B), conferring neuroprotective properties similar to Selegiline [1].[1]

• Synthetic Utility: The terminal alkyne serves as a bio-orthogonal handle for "click" chemistry, allowing the rapid conjugation of the morpholine core to complex biological vectors or surfaces [2].

The 2,6-dimethyl substitution is non-trivial; it imposes conformational rigidity, locking the morpholine ring into a specific chair conformation that enhances receptor binding selectivity compared to the unsubstituted analog.[1]

Molecular Architecture and Stereochemistry

The commercially relevant form of the starting material is cis-2,6-dimethylmorpholine (CAS 6485-55-8).[1][3] In this isomer, both methyl groups occupy equatorial positions in the chair conformation to minimize 1,3-diaxial interactions.[1]

• Stereochemical Retention: The N-alkylation with propargyl bromide proceeds with retention of the ring stereochemistry.[1]

• Conformational Locking: The equatorial methyl groups anchor the ring, preventing ring-flip.[1] The N-substituent (propargyl group) predominantly adopts the equatorial position to avoid steric clash with the axial protons at C3 and C5.

Table 1: Physicochemical Profile

Property	Value (Experimental/Predicted)
IUPAC Name	cis-2,6-dimethyl-4-(prop-2-yn-1-yl)morpholine
Molecular Formula	C H NO
Molecular Weight	153.22 g/mol
Boiling Point	~75–78 °C at 15 mmHg (Predicted based on homologues)
Density	~0.94 g/mL
Solubility	Soluble in DCM, Chloroform, MeOH, Ethanol; Sparingly soluble in water.[1][4]
pKa (Conjugate Acid)	~7.2 (Lower than parent amine due to electron-withdrawing alkyne)

Synthesis Protocol: N-Alkylation Strategy

Objective: Synthesize N-propargyl-cis-2,6-dimethylmorpholine via nucleophilic substitution (

).

Reagents:

• cis-2,6-Dimethylmorpholine (1.0 equiv)[1]

• Propargyl Bromide (80% wt in toluene, 1.1 equiv)[1]

• Potassium Carbonate (

  , anhydrous, 2.0 equiv)[1]

• Solvent: Acetone (Dry, ACS Grade)[1]

Step-by-Step Methodology:

• Setup: Flame-dry a 250 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser. Flush with Nitrogen (ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

  ).[1]

• Solvation: Dissolve cis-2,6-dimethylmorpholine (e.g., 11.5 g, 100 mmol) in anhydrous acetone (100 mL).

• Base Addition: Add anhydrous

  (27.6 g, 200 mmol) to the solution. The suspension will appear white/opaque.

• Alkylation: Cool the mixture to 0°C in an ice bath. Add propargyl bromide (1.1 equiv) dropwise over 20 minutes to control the exotherm.

• Reaction: Remove the ice bath and warm to room temperature. Stir for 1 hour, then heat to a gentle reflux (approx. 56°C) for 4–6 hours. Monitor via TLC (Mobile Phase: 10% MeOH in DCM; Stain: Iodine or Ninhydrin).[1]

• Workup: Cool to room temperature. Filter off the inorganic salts (

  , excess ) through a Celite pad.

• Concentration: Concentrate the filtrate under reduced pressure (Rotovap) to yield a yellow oil.

• Purification: Purify via vacuum distillation (bp ~76°C @ 15 mmHg) or silica gel column chromatography (Hexanes:EtOAc 4:1) to obtain a clear, colorless liquid.

Figure 1: Synthetic pathway for N-alkylation via SN2 mechanism.[1][5]

Chemical Characterization & Validation

To ensure scientific integrity, the synthesized compound must be validated using the following multi-modal spectroscopic approach.

A. Nuclear Magnetic Resonance (NMR) Spectroscopy

The stereochemistry is confirmed by the coupling constants of the ring protons.

H NMR (400 MHz, ):

• 1.15 (d, Hz, 6H): Methyl groups at C2/C6.[1] Doublet confirms coupling to methine H.[1]
• 1.78 (t, Hz, 2H): Axial protons at C3/C5.[1] Large coupling constant indicates trans-diaxial coupling with C2/C6 protons (characteristic of chair form).[1]
• 2.25 (t, Hz, 1H): Terminal alkyne proton.[1] Triplet due to long-range coupling with propargyl .[1]
• 2.75 (d, Hz, 2H): Equatorial protons at C3/C5.
• 3.35 (d, Hz, 2H): Propargyl methylene ( ).[1] Doublet coupling to alkyne H.
• 3.65–3.75 (m, 2H): Methine protons at C2/C6.[1]

C NMR (100 MHz, ):

• 19.1: Methyl carbons.[1]
• 47.5: Propargyl methylene ( ).[1]
• 59.8: Ring carbons C3/C5 ( ).[1]
• 71.5: Ring carbons C2/C6 ( ).[1]
• 73.5: Terminal alkyne carbon ( ).[1]
• 78.2: Internal alkyne carbon ( ).[1]

B. Infrared Spectroscopy (FT-IR)

The IR spectrum serves as a quick fingerprint for functional group verification.[1]

• 3290 cm

  : stretch (Sharp, strong; diagnostic of terminal alkyne).[1]

• 2120 cm

  : stretch (Weak; characteristic of asymmetrical alkynes).[1]

• 1105 cm

  : ether stretch (Strong; confirms morpholine ring integrity).[1]

C. Mass Spectrometry (HRMS)

• Ionization Mode: ESI+ (Electrospray Ionization).[1]

• Calculated Mass

  : 154.1232.[1]

• Fragmentation Pattern:

  • Loss of propargyl radical (

    ).[1]

  • Retro-Diels-Alder fragmentation of the morpholine ring.[1]

Figure 2: Predicted mass spectrometry fragmentation logic.

Applications in Drug Discovery & Click Chemistry

Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

This molecule is a prime candidate for "clicking" onto azide-functionalized scaffolds (e.g., PEG-azides, azide-labeled proteins).[1]

Protocol:

• Dissolve N-propargyl-2,6-dimethylmorpholine (1 equiv) and R-Azide (1 equiv) in

  -BuOH/ (1:1).[1]

• Add

  (1 mol%) and Sodium Ascorbate (5 mol%).

• Stir at RT for 12 hours. The product is a 1,4-disubstituted 1,2,3-triazole.[1]

Why this matters: The 2,6-dimethylmorpholine group improves the water solubility of the final conjugate compared to standard phenyl or alkyl linkers, enhancing the bioavailability of the resulting drug candidate [3].

Safety and Handling

• Hazards: Propargyl bromide is a lachrymator and highly toxic.[1] Handle only in a fume hood.

• Storage: Store the final amine under Nitrogen at 4°C to prevent oxidation of the alkyne or N-oxide formation.

• Disposal: Quench excess alkylating agents with aqueous ammonia before disposal.[1]

References

• Binda, C., et al. "Structure-function relationships in MAO-B inhibitors."[1] Future Medicinal Chemistry, 2011. Link

• Kolb, H. C., Finn, M. G., & Sharpless, K. B. "Click Chemistry: Diverse Chemical Function from a Few Good Reactions."[1] Angewandte Chemie International Edition, 2001.[1] Link[1]

• Wermuth, C. G. "Morpholine in Medicinal Chemistry." The Practice of Medicinal Chemistry, 4th Ed, Academic Press, 2015.[1] Link

• Edjlali, L., et al. "New Strategy for the Synthesis of Morpholine Cores: Synthesis from N-Propargylamines."[1] Iran.[1] J. Chem. Chem. Eng., 2017.[1] Link

Sources

• 1. 2,6-Dimethylmorpholine, cis- | C6H13NO | CID 641500 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Morpholine as ubiquitous pharmacophore in medicinal chemistry: Deep insight into the structure-activity relationship (SAR) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. cis-2,6-Dimethylmorpholine | 6485-55-8 [chemicalbook.com]
• 4. chemscene.com [chemscene.com]
• 5. CAS 5799-76-8: N-Propargylmorpholine | CymitQuimica [cymitquimica.com]

Adsorption Mechanism of Propargyl Morpholine Derivatives on Mild Steel: A Physicochemical Analysis

Executive Summary

This technical guide delineates the adsorption behavior and corrosion inhibition mechanism of N-(prop-2-ynyl)morpholine and its derivatives on mild steel substrates in acidic media (HCl/H₂SO₄). While morpholine heterocycles are ubiquitous in pharmaceutical synthesis (e.g., Linezolid, Gefitinib), their application in surface science represents a critical intersection of organic chemistry and metallurgy.

The efficacy of propargyl morpholine stems from a synergistic "dual-anchor" mechanism : the morpholine ring provides electrostatic stability via heteroatom lone pairs, while the propargyl (acetylenic) tail facilitates strong chemisorption via

-electron donation. This guide provides the experimental and theoretical frameworks required to validate this mechanism.

The Molecular Architecture: Structural Determinants of Inhibition

The inhibition efficiency (IE%) of propargyl morpholine is not accidental; it is a function of its electronic density and steric configuration.

The Morpholine Ring (The "Head")

• Heteroatoms: Contains Nitrogen (N) and Oxygen (O).[1]

• Electronic Effect: The N-atom acts as the primary nucleophilic center. In acidic solutions, the N-atom can be protonated (

  ), facilitating physisorption onto the negatively charged steel surface (due to adsorption).

• Conformation: The ring typically adopts a chair conformation, which dictates the spatial area covered on the metal surface (geometric blocking).

The Propargyl Group (The "Tail")

• Acetylenic Bond (

  ): This is the critical differentiator. The high -electron density allows for chemisorption .

• Mechanism: The

  -orbitals of the alkyne overlap with the vacant -orbitals of the Iron (Fe) surface atoms, forming a coordinate type bond.

Synergistic Interaction (Donor-Acceptor)

The molecule engages in a retro-donation feedback loop:

• Donation: N-lone pairs and Alkyne

  -electrons donate to Fe -orbitals.

• Back-Donation: Fe

  -electrons back-donate into the antibonding orbitals of the propargyl group. Result: A stable, multimolecular film that raises the activation energy for anodic dissolution.

Thermodynamic & Kinetic Mechanism

Adsorption Isotherms

The adsorption of propargyl morpholine typically obeys the Langmuir Adsorption Isotherm , defined by the equation:

• : Inhibitor concentration (M).
• : Surface coverage (calculated from weight loss or EIS).
• : Adsorption equilibrium constant.

Note: Deviations (slope

1) may suggest the Temkin Isotherm , implying lateral repulsion/attraction between adsorbed morpholine molecules due to steric hindrance of the ring.

Free Energy of Adsorption ( )

The nature of the bond is quantified by

:

Value Range (kJ/mol)	Mode of Adsorption	Interpretation
> -20	Physisorption	Electrostatic interaction between protonated morpholine ( ) and charged metal surface. Reversible.
< -40	Chemisorption	Covalent-like bonding via propargyl -electrons. Irreversible.
-20 to -40	Mixed Mode	The standard for Propargyl Morpholine. Involves both electrostatic attraction and orbital overlap.

Experimental Validation Protocols

Electrochemical Impedance Spectroscopy (EIS)

EIS is the most sensitive technique for verifying film formation without disturbing the double layer significantly.

Protocol:

• Setup: Three-electrode cell (WE: Mild Steel, CE: Platinum, RE: Ag/AgCl).

• Frequency Range: 100 kHz to 10 mHz.

• Amplitude: 10 mV AC perturbation.

• Analysis: Fit data to an Equivalent Circuit (typically Randles circuit:

  ).

Diagnostic Criteria:

• Nyquist Plot: Look for a depressed semicircle. The diameter corresponds to Charge Transfer Resistance (

  ).

• Causality: As propargyl morpholine concentration increases

  increases (corrosion slows) and (Double Layer Capacitance) decreases.

  • Why

    decreases? The organic molecule displaces water molecules (high dielectric constant) with inhibitor molecules (low dielectric constant) at the interface.

Potentiodynamic Polarization (PDP)

Protocol:

• Scan Rate: 1.0 mV/s (slow scan to maintain quasi-equilibrium).

• Range: ±250 mV vs. Open Circuit Potential (

  ).

Diagnostic Criteria:

• Tafel Slopes (

  ): If both change, it is a Mixed-Type Inhibitor .
• Shift: If the displacement is mV compared to the blank, the mechanism is mixed-type (geometric blocking + active site adsorption). Propargyl derivatives often show a slight cathodic predominance.

Visualization of Mechanism

Adsorption Pathway Diagram

The following diagram illustrates the transport and anchoring of the molecule onto the steel surface.

Caption: Step-wise adsorption mechanism showing the transition from bulk transport to the specific donor-acceptor interactions at the Fe surface.

Quantum Chemical Insights (DFT)

To validate the experimental data, Density Functional Theory (DFT) is used to calculate frontier molecular orbitals.

Parameter	Symbol	Significance for Propargyl Morpholine
HOMO Energy		High value = Good electron donor.[2] Localized on the Propargyl -bond and Morpholine N .
LUMO Energy		Low value = Good electron acceptor. Indicates capacity for back-donation from Fe.
Energy Gap		Lower gap ( ) implies higher reactivity and easier adsorption.
Dipole Moment		Higher dipole moment generally favors accumulation of inhibitor in the double layer.

References

• Singh, A., et al. (2018). "Corrosion inhibition of mild steel in HCl by novel morpholine derivatives: Experimental and DFT studies." Journal of Molecular Liquids.

• Quraishi, M.A., et al. (2010). "Synergistic effect of propargyl alcohol and iodide ions on mild steel corrosion inhibition." Corrosion Science.

• Obot, I.B., et al. (2015). "Density Functional Theory (DFT) as a Powerful Tool for Designing Corrosion Inhibitors in Aqueous Phase." IntechOpen.

• Fouda, A.S., et al. (2014). "N-propargylmorpholine derivatives as corrosion inhibitors for mild steel in HCl medium." International Journal of Electrochemical Science.

• Bentiss, F., et al. (2005). "Improvement of corrosion resistance of carbon steel in hydrochloric acid medium by 3,5-bis(n-pyridyl)-4-amino-1,2,4-triazoles." Corrosion Science. (Standard reference for Langmuir/Temkin isotherm analysis in heterocyclic inhibitors).

Sources

• 1. mdpi.com [mdpi.com]
• 2. Development of environmentally friendly corrosion inhibitors combined with experimental and DFT calculations: Synergistic protective effects of PASP and LPHA in H₂S environment - Arabian Journal of Chemistry [arabjchem.org]

An In-depth Technical Guide to Determining the Thermodynamic Parameters of 2,6-Dimethyl-4-(prop-2-yn-1-yl)morpholine Adsorption

For Distribution to: Researchers, Scientists, and Drug Development Professionals

Abstract

The adsorption of molecular species onto solid surfaces is a fundamental process that governs phenomena ranging from catalysis and separation science to drug delivery and corrosion inhibition. A thorough understanding of the thermodynamics of adsorption is paramount for the design and optimization of these applications. This guide provides a comprehensive technical overview of the principles and methodologies for determining the key thermodynamic parameters—Gibbs free energy (ΔG°), enthalpy (ΔH°), and entropy (ΔS°)—of adsorption, using the novel molecule 2,6-Dimethyl-4-(prop-2-yn-1-yl)morpholine as a central case study. This document is structured to provide not just procedural steps, but also the underlying scientific rationale, enabling researchers to design, execute, and interpret adsorption experiments with a high degree of confidence and scientific rigor.

Introduction: The Significance of Adsorption Thermodynamics

The molecule 2,6-Dimethyl-4-(prop-2-yn-1-yl)morpholine, a substituted morpholine derivative, possesses a unique combination of a polar morpholine ring, hydrophobic methyl groups, and a reactive terminal alkyne. This structural complexity suggests a variety of potential interactions with solid surfaces, making it an interesting candidate for applications such as targeted drug delivery, surface functionalization, or as a corrosion inhibitor. The efficacy in these roles is directly tied to the nature and strength of its interaction with a given substrate.

The study of adsorption thermodynamics provides a quantitative assessment of these interactions. The key parameters are:

• Gibbs Free Energy Change (ΔG°): This parameter determines the spontaneity of the adsorption process. A negative ΔG° indicates a spontaneous adsorption process at a given temperature.[1][2]

• Enthalpy Change (ΔH°): This value provides insight into the nature of the binding forces. A negative ΔH° signifies an exothermic process, typical of most adsorption phenomena, while a positive value indicates an endothermic process.[1][2] The magnitude of ΔH° can help distinguish between physisorption (typically 2.1–20.9 kJ/mol) and chemisorption (80–200 kJ/mol).[3][4]

• Entropy Change (ΔS°): This parameter reflects the change in the randomness or disorder at the solid-liquid or solid-gas interface during adsorption.[1][2] A negative ΔS° is expected as the adsorbate molecules lose degrees of freedom upon binding to the surface.

By quantifying these parameters, researchers can predict the behavior of 2,6-Dimethyl-4-(prop-2-yn-1-yl)morpholine in various environments, optimize conditions for its application, and gain a deeper understanding of the molecular-level interactions driving its function.

Theoretical Framework: Adsorption Isotherms and Thermodynamic Equations

The foundation of thermodynamic analysis in adsorption lies in the measurement of adsorption isotherms. An adsorption isotherm describes the equilibrium relationship between the concentration of the adsorbate in the bulk phase and the amount adsorbed on the surface of the adsorbent at a constant temperature.[5]

Common Adsorption Isotherm Models

Several mathematical models are used to describe adsorption isotherms. The choice of model depends on the nature of the adsorbent surface and the adsorbate-adsorbent interactions.

• Langmuir Isotherm: This model assumes monolayer adsorption onto a homogeneous surface with a finite number of identical sites.[6][7]

• Freundlich Isotherm: This empirical model is often applied to multilayer adsorption on heterogeneous surfaces.[6][7]

• Temkin Isotherm: This model considers the effect of indirect adsorbate-adsorbate interactions on the heat of adsorption.[6][7]

• Sips and Redlich-Peterson Isotherms: These are hybrid models that combine features of the Langmuir and Freundlich isotherms.[6]

The fitting of experimental data to these models provides parameters that are essential for the subsequent thermodynamic calculations.

The van't Hoff Equation: A Bridge to Thermodynamic Parameters

The van't Hoff equation is a cornerstone in the thermodynamic analysis of adsorption.[8] It relates the change in the equilibrium constant (K) of the adsorption process with temperature (T), allowing for the calculation of the standard enthalpy (ΔH°) and standard entropy (ΔS°) of adsorption.[8][9][10] The fundamental relationship is given by:

ln(K) = - (ΔH°/RT) + (ΔS°/R)

where R is the universal gas constant. By plotting ln(K) versus 1/T, a linear relationship is often observed, from which ΔH° and ΔS° can be determined from the slope and intercept, respectively.[8][9]

Once ΔH° and ΔS° are known, the standard Gibbs free energy change (ΔG°) can be calculated at a specific temperature using the Gibbs-Helmholtz equation:[11]

ΔG° = ΔH° - TΔS°

Experimental Methodologies for Determining Thermodynamic Parameters

The determination of thermodynamic parameters requires accurate measurement of adsorption isotherms at multiple temperatures. Several techniques can be employed, each with its own advantages and considerations.

Isothermal Titration Calorimetry (ITC)

ITC is a powerful technique that directly measures the heat released or absorbed during the binding process.[12][13][14] In an ITC experiment, small aliquots of the adsorbate (2,6-Dimethyl-4-(prop-2-yn-1-yl)morpholine solution) are incrementally injected into a sample cell containing the adsorbent. The resulting heat change is measured, providing a direct determination of the enthalpy of adsorption (ΔH°).[12][13][14] By analyzing the binding isotherm generated, the equilibrium constant (K) and stoichiometry can also be determined.

Experimental Workflow: Isothermal Titration Calorimetry (ITC)

Sources

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• 2. scirp.org [scirp.org]
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• 5. repository.uncw.edu [repository.uncw.edu]
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• 7. Langmuir adsorption model - Wikipedia [en.wikipedia.org]
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• 11. The Gibbs free energy | Post-16 thermodynamics tutorials | Resource | RSC Education [edu.rsc.org]
• 12. researchgate.net [researchgate.net]
• 13. Adsorption microcalorimetry: recent advances in instrumentation and application - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. tandfonline.com [tandfonline.com]

Solubility Profile and Physicochemical Behavior of 2,6-Dimethyl-4-(prop-2-yn-1-yl)morpholine in Acidic Media

Executive Summary

The physicochemical profiling of basic amines is a foundational pillar in early-stage drug development and synthetic chemistry. 2,6-Dimethyl-4-(prop-2-yn-1-yl)morpholine is a structurally versatile tertiary amine featuring a morpholine core, steric-directing methyl groups, and an alkyne handle. Understanding its solubility profile in acidic media is critical for predicting its pharmacokinetic behavior, optimizing salt formulations, and leveraging its reactivity in target-guided in situ click chemistry. This whitepaper provides an in-depth mechanistic analysis of its pH-dependent solubility, thermodynamic principles, and the self-validating experimental workflows required to accurately quantify these parameters.

Molecular Architecture & Physicochemical Properties

To predict the solubility of 2,6-dimethyl-4-(prop-2-yn-1-yl)morpholine, we must first deconstruct its molecular architecture and understand the causal relationships between its functional groups and its acid-base chemistry:

• The Morpholine Core: Morpholine is a six-membered heterocycle containing both an ether oxygen and a secondary/tertiary amine nitrogen. This dual heteroatom nature balances lipophilicity with hydrophilicity. Unsubstituted morpholine is relatively basic, with a well-documented pKa of approximately 8.3[1].

• 2,6-Dimethyl Substitution: The addition of methyl groups at the 2 and 6 positions introduces steric bulk adjacent to the basic nitrogen. More importantly, these substituents lock the morpholine ring into a highly stable chair conformation (typically diequatorial). This conformational restriction subtly influences the availability of the nitrogen's lone pair for protonation, often slightly decreasing the rate of proton transfer due to steric shielding.

• The N-Propargyl Group (prop-2-yn-1-yl): This moiety is the primary driver of the molecule's unique physicochemical behavior. The sp-hybridized alkyne carbon is highly electronegative compared to standard sp3 alkyl groups. It exerts a strong electron-withdrawing inductive effect (-I) through the sigma bond network, pulling electron density away from the nitrogen lone pair. This drastically reduces the basicity of the amine. As established in the literature for target-guided click chemistry, the pKa of the parent compound, N-propargyl morpholine, is significantly depressed to 5.55 [2]. Consequently, the 2,6-dimethyl derivative is estimated to possess a pKa in the narrow range of 5.5 to 6.0.

Figure 1: pH-dependent protonation and solubility equilibrium of the morpholine derivative.

Thermodynamic Principles of Solubility in Acidic Media

The solubility of an ionizable drug is governed by the Henderson-Hasselbalch equation:

Given the estimated pKa of ~5.8, placing 2,6-dimethyl-4-(prop-2-yn-1-yl)morpholine in acidic media (e.g., pH < 4.0) shifts the equilibrium so that >99% of the molecules exist in the protonated, cationic state.

Causality of Enhanced Solubility: In its neutral free-base form, the molecule relies on weak dipole-dipole interactions and hydrogen bonding (via the ether oxygen) for aqueous solvation, which is often overpowered by the hydrophobic effect of the carbon skeleton, leading to low intrinsic solubility (

). However, upon protonation in acidic media (e.g., forming a hydrochloride or citrate salt), the thermodynamics of dissolution change fundamentally. The cationic nitrogen forms powerful ion-dipole interactions with water molecules. The hydration energy released upon the solvation of these ions vastly exceeds the crystal lattice energy of the solid, resulting in a logarithmic increase in solubility.

Experimental Workflows for Thermodynamic Solubility

To accurately map the solubility profile of this compound across acidic pH ranges, a thermodynamic shake-flask method is the gold standard. This protocol is designed as a self-validating system to prevent common artifacts such as pH drift or supersaturation.

Figure 2: Standardized shake-flask workflow for thermodynamic solubility determination.

Step-by-Step Methodology:

• High-Capacity Buffer Preparation: Prepare aqueous buffers across the target acidic range (e.g., pH 1.2 HCl/KCl, pH 3.0 citrate, pH 4.5 acetate). Causality: A high buffer concentration (typically 50 mM) is strictly required. Because the morpholine derivative is a base, its dissolution will consume protons. If the buffer capacity is too low, the pH will drift upward, invalidating the target pH data point.

• Solute Addition: Add an excess amount of the solid compound to 1.0 mL of each buffer in sealed borosilicate glass vials to ensure a saturated solution is maintained.

• Thermal Equilibration: Incubate the vials in a thermoshaker at 37.0 ± 0.5 °C (physiological temperature) at 250 rpm for 24 to 48 hours. Causality: 37°C is chosen to mimic human physiological conditions, ensuring the data is directly translatable to pharmacokinetic modeling.

• Phase Separation: Separate the undissolved solid from the saturated solution by ultracentrifugation (15,000 x g for 15 minutes). Causality: Centrifugation is explicitly chosen over syringe filtration. Lipophilic free bases can non-specifically adsorb to standard nylon or PTFE filter membranes, which would artificially lower the quantified solubility.

• System Validation & Quantification: (Self-Validation Step) Measure the pH of the final supernatant. If the final pH deviates by more than

  0.1 from the initial buffer pH, the sample is rejected, and the experiment is repeated with a stronger buffer. The validated supernatant is then diluted and quantified using a validated HPLC-UV or LC-MS/MS method.

Quantitative Data Presentation

Based on the physicochemical properties of the propargyl morpholine scaffold and a pKa of ~5.8, the following table presents a simulated thermodynamic solubility profile.

pH Level	Media Type	Dominant Species	Estimated Solubility (mg/mL)
1.2	Simulated Gastric Fluid (SGF)	Protonated (>99.9%)	> 100.0
3.0	Citrate Buffer	Protonated (>99.0%)	> 50.0
4.5	Acetate Buffer	Protonated (~95.0%)	~ 10.5
5.8	Phosphate Buffer	Mixed (50% / 50%)	~ 1.0
7.4	Simulated Intestinal Fluid (SIF)	Free Base (>95.0%)	~ 0.5 (Intrinsic )

Applications in Drug Development & Click Chemistry

The unique pH-dependent solubility and structural features of 2,6-dimethyl-4-(prop-2-yn-1-yl)morpholine make it a highly valuable moiety in modern therapeutics:

• Lysosomal Trapping: Because the molecule is highly soluble and protonated at pH 4.5–5.0, it is prone to "ion trapping" within the acidic microenvironment of lysosomes or solid tumors, a feature often exploited in targeted oncology.

• In Situ Click Chemistry: The terminal alkyne is a premier handle for copper-catalyzed azide-alkyne cycloaddition (CuAAC). More advanced applications utilize this exact scaffold in target-guided in situ click chemistry, where biological targets like the bacterial ribosome actively template the synthesis of their own triazole-based inhibitors from azide and alkyne precursors[3]. The specific pKa of the propargyl morpholine ensures it remains partially unprotonated enough to enter the cell, but reactive enough to bind the target pocket.

References

• Morpholine - Chemical and Physical Properties Source: PubChem, National Institutes of Health (NIH) URL:[Link]

• Ribosome-Templated Azide–Alkyne Cycloadditions: Synthesis of Potent Macrolide Antibiotics by In Situ Click Chemistry Source: Journal of the American Chemical Society (JACS), 2016, 138(9), 3136-3144. URL:[Link]

Sources

• 1. Morpholine CAS#: 110-91-8 [m.chemicalbook.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. scispace.com [scispace.com]

Electronic Properties and HOMO-LUMO Gap of Propargyl Morpholines: A Technical Guide

Executive Summary

N-Propargyl morpholine (4-(prop-2-yn-1-yl)morpholine) represents a critical bifunctional scaffold in modern organic synthesis and materials science. Characterized by a saturated heterocyclic morpholine ring fused to an electron-rich alkyne terminus, this molecule exhibits unique electronic behavior defined by the interplay between the nitrogen lone pair (n-electrons) and the propargyl

-system. This guide provides an in-depth analysis of its electronic structure, specifically the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) gap, and details the experimental and computational protocols required to exploit these properties for drug discovery (click chemistry) and industrial applications (corrosion inhibition).

Molecular Architecture and Electronic Theory

To understand the reactivity of propargyl morpholines, one must deconstruct its orbital contributions. The molecule is not merely a sum of its parts but a system where the steric constraints of the morpholine ring influence the availability of the nitrogen lone pair for conjugation with the propargyl group.

Orbital Hybridization and Character

• Morpholine Ring (Donor): The nitrogen atom exists in a distorted

  hybridization. The lone pair occupies a non-bonding orbital ( ) with high energy, making it the primary contributor to the HOMO . This makes the molecule a hard nucleophile and an effective proton acceptor.

• Propargyl Group (Acceptor/Handle): The terminal alkyne contains two orthogonal

  -bonds formed by -hybridized carbons. The antibonding orbitals ( ) of this triple bond largely constitute the LUMO .

The HOMO-LUMO Gap

The energy difference between these orbitals (

) is the critical determinant of chemical hardness ( ) and reactivity.

• Typical Range: For N-propargyl morpholine, Density Functional Theory (DFT) calculations (B3LYP/6-311G**) typically yield a gap in the range of 4.5 eV to 5.5 eV .

• Significance: A gap of this magnitude indicates a molecule that is kinetically stable but highly reactive toward specific electrophiles (e.g., alkyl halides) or dipoles (e.g., azides in CuAAC reactions).

• Corrosion Inhibition: In acidic media, the high energy HOMO allows the molecule to donate electrons to the empty

  -orbitals of metal surfaces (e.g., Fe, Al), forming a coordinate bond that inhibits corrosion.

Quantitative Electronic Parameters

Table 1: Representative Electronic Descriptors for N-Propargyl Morpholine (DFT-B3LYP/6-31G level)*

Parameter	Symbol	Typical Value (eV)	Physical Interpretation
HOMO Energy		-5.8 to -6.2	Electron donating capability (Ionization Potential).
LUMO Energy		-0.5 to -1.2	Electron accepting capability (Electron Affinity).
Energy Gap		~4.8 - 5.2	Measure of chemical stability/reactivity.
Dipole Moment		~1.8 - 2.2 Debye	Polarity index affecting solubility and adsorption.
Global Hardness		~2.5	Resistance to charge transfer ( ).

Experimental Protocols

Synthesis of N-Propargyl Morpholine

Objective: Efficient N-alkylation of morpholine with propargyl bromide under basic conditions.

Reagents:

• Morpholine (1.0 equiv)

• Propargyl Bromide (1.1 equiv, 80% in toluene)

• Potassium Carbonate (

  , 2.0 equiv)

• Solvent: Acetone or Acetonitrile (Anhydrous)

Protocol:

• Setup: Charge a round-bottom flask with anhydrous acetone and

  .

• Addition: Add morpholine dropwise while stirring at

  (ice bath) to control the exotherm.

• Alkylation: Add propargyl bromide dropwise over 20 minutes.

• Reaction: Allow the mixture to warm to room temperature and reflux for 2-4 hours . Monitor via TLC (Mobile phase: Ethyl Acetate/Hexane 1:4).

• Workup: Filter off the inorganic salts (

  , excess ). Concentrate the filtrate under reduced pressure.

• Purification: Distill the residue under vacuum or perform column chromatography if high purity (>99%) is required for biological assays.

Electrochemical Characterization (Cyclic Voltammetry)

Objective: Experimentally validate the HOMO energy level.

Protocol:

• Electrolyte: 0.1 M Tetrabutylammonium hexafluorophosphate (

  ) in Acetonitrile.

• Electrodes: Glassy carbon (Working), Pt wire (Counter), Ag/AgCl (Reference).

• Measurement: Scan rate 100 mV/s. Measure the onset oxidation potential (

  ).

• Calculation:

  (referenced to Ferrocene vacuum level).

Computational Methodology (DFT)[1][2][3][4][5]

To accurately predict the HOMO-LUMO gap for derivatives, the following computational workflow is recommended using Gaussian or ORCA software.

• Geometry Optimization:

  • Method: DFT[1][2][3][4][5][6][7][8]

  • Functional: B3LYP (Hybrid functional for balanced accuracy).

  • Basis Set: 6-311++G(d,p) (Diffuse functions are critical for describing the lone pair electrons).

• Frequency Calculation: Ensure no imaginary frequencies (confirms a true minimum).

• Frontier Orbital Analysis:

  • Extract Eigenvalues for HOMO and LUMO.[7]

  • Visualize isosurfaces (isovalue = 0.02) to confirm HOMO localization on the Nitrogen and LUMO on the Alkyne.

Visualizations

Synthesis & Reactivity Workflow

This diagram outlines the synthesis and subsequent divergent reactivity pathways (Click Chemistry vs. Surface Adsorption).

Caption: Synthesis of N-propargyl morpholine and its divergent applications based on electronic properties.

Frontier Orbital Interaction Logic

This diagram illustrates the mechanism of corrosion inhibition based on the HOMO-LUMO gap theory.

Caption: Frontier orbital interactions between N-propargyl morpholine and metal surfaces driving adsorption.

References

• Radhi, A. H., et al. (2020).[2] "HOMO-LUMO Energies and Geometrical Structures Effect on Corrosion Inhibition for Organic Compounds Predict by DFT and PM3 Methods." NeuroQuantology.

• Edjlali, L., et al. (2017). "New Strategy for the Synthesis of Morpholine Cores: Synthesis from N-Propargylamines." ResearchGate.[3][9]

• Paul, S., et al. (2020).[7] "Morpholinium cation based ionic liquids: thermophysical, chemical reactivity and biological activity." International Journal of Advanced Biological and Biomedical Research.

• Tzara, A., et al. (2020). "Morpholine as a privileged structure: A review on the medicinal chemistry and pharmacological activity of morpholine containing bioactive molecules." Medicinal Research Reviews.

• Obot, I. B., et al. (2015). "Computational study of some heterocyclic compounds as corrosion inhibitors for aluminum using the DFT method." Corrosion Science.

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• 9. researchgate.net [researchgate.net]

Methodological & Application

Application Note & Protocol: A Comprehensive Guide to the Synthesis of 2,6-Dimethyl-4-(prop-2-yn-1-yl)morpholine

Introduction: The Strategic Value of N-Propargylated Morpholines

N-substituted morpholine scaffolds are cornerstones in medicinal chemistry, prized for their favorable pharmacokinetic properties and prevalence in numerous FDA-approved drugs.[1] The introduction of a propargyl group, containing a terminal alkyne, transforms the simple morpholine scaffold into a versatile building block for advanced molecular construction. The terminal alkyne serves as a highly reactive handle for copper-catalyzed azide-alkyne cycloaddition (CuAAC) or "click chemistry," enabling the efficient and specific conjugation to other molecules.[2]

This document provides a detailed, field-proven protocol for the synthesis of 2,6-Dimethyl-4-(prop-2-yn-1-yl)morpholine from commercially available 2,6-dimethylmorpholine and propargyl bromide. We will delve into the mechanistic underpinnings of the reaction, provide a robust, step-by-step experimental procedure, and offer insights into process optimization and troubleshooting.

Reaction Principle: Nucleophilic Substitution

The synthesis proceeds via a classical bimolecular nucleophilic substitution (SN2) mechanism.[1][3] The nitrogen atom of the secondary amine, 2,6-dimethylmorpholine, acts as the nucleophile. Its lone pair of electrons attacks the electrophilic methylene carbon of propargyl bromide, which is bonded to the bromine leaving group.

Causality of Reagent Selection:

• Nucleophile: cis-2,6-Dimethylmorpholine is selected for its defined stereochemistry and the influence of the methyl groups on the conformation and properties of the final product.

• Electrophile: Propargyl bromide is a highly effective propargylating agent due to the good leaving group ability of bromide.

• Base: Anhydrous potassium carbonate (K₂CO₃) is employed as a mild, inexpensive, and heterogeneous base.[4] Its primary role is to neutralize the hydrobromic acid (HBr) generated during the reaction, driving the equilibrium towards product formation.[3] Being a solid, it is easily removed by filtration during workup.[1][4]

• Solvent: Acetonitrile (CH₃CN) is the solvent of choice. As a polar aprotic solvent, it effectively solvates the potassium cation of the base without strongly solvating the amine nucleophile, thereby enhancing its nucleophilicity and promoting the SN2 pathway. Its boiling point (approx. 82°C) is ideal for conducting the reaction under reflux.[1]

Reaction Scheme Diagram

Caption: Overall SN2 reaction for the N-propargylation of 2,6-dimethylmorpholine.

Materials and Equipment

Reagents & Chemicals

Reagent	CAS No.	M.W. ( g/mol )	Amount (per 10 mmol scale)	Molar Eq.	Notes
cis-2,6-Dimethylmorpholine	6425-42-9	115.17	1.15 g (1.27 mL)	1.0	Commercially available.[5]
Propargyl Bromide (80% in toluene)	106-96-7	118.96	1.63 g (1.1 mL)	1.1	Highly Toxic & Lachrymator . Handle with extreme caution.[6][7]
Anhydrous Potassium Carbonate	584-08-7	138.21	2.76 g	2.0	Finely powdered for better reactivity.
Acetonitrile (Anhydrous)	75-05-8	41.05	50 mL	-	Solvent.
Ethyl Acetate (EtOAc)	141-78-6	88.11	~150 mL	-	For extraction.
Deionized Water	7732-18-5	18.02	~100 mL	-	For workup.
Brine (Saturated NaCl solution)	7647-14-5	58.44	~50 mL	-	For workup.
Anhydrous Sodium Sulfate	7757-82-6	142.04	As needed	-	Drying agent.

Equipment

• 100 mL Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle with temperature controller

• Nitrogen or Argon gas inlet

• Glass funnel and filter paper

• Separatory funnel (250 mL)

• Rotary evaporator

• Glassware for column chromatography

• TLC plates (Silica gel 60 F₂₅₄)

Critical Safety Precautions

Propargyl bromide is highly toxic, a potent lachrymator, flammable, and reactive.[6][8] Adherence to strict safety protocols is mandatory.

• Engineering Controls: All handling of propargyl bromide, including dispensing and addition to the reaction, MUST be performed inside a certified chemical fume hood.[7][8]

• Personal Protective Equipment (PPE):

  • Eye Protection: Chemical safety goggles and a full-face shield are required.[6]

  • Hand Protection: Use chemical-resistant gloves (e.g., nitrile or PVC). Inspect gloves before use and change them immediately if contaminated.[6][8]

  • Body Protection: A flame-resistant lab coat must be worn and fully buttoned.[7]

• Handling: Use spark-proof tools and ensure proper grounding of equipment to prevent static discharge.[6] Avoid heating propargyl bromide directly unless specified in a validated protocol.[8]

• Waste Disposal: All contaminated waste (gloves, pipette tips, empty containers) must be collected in a designated, properly labeled hazardous waste container for professional disposal.[8][9] Do not discard in regular trash or down the drain.

Detailed Experimental Protocol

Reaction Setup and Execution

• Flask Preparation: To a dry 100 mL round-bottom flask equipped with a magnetic stir bar, add cis-2,6-dimethylmorpholine (1.15 g, 10 mmol, 1.0 equiv.) and anhydrous acetonitrile (50 mL).

• Addition of Base: Add finely powdered anhydrous potassium carbonate (2.76 g, 20 mmol, 2.0 equiv.) to the stirred solution. Stir the resulting suspension at room temperature for 10 minutes.

• Addition of Electrophile: In a chemical fume hood, carefully add propargyl bromide (1.1 mL of 80% solution in toluene, ~11 mmol, 1.1 equiv.) dropwise to the stirred suspension over 5 minutes.

• Reaction under Reflux: Attach a reflux condenser to the flask, ensuring a gentle flow of cooling water. Place the setup under a nitrogen or argon atmosphere. Heat the reaction mixture to reflux (approximately 82°C) using a heating mantle.

• Monitoring the Reaction: The reaction progress should be monitored every 1-2 hours by thin-layer chromatography (TLC).

  • TLC System: Ethyl acetate/Hexane (e.g., 30:70 v/v).

  • Visualization: UV light (254 nm) and/or potassium permanganate stain.

  • Observation: Monitor the disappearance of the 2,6-dimethylmorpholine starting material spot. The reaction is typically complete within 4-6 hours.[1][10]

Workup and Isolation

• Cooling and Filtration: Once the reaction is complete, remove the heating mantle and allow the mixture to cool to room temperature.

• Removal of Solids: Filter the suspension through a pad of celite or filter paper to remove the inorganic salts (potassium carbonate and potassium bromide). Wash the solid residue with fresh acetonitrile (2 x 10 mL) to recover any trapped product.[1]

• Solvent Removal: Combine the filtrates and concentrate the solution under reduced pressure using a rotary evaporator to remove the acetonitrile.

• Liquid-Liquid Extraction: Dissolve the resulting oily residue in ethyl acetate (50 mL). Transfer the solution to a 250 mL separatory funnel.

• Washing: Wash the organic layer sequentially with:

  • Deionized water (2 x 25 mL) to remove any remaining inorganic salts.

  • Brine (1 x 25 mL) to facilitate phase separation and remove residual water.[1]

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product as an oil.

Purification

The crude product can be purified by flash column chromatography on silica gel.

• Eluent System: A gradient of ethyl acetate in hexane (e.g., starting from 5% EtOAc in hexanes and gradually increasing to 20-30% EtOAc) is typically effective.

• Fraction Collection: Collect fractions and analyze by TLC to identify those containing the pure product.

• Final Product: Combine the pure fractions and remove the solvent under reduced pressure to yield 2,6-Dimethyl-4-(prop-2-yn-1-yl)morpholine as a purified oil. A typical yield for this type of reaction is in the range of 85-95%.[10]

Experimental Workflow Diagram

Caption: Step-by-step workflow for the synthesis and purification of the target compound.

Characterization Data

The structure of the synthesized 2,6-Dimethyl-4-(prop-2-yn-1-yl)morpholine should be confirmed by spectroscopic methods.

Technique	Expected Results
¹H NMR	δ (ppm) ~3.7-3.9 (m, 2H, -O-CH-), ~3.3-3.4 (d, 2H, -N-CH₂-C≡), ~2.7-2.8 (m, 2H, morpholine eq.), ~2.2-2.3 (t, 1H, -C≡CH), ~1.9-2.1 (m, 2H, morpholine ax.), ~1.1-1.2 (d, 6H, -CH₃).
¹³C NMR	δ (ppm) ~80 (-C≡CH), ~72 (-C≡CH), ~70 (-O-CH-), ~58 (morpholine -N-CH₂-), ~45 (-N-CH₂-C≡), ~19 (-CH₃).
Mass Spec (ESI+)	Calculated for C₉H₁₅NO [M+H]⁺: 154.12. Found: ~154.1.

Note: Exact chemical shifts (δ) are dependent on the solvent used (e.g., CDCl₃ or DMSO-d₆) and should be compared with reference spectra of similar compounds.[11][12]

Troubleshooting Guide

Issue	Possible Cause(s)	Suggested Solution(s)
Low or No Reaction	1. Inactive base (K₂CO₃ absorbed moisture).2. Poor quality propargyl bromide.3. Insufficient temperature.	1. Use freshly opened or properly stored anhydrous K₂CO₃. Dry in an oven if necessary.2. Use a fresh bottle of propargyl bromide.3. Ensure the reaction mixture is properly refluxing.
Multiple Products on TLC	1. Over-alkylation (unlikely with secondary amine).2. Side reactions of propargyl bromide.3. Impurities in starting materials.	1. Use of a slight excess (1.1 equiv.) of the alkylating agent should minimize this.2. Ensure dropwise addition and controlled temperature.3. Check the purity of starting materials before the reaction.
Difficult Purification	1. Product co-elutes with impurities.2. Product is streaking on the silica gel column.	1. Try a different solvent system for chromatography (e.g., add 1% triethylamine to the eluent to suppress tailing of the amine product).2. Use a buffered silica gel or pre-treat the column with a dilute triethylamine solution.

References

• BenchChem. (2025). Safeguarding Your Research: A Comprehensive Guide to Handling Propargyl-PEG9-bromide. BenchChem.
• BenchChem. (2025). Optimizing reaction conditions for the synthesis of morpholine derivatives. BenchChem.
• ECHEMI. (2019). Propargyl bromide SDS, 106-96-7 Safety Data Sheets. ECHEMI.
• BenchChem. (2025). Application Notes and Protocols for N-alkylation using 2-Iodopentane and Potassium Carbonate. BenchChem.
• Sigma-Aldrich. Propargyl bromide solution - SAFETY DATA SHEET. Sigma-Aldrich.
• Potassium carbonate as a base for the N-alkylation of indole and pyrrole in ionic liquids. (2006). Elsevier Ltd.
• BenchChem. (2025). Application Notes and Protocols for N-Alkylation Reactions Involving Morpholine. BenchChem.
• Apollo Scientific. (2023). Propargyl-PEG3-Bromide Safety Data Sheet. Apollo Scientific.
• FUJIFILM Wako Chemicals. SAFETY DATA SHEET - Propargyl Bromide. FUJIFILM Wako Chemicals.
• Mondal, R., et al. (2014). Recent Applications of Potassium Carbonate in Organic Synthesis.
• Chen, X., et al. (2011). Research on the N-alkylation of morpholine with alcohols catalyzed by CuO–NiO/γ–Al2O3.
• Sciforum. One pot Synthesis of Propargylamines using Solid-Phase Extractive Isolation. Sciforum.
• Alfa Chemistry. Applications of Potassium Carbonate as Catalyst or Reagent in Organic Synthesis. Alfa Chemistry.
• Organic Chemistry Portal. Synthesis of morpholines. Organic Chemistry Portal.
• AKJournals. (2011). Research on the N-alkylation of morpholine with alcohols catalyzed by CuO–NiO/γ–Al2O3. Reaction Kinetics, Mechanisms and Catalysis, 104(1).
• BenchChem. (2025). An In-Depth Technical Guide to the Chemical Synthesis and Purification of N-Propargylglycine. BenchChem.
• TSI Journals. (2014). Efficient N-alkylation of 4-chloro-6-methylquinolin-2(1H)-one. TSI Journals.
• R Discovery. (2022). Accessing N‐Propargyl Amino Alcohols through Cu(I)‐Catalyzed A3‐Coupling/Annulation and Bi(III)‐Promoted Ring‐Opening. R Discovery.
• The Royal Society of Chemistry. Supplementary information. The Royal Society of Chemistry.
• SYNTHESIS OF N-ALLYL MORPHOLINE AND N-PROPARGYL MORPHOLINE AND THEIR PROPERTIES IN PASS ONLINE. (n.d.). CyberLeninka.
• National Center for Biotechnology Information. Direct Conversion of N-Alkylamines to N-Propargylamines Through C–H Activation Promoted by Lewis Acid/Organocopper Catalysis: Application to Late-Stage Functionalization of Bioactive Molecules. PMC.
• American Chemical Society. (2009). Synthesis of (#)
• SELECTIVE ALLYLATION AND PROPARGYLATION OF AZOLES BY PHASE TRANSFER CATALYSIS IN THE ABSENCE OF SOLVENT. (1994). HETEROCYCLES, 38(6).
• American Chemical Society. (2017). Synthesis and Reactivity of Propargylamines in Organic Chemistry. Chemical Reviews.
• Google Patents. US4504363A - Preparation of cis-2,6-dimethylmorpholine. Google Patents.
• BenchChem. (2025). Alkylation Methods for the Synthesis of Secondary Amines: Application Notes and Protocols. BenchChem.
• ResearchGate. (2025). A Straightforward Synthesis of Enantiopure 2,6-Disubstituted Morpholines by a Regioselective O-Protection/Activation Protocol. ResearchGate.
• N-alkylation of Amines with primary/secondary alcohols using novel Cobalt(II) inverse triazolyl-pyridine complex. (n.d.).
• Synthesis of N-Methyl Secondary Amines. (n.d.).
• SpectraBase. Morpholine, 2,6-dimethyl-4-[4-(nonyloxy)butyl]- - Optional[13C NMR] - Chemical Shifts. SpectraBase.
• SpectraBase. (2alpha,6alpha)-cis-2,6-dimethyl-4-(2-methyl-3-[4-trimethylsilylphenyl]propyl)morpholine - Optional[13C NMR] - Chemical Shifts. SpectraBase.
• Google Patents. EP0094565B1 - Process for the preparation of cis-2,6-dimethyl morpholine. Google Patents.
• Google Patents. EP0099302B1 - New process for the preparation of propargyl amines. Google Patents.
• ResearchGate. (2025). Synthesis, characterization and dynamic NMR studies of a novel chalcone based N-substituted morpholine derivative. ResearchGate.
• Synthesis of N-Methylmorpholine from Morpholine and Dimethyl Carbon
• MDPI. (2009). Synthesis of 3-Methyl-1-morpholin-4-ylmethyl-2,6-diphenylpiperidin-4-one. Molbank, m617.
• Organic Chemistry Portal. Propargylamine or propargylamide synthesis by Alkynylation or C-C coupling. Organic Chemistry Portal.
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Protocol for using 2,6-Dimethyl-4-(prop-2-yn-1-yl)morpholine in acidizing fluids

Application Note: High-Temperature Acid Corrosion Inhibition using 2,6-Dimethyl-4-(prop-2-yn-1-yl)morpholine

Abstract

This application note details the protocol for utilizing 2,6-Dimethyl-4-(prop-2-yn-1-yl)morpholine (referred to herein as 2,6-DMPM ) as a high-performance corrosion inhibitor in matrix acidizing and acid fracturing fluids. Designed for researchers and formulation chemists, this guide elucidates the structure-activity relationship (SAR) of the molecule, specifically the synergistic role of the propargyl polymerization moiety and the hydrophobic 2,6-dimethylmorpholine scaffold. Protocols for formulation, synergistic intensification with iodide salts, and validation via ASTM G31-adapted weight loss analysis are provided.

Chemical Characterization & Mechanism of Action

The Molecule

2,6-DMPM is a tertiary amine featuring a morpholine heterocycle substituted with two methyl groups at the 2 and 6 positions and a propargyl (prop-2-yn-1-yl) group at the nitrogen center.

• IUPAC Name: 2,6-dimethyl-4-(prop-2-yn-1-yl)morpholine

• Functional Class: Acetylenic Mannich Base / Vapour Phase & Contact Inhibitor.

• Solubility: Soluble in alcohols, ketones, and concentrated mineral acids (via protonation).

Mechanism: The "Dual-Anchor" Effect

Unlike simple propargyl alcohol, 2,6-DMPM offers a dual-mode protection mechanism essential for high-temperature (HT) environments (>90°C).

• Adsorption (Physisorption/Chemisorption): In HCl solution, the nitrogen atom is protonated (

  ). This cation is electrostatically attracted to the metal surface, which is often negatively charged due to the specific adsorption of chloride ( ) or iodide ( ) ions. The oxygen atom in the morpholine ring provides a secondary anchoring point via lone-pair donation to iron d-orbitals.

• In-Situ Polymerization: Upon exposure to heat and acid, the triple bond of the propargyl group undergoes cationic polymerization. This forms a thick, hydrophobic poly-conjugated film on the steel surface.

• Steric Hydrophobicity: The methyl groups at the 2,6-positions increase the lipophilicity of the molecule compared to unsubstituted morpholine, enhancing the water-repelling capability of the adsorbed film and reducing acid permeation.

Visualizing the Mechanism:

Figure 1: Step-wise mechanism of corrosion inhibition. The synergistic bridge of Iodide ions facilitates the adsorption of the protonated 2,6-DMPM, leading to film formation.

Formulation Protocol

Objective: Create a stable acidizing fluid concentrate for testing on N80 or J55 carbon steel coupons.

Safety Note: 2,6-DMPM is toxic and flammable. Handle in a fume hood. HCl causes severe burns.

Synergistic Intensification

While 2,6-DMPM is effective alone, industrial applications require "intensifiers" to extend protection time at temperatures >100°C. Potassium Iodide (KI) or Antimony Oxide (

) are standard. This protocol uses KI for environmental compliance.

Formulation Matrix (100 mL Basis)

Component	Function	Low Temp (60°C)	High Temp (120°C)
15% HCl	Base Fluid	Balance to 100mL	Balance to 100mL
2,6-DMPM	Primary Inhibitor	0.5% v/v (500 µL)	1.5% v/v (1.5 mL)
Potassium Iodide (KI)	Synergist	0.1% w/v (0.1 g)	0.4% w/v (0.4 g)
Methanol	Solvent/Dispersant	1.0% v/v	2.0% v/v
Formic Acid	Co-inhibitor (Optional)	-	1.0% v/v

Mixing Procedure:

• Solubilization: Dissolve 2,6-DMPM in Methanol. If using KI, dissolve KI in a small aliquot of water or directly in the acid.

• Acid Preparation: Measure the required volume of 15% HCl into a beaker.

• Integration: Add the inhibitor solution to the acid under magnetic stirring (300 RPM).

• Conditioning: Allow the mixture to stir for 10 minutes to ensure homogeneity before heating.

Performance Evaluation Protocol (ASTM G31 Adapted)

Objective: Quantify the corrosion rate and inhibitor efficiency using gravimetric weight loss in a High-Pressure High-Temperature (HPHT) autoclave or static reflux system.

Experimental Workflow

Figure 2: Standardized workflow for gravimetric corrosion testing.

Detailed Steps

• Coupon Preparation:

  • Use N80 or J55 steel coupons (

    surface area).

  • Polish with SiC paper (up to 600 grit).

  • Degrease with acetone/ethanol. Dry.

  • Weigh to nearest 0.1 mg (

    ).

• Exposure:

  • Place coupons in the acid jar (ensure volume-to-area ratio > 20 mL/cm² to prevent acid depletion).

  • For temperatures > 80°C, use a pressurized autoclave (Hastelloy lined) to prevent acid evaporation.

  • Pressurize to 500 psi with

    (simulates wellbore pressure).

  • Heat to target temperature (e.g., 120°C) for 4 hours.

• Cleaning & Weighing:

  • Remove coupons and immediately rinse with deionized water.

  • Scrub lightly with a nylon brush to remove loose reaction products (the polymer film).

  • Chemical Clean: Dip in Clarke’s Solution (inhibited HCl) for 30 seconds if tenacious scale exists.

  • Rinse with acetone, dry, and weigh (

    ).

Data Analysis & Interpretation

Calculations

Calculate the Corrosion Rate (

) in mils per year (mpy):

• : Weight loss (mg) ( )
• : Density of specimen ( ) (7.86 for Carbon Steel)
• : Surface area ( )
• : Exposure time (hours)

Calculate Inhibitor Efficiency (

%) :

Acceptance Criteria

For oilfield applications, the industry standard (API/NACE) limits are:

• Corrosion Rate: < 0.05 lb/ft² per contact time (approx. equivalent to < 5000 mpy for short duration, but generally < 50 mpy is desired for continuous protection).

• Pitting: No visible pitting (Pitting Index < 2).

Troubleshooting Guide

Observation	Probable Cause	Corrective Action
Low Efficiency (<80%)	Insufficient polymerization or desorption.	Increase [KI] synergist; Ensure Temp > 60°C (activation energy).
Black Sludge in Fluid	Acid degradation of inhibitor.	Reduce exposure time or add formic acid as stabilizer.
Pitting on Coupon	Localized film breakdown.	Improve surface cleaning; Increase [2,6-DMPM] concentration.
Phase Separation	Inhibitor insolubility.	Increase Methanol/Surfactant concentration.

References

• Fouda, A. S., et al. (2016). "Synergistic effect of potassium iodide with some propargyl components on the corrosion inhibition of mild steel in hydrochloric acid." Journal of Molecular Liquids. Link

• ASTM International. (2021). "ASTM G31-21 Standard Guide for Laboratory Immersion Corrosion Testing of Metals." ASTM Standards.[1][2] Link

• Finšgar, M., & Jackson, J. (2014). "Application of corrosion inhibitors for steels in acidic media for the oil and gas industry: A review." Corrosion Science. Link

• Growcock, F. B., & Lopp, V. R. (1988). "Kinetics of Polymerization of Acetylenic Compounds in Acid." Journal of Polymer Science.

• Obot, I. B., et al. (2019). "Calculated adsorption properties of propargyl alcohol and its derivatives on Iron surface." Journal of Petroleum Science and Engineering. Link

Sources

• 1. testinglab.com [testinglab.com]
• 2. img.antpedia.com [img.antpedia.com]

Formulating high-temperature corrosion inhibitors with propargyl morpholine

Executive Summary

This technical guide details the formulation, synthesis, and evaluation of N-propargylmorpholine (NPM) as a high-performance corrosion inhibitor for low-carbon steel in aggressive acidic environments (15% HCl, >90°C). Designed for researchers in industrial chemistry and drug development professionals transitioning to material protection, this note treats the corrosion inhibitor as a "surface-active therapeutic," focusing on its delivery, adsorption kinetics, and film-forming stability.

Mechanistic Basis: The "Triple-Lock" Protection

Unlike standard amine inhibitors which rely solely on physisorption, N-propargylmorpholine utilizes a three-stage mechanism essential for high-temperature stability (up to 120°C).

• Physisorption (The Anchor): The morpholine nitrogen protonates in acid (

  ), creating a cation that adsorbs onto the cathodic regions of the metal.

• Chemisorption (The Bond): The

  -electrons of the alkyne (propargyl) triple bond donate electron density to the empty -orbitals of iron ( ), forming a coordinate covalent bond.

• Polymerization (The Shield): At high temperatures (>60°C), the acetylenic group undergoes surface-catalyzed polymerization, forming a hydrophobic, cross-linked film that physically blocks acid diffusion.

Visualizing the Mechanism

The following diagram illustrates the synergistic pathway required for high-temperature efficacy.

Figure 1: The synergistic activation pathway of Propargyl Morpholine with Iodide ions.

Synthesis Protocol: N-Propargylmorpholine

Objective: Synthesize high-purity N-propargylmorpholine via nucleophilic substitution.

Reagents:

• Morpholine (99%)

• Propargyl bromide (80% in toluene) or Propargyl chloride

• Potassium carbonate (

  , anhydrous)

• Acetone (Solvent)

Protocol:

• Setup: Equip a 500 mL three-neck round-bottom flask with a reflux condenser, dropping funnel, and magnetic stirrer. Place in an ice bath (0–5°C).

• Charge: Add Morpholine (0.1 mol) and

  (0.12 mol) into 150 mL of acetone. Stir for 15 minutes.

• Addition: Dropwise add Propargyl bromide (0.11 mol) over 30 minutes. Caution: Exothermic reaction.

• Reaction: Once addition is complete, remove the ice bath and reflux the mixture at 56°C for 6 hours.

• Work-up: Filter off the inorganic salts (

  ). Evaporate the solvent using a rotary evaporator.

• Purification: Distill the residue under reduced pressure. Collect the fraction boiling at approx. 68–70°C (at 10 mmHg).

• Validation: Verify structure via FT-IR (Look for

  stretch at and at ).

Formulation Strategy: The "High-Temp Cocktail"

Pure NPM is rarely used alone in industrial acidizing. It requires a "delivery system" to ensure solubility in 15% HCl and rapid film formation.

Formulation Code: PM-HT-90

Component	Role	Concentration (wt%)	Rationale
N-Propargylmorpholine	Active Ingredient (API)	20.0%	Primary film former.
Potassium Iodide (KI)	Synergist	2.0%	Creates surface dipole; bridges API to metal.
Isopropanol	Co-solvent	30.0%	Ensures miscibility of organic API in aqueous acid.
Formic Acid	Intensifier	5.0%	Reduces polymerization induction time.
Water	Carrier	43.0%	Balance.

Preparation: Dissolve KI in water first. Add Formic Acid.[1] Separately mix NPM and Isopropanol. Slowly add the organic phase to the aqueous phase with vigorous stirring to prevent phase separation.

Performance Evaluation Protocols

A. Gravimetric Analysis (Weight Loss)

Standard: Modified ASTM G31. Condition: 15% HCl at 90°C for 4 hours.

• Coupon Prep: Polish N80 or mild steel coupons (approx.

  cm) with emery paper (grade 400–1200). Degrease with acetone. Weigh ( ).

• Exposure: Suspend coupons in 250 mL of 15% HCl containing varying concentrations of PM-HT-90 (e.g., 100, 200, 500, 1000 ppm) inside a reflux condenser setup or autoclave.

• Recovery: After 4 hours, remove coupons, wash with water, neutralize with saturated

  , rinse with ethanol, and dry.

• Measurement: Reweigh (

  ).

• Calculation:

  Where =density ( ), =area ( ), =time (hours).[2]

B. Electrochemical Impedance Spectroscopy (EIS)

Objective: Quantify the resistance of the protective film (

) and double-layer capacitance ( ).[3]

Workflow Diagram:

Figure 2: Electrochemical validation workflow for inhibitor efficiency.

Data Interpretation:

• Nyquist Plot: Look for a depressed semicircle. A larger diameter indicates higher Charge Transfer Resistance (

  ), implying a better barrier.

• Bode Plot: Higher impedance modulus (

  ) at low frequencies correlates with better protection.

Representative Data (Expected Results)

The following table summarizes typical performance metrics for N-propargylmorpholine formulations in 15% HCl at 90°C.

Inhibitor System	Conc. (ppm)	Corrosion Rate (mm/y)	Inhibition Efficiency (%)	Mechanism Note
Blank (15% HCl)	0	85.50	-	Rapid dissolution
NPM Only	500	12.40	85.5%	Desorption at high temp
NPM + 2mM KI	500	2.10	97.5%	Synergistic adsorption
PM-HT-90	500	0.95	98.9%	Polymer film stabilization

References

• Synthesis & Class: New Strategy for the Synthesis of Morpholine Cores: Synthesis from N-Propargylamines. SciSpace. Link

• Synergism (KI): Synergistic effect of potassium iodide and propargyl alcohol derivatives on the corrosion inhibition of mild steel. Corrosion Science.[2][4][5] Link

• Testing Protocol: Standardized Testing Protocols for Morpholine-Based Corrosion Inhibitors. BenchChem.[6] Link

• High-Temp Mechanism: Newly Synthesized Morpholinyl Mannich Bases as Corrosion Inhibitors for N80 Steel in Acid Environment. PMC/NIH. Link

• Electrochemical Methods: Application of electrochemical impedance spectroscopy technology to evaluate passivation performance.[7] IJCSI. Link

Sources

• 1. Synergistic effect of KI on the corrosion inhibition of a poly(diallylammonium chloride)-based cyclocopolymer containing bis-cationic motifs for mild steel corrosion in 20% formic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. derpharmachemica.com [derpharmachemica.com]
• 4. The synergistic effects of propargyl alcohol and potassium iodide on the inhibition of mild steel in 0.5 M sulfuric acid solution [pascal-francis.inist.fr]
• 5. jmaterenvironsci.com [jmaterenvironsci.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. ijcsi.pro [ijcsi.pro]

Application Notes and Protocols for Electrochemical Impedance Spectroscopy (EIS) in Morpholine Inhibitor Efficacy Testing

Introduction: Unveiling the Protective Mechanism of Morpholine with Electrochemical Impedance Spectroscopy

Corrosion is a persistent challenge across numerous industries, leading to material degradation, significant financial losses, and potential safety hazards. The application of corrosion inhibitors is a frontline strategy in mitigating these effects. Among the diverse classes of inhibitors, morpholine, an organic amine, is widely utilized, particularly in boiler and steam condensate systems. Its efficacy stems from its volatility, which is comparable to water, allowing it to distribute evenly throughout steam and water phases to neutralize acidic gases like carbon dioxide, thereby elevating the pH and reducing the corrosivity of the condensate.[1]

The primary inhibition mechanism of morpholine and its derivatives involves the adsorption of its molecules onto the metal surface, forming a protective barrier that isolates the metal from the corrosive environment.[1] The nitrogen and oxygen heteroatoms within the morpholine ring possess lone pairs of electrons, which facilitate strong coordination with the vacant d-orbitals of metal atoms, such as iron in steel, leading to the formation of a durable protective film.

Electrochemical Impedance Spectroscopy (EIS) has emerged as a powerful, non-destructive technique for the in-situ evaluation of corrosion inhibitor performance.[2] Unlike direct current (DC) techniques, EIS employs a small amplitude alternating current (AC) signal over a wide frequency range to probe the electrochemical interface.[2] This allows for the quantitative determination of key parameters such as charge transfer resistance, which is inversely proportional to the corrosion rate, and the capacitance of the electrochemical double layer, providing insights into the adsorption behavior of the inhibitor and the integrity of the protective film.[3][4]

This comprehensive guide provides a detailed protocol for utilizing EIS to evaluate the corrosion inhibition efficiency of morpholine. It is designed for researchers, materials scientists, and professionals in drug and chemical development, offering a robust framework for obtaining accurate and reproducible data.

I. Experimental Design and Rationale: Crafting a Self-Validating Protocol

A successful EIS experiment for inhibitor testing hinges on a well-considered experimental design. Each component and parameter is chosen to ensure the data is both accurate and relevant to the inhibitor's intended application.

The Three-Electrode Electrochemical Cell: The Heart of the Measurement

The standard three-electrode configuration is essential for accurate EIS measurements, as it separates the current-carrying and potential-sensing functions.

• Working Electrode (WE): This is the material of interest that is being protected by the inhibitor (e.g., carbon steel, mild steel). Its surface is where the corrosion and inhibition processes occur. The preparation of the WE is critical for reproducibility. A standardized polishing procedure is necessary to ensure a consistent surface finish, followed by degreasing and rinsing to remove any contaminants.

• Reference Electrode (RE): This electrode provides a stable potential against which the potential of the WE is measured. A Saturated Calomel Electrode (SCE) or a Silver/Silver Chloride (Ag/AgCl) electrode are commonly used. The RE should be placed in close proximity to the WE using a Luggin capillary to minimize potential drop errors in the electrolyte.

• Counter Electrode (CE) or Auxiliary Electrode (AE): This electrode completes the electrical circuit, allowing current to flow to or from the WE. It is typically made of an inert material with a large surface area, such as platinum or graphite, to ensure that the electrochemical reactions at the CE do not limit the overall process.

Crafting the Corrosive Environment: Simulating Real-World Conditions

The choice of electrolyte is paramount and should mimic the environment where morpholine will be deployed. For applications such as boiler systems, a simulated condensate water is appropriate. This is often an aqueous solution containing dissolved corrosive gases.

• Electrolyte Preparation: A common corrosive medium for testing inhibitors for steam condensate lines is a 3.5% NaCl solution saturated with CO2. The salt solution provides conductivity, while the dissolved CO2 forms carbonic acid, creating an acidic and corrosive environment.

• Deaeration and Saturation: To simulate the oxygen-deficient conditions of many industrial systems and to ensure the primary corrosive species is H2CO3, the electrolyte should be deaerated by purging with an inert gas like nitrogen for a period before introducing CO2. Subsequently, the solution is saturated with CO2 by continuous bubbling.

Morpholine Concentration: Determining the Optimal Dosage

The effectiveness of an inhibitor is concentration-dependent. Therefore, it is crucial to test a range of morpholine concentrations to determine the optimal dosage for maximum inhibition. A typical concentration range for morpholine and its derivatives in laboratory studies is from 0.2 mM to 2.0 mM.[5][6] A stock solution of morpholine should be prepared, and aliquots added to the corrosive electrolyte to achieve the desired final concentrations.

II. Step-by-Step Experimental Protocol for Morpholine Inhibitor Testing

This protocol provides a detailed workflow for conducting EIS measurements to evaluate the corrosion inhibition efficiency of morpholine.

Materials and Equipment

• Potentiostat with a Frequency Response Analyzer (FRA) module

• Three-electrode electrochemical cell

• Working Electrode (e.g., carbon steel coupon)

• Reference Electrode (e.g., SCE or Ag/AgCl)

• Counter Electrode (e.g., platinum mesh or graphite rod)

• Polishing materials (e.g., silicon carbide papers of decreasing grit size)

• Degreasing solvent (e.g., acetone, ethanol)

• Distilled or deionized water

• Analytical grade NaCl and Morpholine

• CO2 and N2 gas cylinders with regulators and tubing

• Glassware for solution preparation

Workflow Diagram

Caption: A common equivalent circuit model for a corroding system with an inhibitor.

• Rs (Solution Resistance): Represents the resistance of the electrolyte between the working and reference electrodes.

• Rct (Charge Transfer Resistance): This is the resistance to the flow of electrons due to the electrochemical corrosion reactions at the metal surface. A higher Rct value indicates a lower corrosion rate.

• CPE (Constant Phase Element): This element is used in place of a pure capacitor to account for the non-ideal capacitive behavior of the electrochemical double layer, which is often observed in real systems due to surface roughness and inhomogeneities.

For systems where a distinct inhibitor film is formed, a more complex model incorporating the film's resistance (Rf) and capacitance (Cf) may be more appropriate.

Calculating Inhibition Efficiency

The primary goal of the experiment is to determine the inhibition efficiency (IE%) of morpholine. This can be calculated from the charge transfer resistance values obtained from the EEC fitting:

IE% = [(Rct(inh) - Rct(blank)) / Rct(inh)] x 100

Where:

• Rct(inh) is the charge transfer resistance in the presence of morpholine.

• Rct(blank) is the charge transfer resistance in the blank (uninhibited) solution.

IV. Data Presentation and Expected Results

The quantitative results should be summarized in a clear and concise table to facilitate comparison between different morpholine concentrations.

Table 1: Example EIS Data for Morpholine Inhibition of Carbon Steel in CO2-Saturated 3.5% NaCl

Morpholine Conc. (mM)	Rs (Ω·cm²)	Rct (Ω·cm²)	CPE-Y₀ (S·sⁿ/cm²)	n	IE%
0 (Blank)	20.5	250	1.5 x 10⁻⁴	0.85	-
0.5	21.0	850	9.8 x 10⁻⁵	0.88	70.6
1.0	20.8	1500	7.2 x 10⁻⁵	0.90	83.3
1.5	21.2	2200	6.5 x 10⁻⁵	0.91	88.6
2.0	20.9	2800	6.1 x 10⁻⁵	0.92	91.1

Note: The data presented in this table is illustrative and will vary depending on the specific experimental conditions, metal substrate, and corrosive environment.

The results are expected to show a clear trend of increasing charge transfer resistance (Rct) and inhibition efficiency (IE%) with increasing morpholine concentration, up to a certain point where a plateau may be reached. The decrease in the CPE admittance (Y₀) values with increasing inhibitor concentration is also indicative of the inhibitor molecules adsorbing onto the metal surface and displacing water molecules, thus lowering the double-layer capacitance.

V. Safety Precautions

Morpholine is a flammable liquid and vapor, and it is harmful if swallowed or inhaled, and toxic in contact with skin. It can also cause severe skin burns and eye damage. [3][5][6][7]Therefore, all handling of morpholine and its solutions should be performed in a well-ventilated fume hood. Personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat, must be worn at all times. [3][5][6][7]Ensure that an emergency eyewash station and safety shower are readily accessible.

VI. Concluding Remarks

Electrochemical Impedance Spectroscopy provides a robust and quantitative method for evaluating the performance of morpholine as a corrosion inhibitor. By following a well-designed and standardized protocol, researchers can obtain reliable data on inhibition efficiency and gain valuable insights into the protective mechanism of the inhibitor film. The techniques and methodologies outlined in this guide, when coupled with careful data analysis and adherence to safety protocols, will enable a comprehensive assessment of morpholine's efficacy in various corrosive environments, thereby supporting its application in industrial corrosion management.

VII. References

• Comparison of the inhibition effects of Morpholine-based inhibitors on plain carbon steel in 3.5 wt.% NaCl and 0.5 M H₂SO₄ environments: Experimental and theoretical. (2025). ResearchGate. Retrieved from [Link]

• Electrochemical study of three new morpholine-based inhibitors for P460N steel in 3.5 wt. % NaCl solution. (2025). ResearchGate. Retrieved from [Link]

• Morpholine - SAFETY DATA SHEET. (2025). Penta Chemicals. Retrieved from [Link]

• Newly Synthesized Morpholinyl Mannich Bases as Corrosion Inhibitors for N80 Steel in Acid Environment. (2022). PMC. Retrieved from [Link]

• (a Nyquist plot for different concentrations of inhibitor. b) Bode plot... (n.d.). ResearchGate. Retrieved from [Link]

• Synthesis and evaluation of corrosion inhibiting activity of new molecular hybrids containing the morpholine, 1,4-naphthoquinone. (2020). SciSpace. Retrieved from [Link]

• Incorporating Physics-Based Models into Equivalent Circuit Analysis of EIS Data from Organic Coatings. (2023). MDPI. Retrieved from [Link]

• Application of electrochemical impedance spectroscopy technology to evaluate passivation performance of film forming and adsorption types corrosion inhibitors. (2022). International Journal of Corrosion and Scale Inhibition. Retrieved from [Link]

• Comprehensive Evaluation of a Novel Volatile Corrosion Inhibitor Formulation for St37 Carbon Steel in Chloride Media. (n.d.). SCIRP. Retrieved from [Link]

• INTERNATIONAL STANDARD ISO 16773-4. (n.d.). iTeh Standards Store. Retrieved from [Link]

• An Assessment of Commonly Used Equivalent Circuit Models for Corrosion Analysis: A Bayesian Approach to Electrochemical Impedance Spectroscopy. (2024). Semantic Scholar. Retrieved from [Link]

• Unlocking the Potential of Volatile Corrosion Inhibitor Films: A Comprehensive Study on Protective Efficiency. (2025). AMPP. Retrieved from [Link]

• Using Electrochemical Impedance Spectroscopy (EIS) Method for a Better Understanding of the Corrosion System. (2020). Zerust Excor. Retrieved from [Link]

• Nyquist and Bode plots and EC for MS immersed in 0.5 M H2SO4,... (n.d.). ResearchGate. Retrieved from [Link]

• Electrochemical Impedance Spectroscopy (EIS) Testing. (n.d.). Charter Coating. Retrieved from [Link]

• Test method and device for evaluation of volatile corrosion inhibitors. (n.d.). Fraunhofer-Institut für Schicht- und Oberflächentechnik IST. Retrieved from [Link]

• Bode and Nyquist Plot. (n.d.). PalmSens. Retrieved from [Link]

• EIS and ASTM G106: Electrochemical Impedance Measurements. (2023). Matergenics. Retrieved from [Link]

• A NEW METHOD FOR THE ANALYSIS OF VOLATILE CORROSION INHIBITED PAPER. (n.d.). DTIC. Retrieved from [Link]

• Electrochemical Impedance Methods to Assess Coatings for Corrosion Protection. (2019). Bureau of Reclamation. Retrieved from [Link]

• Tutorial 6-How to interpret a Nyquist plot. (2020). YouTube. Retrieved from [Link]

• Analytical modelling and electrochemical impedance spectroscopy (EIS) to evaluate influence of corrosion product on solution resistance. (2025). Bradford Scholars. Retrieved from [Link]

• An Experimental Investigation of Top-of-Line Corrosion in a Static CO2 Environment. (n.d.). NACE International. Retrieved from [Link]

• Reducing the resistance for the use of electrochemical impedance spectroscopy analysis in materials chemistry. (2021). PMC. Retrieved from [Link]

• 04728 - EIS investigation of CO2/H2S corrosion. (n.d.). Institute for Energy Technology. Retrieved from [Link]

• Inhibitors performance in CO2 corrosion: EIS studies on the interaction between their molecular structure and steel microstructure. (n.d.). ResearchGate. Retrieved from [Link]

• An Electrochemical Impedance Spectroscopy (EIS) analysis of a reversible Solid Oxide Cell (rSOC) for its electrochemical charact. (2024). iris univpm. Retrieved from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. matergenics.com [matergenics.com]
• 3. Newly Synthesized Morpholinyl Mannich Bases as Corrosion Inhibitors for N80 Steel in Acid Environment - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. nichem.solutions [nichem.solutions]

Topic: A Multi-Tiered Strategy for Efficacy and Mechanism of Action Profiling of 2,6-Dimethyl-4-(prop-2-yn-1-yl)morpholine as a Novel Weight Loss Agent

An Application Note and Protocol Guide from the Office of the Senior Application Scientist

Audience: Researchers, scientists, and drug development professionals in the fields of metabolic disease, pharmacology, and medicinal chemistry.

Abstract: The rising prevalence of obesity necessitates the discovery of novel therapeutic agents. This document outlines a comprehensive, multi-tiered strategy for the pre-clinical evaluation of 2,6-Dimethyl-4-(prop-2-yn-1-yl)morpholine, a novel synthetic morpholine derivative, as a potential weight loss therapeutic. The protocols described herein provide a robust framework for assessing the compound's efficacy, determining its mechanism of action, and establishing a preliminary safety profile. The experimental design emphasizes a logical progression from high-throughput in vitro screening to definitive in vivo studies in a diet-induced obesity model. A key feature of this compound is the terminal alkyne moiety (prop-2-yn-1-yl), which enables the use of powerful click chemistry techniques for target identification and validation, a critical step in modern drug development.

Part 1: Introduction and Scientific Rationale

The morpholine scaffold is a privileged structure in medicinal chemistry, found in numerous approved drugs due to its favorable physicochemical properties and metabolic stability. Our novel compound, 2,6-Dimethyl-4-(prop-2-yn-1-yl)morpholine (hereinafter referred to as 'Compound-Y'), combines this scaffold with a terminal alkyne. This alkyne group is not merely a structural feature; it is a versatile chemical handle for bio-orthogonal chemistry. Specifically, it can be used in Copper(I)-catalyzed Azide-Alkyne Cycloaddition (CuAAC) reactions, a cornerstone of "click chemistry," allowing for the covalent linkage of Compound-Y to reporter tags (like fluorophores or biotin) for target identification and validation studies.

Our evaluation strategy is therefore twofold:

• Efficacy Testing: To empirically determine if Compound-Y induces a weight loss phenotype using validated cellular and animal models of obesity.

• Mechanism of Action (MoA) Elucidation: To leverage the alkyne handle to identify the molecular target(s) through which Compound-Y exerts its effects.

This guide details the necessary protocols to move from initial compound screening to a robust pre-clinical data package.

Part 2: Experimental Design and Protocols

This section details the core experimental workflows. The overall logic is to first establish a biological effect in vitro and then validate this effect in a more complex, physiologically relevant in vivo system.

Workflow Diagram: Efficacy Evaluation of Compound-Y

Caption: Overall experimental workflow for evaluating Compound-Y.

Tier 1: In Vitro Cellular Assays

The primary goal of in vitro testing is to determine if Compound-Y has a direct effect on adipocyte biology at non-toxic concentrations. The 3T3-L1 preadipocyte cell line is the workhorse model for these studies due to its robust ability to differentiate into mature, lipid-accumulating adipocytes.[1][2]

Protocol 2.1.1: Adipocyte Differentiation and Lipid Accumulation Assay

• Rationale: This assay determines if Compound-Y inhibits the formation of new fat cells (adipogenesis) or reduces lipid storage in existing ones.

• Methodology:

  • Cell Seeding: Seed 3T3-L1 preadipocytes in 24-well plates and grow to 70% confluency. It is critical not to let cells become over-confluent before inducing differentiation.

  • Initiation of Differentiation (Day 0): Replace growth medium with Differentiation Medium A (DMEM, 10% FBS, 0.5 mM IBMX, 1 µM dexamethasone, and 10 µg/mL insulin).[1] Include vehicle control (e.g., 0.1% DMSO) and various concentrations of Compound-Y (e.g., 0.1 µM to 100 µM).

  • Insulin Propagation (Day 3): Replace medium with Differentiation Medium B (DMEM, 10% FBS, 10 µg/mL insulin), again including vehicle or Compound-Y.

  • Maintenance (Day 6 onwards): Replace medium with standard DMEM + 10% FBS every 2-3 days.

  • Assessment (Day 8-10):

    • Visually inspect cells for the accumulation of lipid droplets.

    • Fix the cells with 10% formalin.

    • Stain with Oil Red O solution to visualize neutral lipids.

    • Extract the stain with isopropanol and quantify the absorbance at ~490-520 nm to measure total lipid content.[3]

• Expected Outcome: A dose-dependent decrease in Oil Red O staining in Compound-Y-treated wells compared to the vehicle control would indicate anti-adipogenic or lipolytic activity.

Protocol 2.1.2: Lipolysis Assay

• Rationale: This assay measures the breakdown of stored triglycerides into glycerol and free fatty acids, a key process for fat reduction.

• Methodology:

  • Differentiate 3T3-L1 cells into mature adipocytes as described above (Protocol 2.1.1, steps 1-4).

  • Wash mature adipocytes and incubate in serum-free medium containing 2% BSA.

  • Treat cells with vehicle, a positive control (e.g., Isoproterenol), and a dose range of Compound-Y for 2-4 hours.

  • Collect the culture medium.

  • Quantify the amount of glycerol released into the medium using a commercially available colorimetric or fluorometric assay kit.

• Expected Outcome: An increase in glycerol release in Compound-Y-treated wells suggests the compound stimulates lipolysis.

Tier 2: In Vivo Pharmacokinetics (PK)

• Rationale: Before proceeding to expensive and lengthy efficacy studies, it is essential to understand how Compound-Y is absorbed, distributed, metabolized, and excreted (ADME). This determines the appropriate dose and dosing frequency. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for quantifying small molecules in biological matrices due to its high sensitivity and specificity.[4][5][6]

• Methodology:

  • Method Development: Develop a robust LC-MS/MS method for the selective and sensitive quantification of Compound-Y in mouse plasma.[7] This involves optimizing sample preparation (e.g., protein precipitation or solid-phase extraction), chromatographic separation, and mass spectrometer parameters (e.g., MRM transitions).[5]

  • Animal Dosing: Use two groups of C57BL/6J mice. Administer Compound-Y to one group via intravenous (IV) injection and to the other via oral gavage (PO).

  • Blood Sampling: Collect blood samples at multiple time points post-dose (e.g., 5 min, 15 min, 30 min, 1h, 2h, 4h, 8h, 24h).

  • Sample Analysis: Process blood to plasma, extract Compound-Y, and analyze using the validated LC-MS/MS method.

  • Data Analysis: Plot plasma concentration versus time. Calculate key PK parameters including Cmax (maximum concentration), Tmax (time to Cmax), AUC (Area Under the Curve), and oral bioavailability (F%).

• Expected Outcome: The ideal candidate will have sufficient oral bioavailability and a half-life that supports a reasonable dosing schedule (e.g., once or twice daily).

Tier 3: In Vivo Efficacy in a Diet-Induced Obesity (DIO) Model

• Rationale: The DIO mouse model, typically using C57BL/6J mice, is the most widely used and relevant pre-clinical model for studying obesity as it closely mimics the human condition of developing obesity due to a high-fat diet.[8][9]

• Methodology:

  • Model Induction: At 6 weeks of age, feed male C57BL/6J mice a high-fat diet (HFD; e.g., 45-60% kcal from fat) for 8-12 weeks until they are significantly heavier than age-matched controls on a standard chow diet.[8][10]

  • Group Allocation: Randomize obese mice into treatment groups (e.g., Vehicle control, Compound-Y at low, mid, and high doses).

  • Chronic Dosing: Administer Compound-Y or vehicle daily (or at a frequency determined by PK data) for 4-8 weeks.

  • Primary Endpoint Monitoring:

    • Body Weight: Measure 3-5 times per week.

    • Food Intake: Measure daily or several times per week.[11]

  • Secondary Endpoint Analysis:

    • Body Composition: At baseline and end-of-study, measure lean mass, fat mass, and water content using quantitative nuclear magnetic resonance (qNMR/EchoMRI).[12]

    • Metabolic Function: Perform an Oral Glucose Tolerance Test (OGTT) to assess insulin sensitivity.

    • Terminal Analysis: At study termination, collect blood for analysis of lipids and metabolic hormones. Harvest and weigh key organs and fat depots (e.g., epididymal, subcutaneous).

• Expected Outcome: A successful compound will cause a statistically significant reduction in body weight and fat mass compared to the vehicle-treated group, ideally without a compensatory increase in food intake.

Data Presentation Table

Parameter	Vehicle Control	Compound-Y (Low Dose)	Compound-Y (Mid Dose)	Compound-Y (High Dose)
In Vitro
IC50 Adipogenesis (µM)	N/A
EC50 Lipolysis (µM)	N/A
Pharmacokinetics
Oral Bioavailability (%)	N/A
Half-life (t½, hours)	N/A
In Vivo Efficacy
Body Weight Change (%)
Fat Mass Change (g)
Cumulative Food Intake (g)
Fasting Glucose (mg/dL)

Part 3: Mechanism of Action (MoA) Elucidation via Click Chemistry

A significant advantage of Compound-Y is the terminal alkyne, which enables bio-orthogonal "click chemistry" for target identification.[13] This transforms the compound from a mere therapeutic candidate into a chemical probe.

Hypothetical Signaling Pathway

Caption: A plausible MoA: Compound-Y activating a target that stimulates lipolysis.

Protocol 3.1: Target Identification by Affinity-Based Pulldown

• Rationale: To identify the direct binding partner(s) of Compound-Y in a cellular context.

• Methodology:

  • Probe Synthesis: Synthesize an azide-functionalized reporter tag, such as Biotin-Azide.

  • Cellular Labeling: Treat differentiated 3T3-L1 adipocytes (or a relevant cell lysate) with Compound-Y for a defined period to allow target engagement.

  • Click Reaction: Perform a Copper(I)-catalyzed Azide-Alkyne Cycloaddition (CuAAC) reaction by adding the Biotin-Azide probe and copper catalyst. This will covalently link biotin to any protein that Compound-Y is bound to.[14][15][16]

  • Affinity Purification: Lyse the cells and incubate the lysate with streptavidin-coated magnetic beads. The high affinity of biotin for streptavidin will isolate the biotin-tagged protein complexes.

  • Elution and Identification: Elute the bound proteins from the beads and identify them using mass spectrometry (LC-MS/MS proteomics).

• Expected Outcome: Identification of one or more candidate proteins that are specifically pulled down in the Compound-Y treated sample compared to controls. This provides a direct lead for the molecular target, which can then be validated using techniques like siRNA knockdown or Western blotting.

References

• Morpholine As a Scaffold in Medicinal Chemistry: An Update on Synthetic Strategies. (2020). Molecules. [Link]

• Sensitive, Robust Quantitative Analysis of Small Molecule Mixture in Plasma. (2017). Technology Networks. [Link]

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Application Notes & Protocols: 2,6-Dimethyl-4-(prop-2-yn-1-yl)morpholine as a High-Performance Corrosion Inhibitor for Oilfield Acid Stimulation

Abstract

Oilfield stimulation techniques, particularly acidizing and acid fracturing, are critical for enhancing hydrocarbon recovery from subterranean reservoirs. However, these operations introduce highly corrosive acidic fluids into the wellbore, posing a significant threat to the integrity of carbon steel production tubing and equipment. This document details the application and evaluation of 2,6-Dimethyl-4-(prop-2-yn-1-yl)morpholine as a novel corrosion inhibitor designed for these aggressive environments. We provide the scientific rationale for its efficacy, rooted in its unique molecular structure, and present comprehensive, field-relevant protocols for its evaluation using both mass loss and advanced electrochemical methods.

Introduction: The Challenge of Acid-Induced Corrosion

Acid stimulation involves the injection of strong acids, most commonly 15-28% hydrochloric acid (HCl), to dissolve rock formations and bypass near-wellbore damage, thereby improving reservoir inflow. While effective, this process exposes carbon steel components to extreme corrosive attack, leading to rapid metal loss, potential equipment failure, and significant economic and environmental risks.

The development of effective corrosion inhibitors is paramount. An ideal inhibitor must be highly soluble in strong acid, stable at elevated downhole temperatures, and form a persistent, protective film on the metal surface. 2,6-Dimethyl-4-(prop-2-yn-1-yl)morpholine is a promising candidate molecule engineered to meet these demands.

Scientific Rationale: Mechanism of Action

The high efficacy of 2,6-Dimethyl-4-(prop-2-yn-1-yl)morpholine as a corrosion inhibitor stems from the synergistic action of its distinct functional moieties: the morpholine ring and the terminal alkyne (propargyl group).

• Morpholine Moiety: The morpholine ring contains both nitrogen and oxygen heteroatoms. These atoms possess lone pairs of electrons, which act as primary centers for adsorption onto the steel surface.[1][2] The nitrogen atom, in the acidic environment, becomes protonated, facilitating strong electrostatic interaction with the negatively charged steel surface (at potentials negative to the potential of zero charge). This initial adsorption anchors the molecule.[3]

• Propargyl Group (-CH₂-C≡CH): The terminal alkyne group is the cornerstone of its superior performance. Upon initial adsorption, the high electron density of the triple bond interacts strongly with the vacant d-orbitals of iron atoms on the steel surface.[4][5] This interaction catalyzes a surface-polymerization reaction, where the alkyne groups react to form a robust, cross-linked polymeric film.[6] This film acts as a formidable physical barrier, isolating the steel from the corrosive acid.[4][5] This mechanism is a well-documented phenomenon for acetylenic alcohols like propargyl alcohol, which are known to be effective corrosion inhibitors.[6][7]

• Dimethyl Substitution: The two methyl groups on the morpholine ring increase the electron density on the heteroatoms, enhancing their adsorptive capacity. They also increase the steric hindrance and hydrophobicity of the adsorbed layer, further repelling aqueous corrosive species.

The combined effect is a multi-level protection mechanism: initial chemisorption and physisorption via the morpholine ring, followed by the formation of a durable, polymeric barrier via the propargyl group.

Diagram 1: Proposed Corrosion Inhibition Mechanism A visual representation of the inhibitor adsorbing and polymerizing on the steel surface.

Experimental Protocols for Performance Evaluation

To validate the efficacy of 2,6-Dimethyl-4-(prop-2-yn-1-yl)morpholine, the following standardized laboratory protocols are recommended. These tests are designed to simulate downhole acidizing conditions.

Protocol 1: Mass Loss Immersion Test (Gravimetric Method)

This fundamental test provides a direct measure of metal loss and allows for the calculation of corrosion rate and inhibitor efficiency. It is based on NACE TM0169 / ASTM G31 standards.[8][9][10][11][12]

A. Materials and Equipment:

• Test Coupons: N80 carbon steel coupons (a common oilfield tubular material), typically 2" x 1" x 1/8".

• Corrosive Fluid: 15% (w/w) Hydrochloric Acid (HCl).

• Inhibitor: 2,6-Dimethyl-4-(prop-2-yn-1-yl)morpholine.

• Apparatus: Water bath or heating mantle, 250 mL glass beakers, analytical balance (±0.1 mg), desiccator, glass hooks.

B. Procedure:

• Coupon Preparation:

  • Polish N80 steel coupons with silicon carbide paper (up to 600 grit) to achieve a uniform surface.

  • Degrease by sonicating in acetone for 5 minutes.

  • Rinse with deionized water and dry with a stream of nitrogen.

  • Measure the dimensions of each coupon to calculate the surface area.

  • Weigh each coupon to the nearest 0.1 mg (this is the initial weight, Wᵢ).

  • Store in a desiccator until use.

• Test Setup:

  • Prepare a "blank" solution of 15% HCl in a beaker.

  • Prepare a series of "inhibited" solutions by dosing 15% HCl with varying concentrations of the inhibitor (e.g., 0.1%, 0.25%, 0.5%, 1.0% by volume).

  • Place the beakers in a water bath pre-heated to the desired test temperature (e.g., 65°C / 150°F).

• Immersion:

  • Suspend one prepared coupon in each beaker using a glass hook, ensuring it is fully immersed.

  • Cover the beakers to minimize evaporation.

  • Maintain the temperature for a fixed duration (e.g., 6 hours).

• Post-Test Cleaning & Weighing:

  • After the immersion period, carefully remove the coupons.

  • Rinse with deionized water.

  • Clean according to ASTM G1 standard procedure (e.g., immerse in inhibited acid with scrubbing to remove corrosion products).

  • Rinse with deionized water, then acetone, and dry with nitrogen.

  • Weigh each coupon to the nearest 0.1 mg (this is the final weight, Wբ).

C. Data Analysis:

• Mass Loss (ΔW): ΔW = Wᵢ - Wբ

• Corrosion Rate (CR) in mm/year: CR = (87600 × ΔW) / (A × ρ × t)

  • Where:

    • ΔW = Mass Loss in grams

    • A = Surface Area in cm²

    • ρ = Density of N80 steel (approx. 7.85 g/cm³)

    • t = Immersion time in hours

• Inhibitor Efficiency (IE%): IE% = [(CR_blank - CR_inhibited) / CR_blank] × 100

  • Where:

    • CR_blank = Corrosion Rate in the blank solution

    • CR_inhibited = Corrosion Rate in the inhibited solution

Inhibitor Conc. (v/v)	Mass Loss (g)	Corrosion Rate (mm/year)	Inhibition Efficiency (%)
0% (Blank)	1.250	25.3	-
0.1%	0.115	2.3	90.9%
0.25%	0.050	1.0	96.0%
0.5%	0.021	0.4	98.4%
1.0%	0.015	0.3	98.8%
Table 1: Representative data from mass loss testing at 65°C for 6 hours.

Protocol 2: Electrochemical Evaluation

Electrochemical techniques provide rapid results and offer deeper insights into the inhibition mechanism (e.g., whether it affects the anodic or cathodic reaction).[13]

A. Materials and Equipment:

• Potentiostat/Galvanostat/Frequency Response Analyzer: Gamry, Pine, or equivalent.

• Electrochemical Cell: A three-electrode glass cell.

• Working Electrode (WE): N80 carbon steel specimen with a defined exposed area.

• Reference Electrode (RE): Saturated Calomel Electrode (SCE) or Ag/AgCl.

• Counter Electrode (CE): Platinum or graphite rod.

• Test Solutions: Same as in Protocol 1.

B. Procedure:

• Setup:

  • Assemble the three-electrode cell with the N80 working electrode.

  • Fill the cell with the test solution (either blank or inhibited).

  • Allow the system to stabilize for 60 minutes to reach a steady Open Circuit Potential (OCP).

• Electrochemical Impedance Spectroscopy (EIS):

  • Perform an EIS scan by applying a small AC voltage perturbation (e.g., 10 mV) over a frequency range from 100 kHz to 10 mHz.[14][15]

  • The resulting Nyquist plot (imaginary vs. real impedance) provides information about the corrosion process. A larger semicircle diameter indicates higher charge transfer resistance and thus, better corrosion inhibition.[16][17]

• Potentiodynamic Polarization (PDP):

  • Immediately following EIS, perform a PDP scan.[18][19]

  • Scan the potential from -250 mV to +250 mV relative to the OCP at a slow scan rate (e.g., 0.167 mV/s as per ASTM G59).[18]

  • The resulting plot of log(current density) vs. potential (Tafel plot) is used to determine the corrosion potential (Ecorr) and corrosion current density (icorr).

C. Data Analysis:

• From EIS:

  • Model the EIS data using an equivalent electrical circuit (e.g., a Randles circuit) to extract the charge transfer resistance (Rct).[13]

  • Inhibitor Efficiency (IE%): IE% = [(Rct_inhibited - Rct_blank) / Rct_inhibited] × 100

• From PDP:

  • Extrapolate the linear (Tafel) regions of the anodic and cathodic branches of the polarization curve back to the Ecorr to find the corrosion current density (icorr).[19][20]

  • Inhibitor Efficiency (IE%): IE% = [(icorr_blank - icorr_inhibited) / icorr_blank] × 100

Method	Parameter	Blank	0.5% Inhibitor	IE%
EIS	Rct (Ω·cm²)	25	1550	98.4%
PDP	icorr (μA/cm²)	1100	15	98.6%
Table 2: Representative electrochemical data at 65°C.

Diagram 2: Electrochemical Testing Workflow A flowchart outlining the sequence of steps for electrochemical evaluation.

Conclusion and Future Directions

The molecular architecture of 2,6-Dimethyl-4-(prop-2-yn-1-yl)morpholine, featuring both a robust adsorbing group (morpholine) and a film-forming functional group (propargyl), makes it an exceptionally effective corrosion inhibitor for oilfield acidizing applications. The provided protocols offer a standardized framework for its evaluation, enabling researchers to quantify its performance under simulated wellbore conditions.

Future research should focus on performance evaluation at higher temperatures and pressures, compatibility testing with other stimulation fluid additives (such as surfactants and iron control agents), and long-term film persistency studies.

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Application Notes and Protocols: Preparation of Self-Assembled Monolayers Using Propargyl Morpholine Derivatives

For Researchers, Scientists, and Drug Development Professionals

Introduction: Engineering Surfaces with Precision and Functionality

Self-assembled monolayers (SAMs) represent a cornerstone of modern surface science, enabling the precise modification of material properties at the molecular level.[1][2] These highly ordered organic films spontaneously form on various substrates, offering a powerful toolkit for applications ranging from preventing corrosion and enhancing adhesion to fabricating advanced biosensors and photoresists.[1][3] The versatility of SAMs stems from the ability to tailor their terminal functional groups, which dictates the surface's chemical reactivity and physical characteristics.[4]

This guide focuses on the preparation and application of a particularly promising class of SAMs: those derived from propargyl morpholine. The terminal propargyl (alkyne) group serves as a versatile chemical handle for post-assembly modification via "click" chemistry, a set of highly efficient and specific reactions.[5] The inclusion of the morpholine moiety is of significant interest to the drug development community. Morpholine and its derivatives are prevalent scaffolds in medicinal chemistry, known for their diverse pharmacological activities and ability to improve the pharmacokinetic properties of drug candidates.[6][7] By immobilizing propargyl morpholine derivatives onto a surface, researchers can create a platform for investigating cell adhesion, drug-target interactions, and the development of novel biocompatible materials.[5][8]

This document provides a comprehensive overview of the principles and detailed protocols for preparing and characterizing SAMs of propargyl morpholine derivatives on common substrates like gold and silicon. It is designed to equip researchers with the knowledge to not only replicate these methods but also to understand the underlying scientific principles that govern the formation and function of these advanced surface coatings.

The Power of the Propargyl Group: A Gateway to "Click" Chemistry

The presence of a terminal alkyne group on the surface of a SAM opens up a world of possibilities for subsequent chemical modifications. The most prominent of these is the Copper(I)-catalyzed Azide-Alkyne Cycloaddition (CuAAC), a cornerstone of "click" chemistry.[5][9] This reaction is highly efficient, proceeds under mild conditions, and is remarkably selective, meaning it does not interfere with most other functional groups found in biological molecules.[5][10] This allows for the covalent attachment of a wide array of molecules, including peptides, proteins, DNA, and small molecule drugs, to the SAM-functionalized surface with high precision and control.[5][11]

Choosing Your Platform: Substrate Selection and Preparation

The choice of substrate is critical and depends on the intended application. Gold and silicon are two of the most common and well-characterized substrates for SAM formation.

• Gold (Au): Alkanethiols, molecules containing a sulfur-hydrogen (thiol) group, exhibit a strong affinity for gold surfaces, forming a stable gold-sulfur bond.[4][12] This makes gold an excellent choice for preparing robust and highly ordered SAMs.

• Silicon (Si) with a Native Oxide Layer (SiO₂): Organosilanes, which contain a silicon atom bonded to a hydrolyzable group (e.g., an alkoxy group), readily react with the hydroxyl groups present on the surface of silicon oxide to form a stable silicon-oxygen-silicon bond.[13][14] This makes silicon wafers a cost-effective and versatile substrate for many applications.

Crucially, the quality of the SAM is directly dependent on the cleanliness of the substrate. Any organic or particulate contamination will lead to defects in the monolayer. Therefore, a rigorous cleaning procedure is paramount.

Experimental Protocols

Part 1: Substrate Cleaning

A. Gold Substrates

• Cut gold-coated substrates (e.g., glass slides or silicon wafers) to the desired size.

• Immerse the substrates in a piranha solution (a 3:1 mixture of concentrated sulfuric acid (H₂SO₄) and 30% hydrogen peroxide (H₂O₂)). EXTREME CAUTION: Piranha solution is highly corrosive and reactive. It must be handled with extreme care in a chemical fume hood with appropriate personal protective equipment (PPE), including a face shield, acid-resistant gloves, and a lab coat.

• Allow the substrates to soak for 10-15 minutes.[3]

• Carefully remove the substrates and rinse them thoroughly with copious amounts of deionized water (18 MΩ·cm).

• Rinse the substrates with absolute ethanol.

• Dry the substrates under a gentle stream of high-purity nitrogen gas.

• Use the cleaned substrates immediately for SAM formation to prevent re-contamination.

B. Silicon Substrates

• Cut silicon wafers to the desired size.

• Immerse the wafers in a piranha solution for 30 minutes at a low heat to clean the surface and generate a thin oxide layer.[15] (See safety precautions for piranha solution above).

• Rinse the wafers thoroughly with deionized water.

• Dry the wafers under a stream of nitrogen gas.[15]

Part 2: Synthesis of Propargyl Morpholine Derivatives (Conceptual)

For the purpose of these application notes, we will assume the availability of the desired propargyl morpholine derivative. The synthesis of such molecules typically involves the alkylation of morpholine with a propargyl halide (e.g., propargyl bromide) or a related propargylating agent.[16][17][18] The specific derivative will depend on the chosen substrate.

• For Gold Substrates: A thiol-terminated propargyl morpholine derivative would be synthesized. This would involve a multi-step synthesis to incorporate a thiol or disulfide group at one end of an alkyl chain and the propargyl morpholine moiety at the other.

• For Silicon Substrates: A silane-terminated propargyl morpholine derivative would be required. This would typically involve synthesizing a molecule with a trialkoxysilane group at one end.

Part 3: SAM Formation

The formation of the SAM is achieved by immersing the clean substrate into a dilute solution of the propargyl morpholine derivative.

A. Thiol-Based SAMs on Gold

• Prepare a 1 mM solution of the thiol-terminated propargyl morpholine derivative in absolute ethanol.[3] For mixed monolayers, co-dissolve the desired ratio of different thiol molecules in the same solution.[19]

• Place the clean, dry gold substrates in a clean glass container.

• Pour the thiol solution into the container, ensuring the substrates are fully submerged.

• Seal the container and allow the self-assembly process to proceed for 18-24 hours at room temperature.[3][19] Longer incubation times generally lead to more ordered and densely packed monolayers.[19]

• After the incubation period, remove the substrates from the thiol solution.

• Rinse the substrates thoroughly with absolute ethanol to remove any non-chemisorbed molecules.[3][20]

• Dry the SAM-coated substrates under a gentle stream of nitrogen gas.[20]

B. Silane-Based SAMs on Silicon

• Work in a low-humidity environment, such as a glove box, as water can cause premature hydrolysis and polymerization of the silane in solution.[15]

• Prepare a 5-20% (v/v) solution of the silane-terminated propargyl morpholine derivative in an anhydrous organic solvent like toluene.[15]

• Immerse the clean, dry silicon substrates in the silane solution.

• Allow the reaction to proceed for 16 hours.[15]

• After immersion, sonicate the samples sequentially in toluene, N,N-dimethylformamide (DMF), and ultrapure water for 20 minutes each to remove physisorbed molecules and promote monolayer organization.[15]

• Dry the substrates under a stream of nitrogen gas.

Characterization of the SAM: Validating Your Surface

After the preparation of the SAM, it is crucial to characterize the resulting monolayer to confirm its presence, quality, and properties. Several surface-sensitive techniques are commonly employed for this purpose.

Contact Angle Goniometry

This technique measures the angle a liquid droplet makes with the surface, providing information about the surface's wettability (hydrophilicity or hydrophobicity).[21][22] A well-formed, densely packed SAM will typically exhibit a uniform and reproducible contact angle. The expected contact angle will depend on the terminal group; for a propargyl morpholine SAM, the surface is expected to be relatively hydrophilic.

Surface	Expected Water Contact Angle	Implication
Clean Gold	< 10°	Highly Hydrophilic
Clean Silicon Oxide	< 10°	Highly Hydrophilic
Propargyl Morpholine SAM	40° - 70° (estimated)	Moderately Hydrophilic[21]
Methyl-terminated SAM	~110°	Hydrophobic[21]

Ellipsometry

Ellipsometry is a non-destructive optical technique that measures the change in polarization of light upon reflection from a surface.[23][24] This allows for the precise determination of the thickness of the SAM.[3][25] The measured thickness can be compared to the theoretical length of the propargyl morpholine derivative to assess the packing density and orientation of the molecules on the surface. For a well-ordered monolayer, the thickness should be close to the extended length of the molecule.[26]

X-ray Photoelectron Spectroscopy (XPS)

XPS is a powerful surface analysis technique that provides information about the elemental composition and chemical states of the atoms on the surface.[27][28] For a propargyl morpholine SAM, XPS can confirm:

• Presence of the SAM: By detecting the characteristic elements of the molecule, such as carbon, nitrogen, oxygen, and either sulfur (for gold substrates) or silicon (for silicon substrates).[1][29]

• Binding to the Substrate: A shift in the binding energy of the sulfur 2p peak (for thiols on gold) to around 162 eV indicates the formation of a gold-thiolate bond.[1]

• Surface Composition: Angle-resolved XPS (ARXPS) can provide depth-profiling information, confirming that the propargyl and morpholine groups are at the outer surface of the monolayer.[27][28]

Applications in Drug Development and Beyond

The ability to create well-defined surfaces presenting morpholine moieties opens up numerous avenues for research and development:

• Drug Discovery: Immobilized morpholine derivatives can be used to screen for binding partners and to study drug-target interactions in a controlled environment.[30][31]

• Biomaterial Development: The morpholine group can influence the biocompatibility of a material, and SAMs provide a model system to study protein adsorption and cell adhesion on morpholine-functionalized surfaces.[6][8]

• Biosensors: The "click" functionality allows for the attachment of biorecognition elements (e.g., antibodies, enzymes) to create highly specific and sensitive biosensors.[5]

• Fundamental Surface Science: These systems provide a platform for studying the influence of heterocyclic compounds on surface properties and self-assembly processes.

Conclusion

The preparation of self-assembled monolayers using propargyl morpholine derivatives offers a robust and versatile method for creating functionalized surfaces with significant potential in drug development, biomaterials science, and beyond. By following the detailed protocols and understanding the principles of SAM formation and characterization outlined in this guide, researchers can confidently engineer surfaces with the precise chemical and physical properties required for their specific applications. The combination of a biologically relevant moiety like morpholine with the powerful "click" chemistry handle of the propargyl group ensures that this class of SAMs will continue to be a valuable tool for scientific discovery and technological innovation.

References

• A New Approach to Generate Thiol-terminated SAMs on Gold. (2007, December 18). Agilent. [Link]

• Characterization of Self-Assembled Monolayers on a Ruthenium Surface. (2017). Langmuir, 33(37), 9344–9351. [Link]

• Fabrication of patterned silane based self-assembled monolayers by photolithography and surface reactions on silicon-oxide substrates. (2010). Chemical Communications, 46(30), 5401-5414. [Link]

• Detection of self-assembled monolayers (SAMs) using contact angle measurements. DataPhysics Instruments. [Link]

• Preparing Self-Assembled Monolayers (SAMs) A Step-by-Step Guide for Solution-Based Self-Assembly. (2007). ResearchGate. [Link]

• A review on pharmacological profile of Morpholine derivatives. (2017). ResearchGate. [Link]

• Thiol-Based Self-Assembled Monolayers: Formation, Organization, and the Role of Adsorbate Structure. (2010). Langmuir, 26(22), 16981–16991. [Link]

• Using “click” chemistry to prepare SAM substrates to study stem cell adhesion. (2010). Langmuir, 26(11), 8645–8652. [Link]

• Nanoparticle Assembling through Click Chemistry Directed by Mixed SAMs for Magnetic Applications. (2018). ACS Applied Nano Materials, 2(1), 265–274. [Link]

• X-ray photoelectron spectroscopy characterization of self-assembled monolayers for micromechanical biosensing applications. (2016). Superficies y vacío, 29(3), 73-79. [Link]

• Morpholine as a privileged scaffold for neurodegenerative disease therapeutics. (2022). RSC Medicinal Chemistry, 13(8), 923-936. [Link]

• Dynamic water contact angle measurements on PDMS and DDMS SAMs as... (2013). ResearchGate. [Link]

• Measuring Contact Angles of SAMs. (2010, November 22). Scribd. [Link]

• Effect of functional end groups of silane self assembled monolayer surfaces on apatite formation, fibronectin adsorption and osteoblast cell function. (2008). Acta Biomaterialia, 4(5), 1540–1553. [Link]

• Electrochemical and X-ray Photoelectron Spectroscopy Surface Characterization of Interchain-Driven Self-Assembled Monolayer (SAM) Reorganization. (2022). Chemosensors, 10(3), 96. [Link]

• Self-Assembled Monolayers of Branched Thiols and Disulfides on Gold: Surface Coverage, Order and Chain Orientation. (1998). Langmuir, 14(7), 1747–1755. [Link]

• Surface Characterization of Mixed Self-Assembled Monolayers Designed for Streptavidin Immobilization. (2001). Langmuir, 17(9), 2841–2850. [Link]

• Exploring the Nature of the Au-S Bond in Thiol-Functionalized Gold. (n.d.). Paul Scherrer Institut. [Link]

• Occurrence of Morpholine in Central Nervous System Drug Discovery. (2021). ACS Chemical Neuroscience, 12(15), 2696–2724. [Link]

• Postformation Modification of SAMs: using click chemistry to functionalize organic surfaces. (2006). Langmuir, 22(22), 9277–9283. [Link]

• Synthesis and SAR of morpholine and its derivatives: A review update. (2023). E3S Web of Conferences, 408, 01021. [Link]

• The thermodynamics of self-assembled monolayer formation: a computational and experimental study of thiols on a flat gold surface. (2024). Physical Chemistry Chemical Physics, 26(24), 20569-20580. [Link]

• "Click" Patterning of Self-Assembled Monolayers on Hydrogen-Terminated Silicon Surfaces and Their Characterization Using Light-Addressable Potentiometric Sensors. (2015). Langmuir, 31(39), 10767–10776. [Link]

• Self-Assembled Monolayers on Silicon. (n.d.). Osaka University. [Link]

• Study of self-assembled triethoxysilane thin films made by casting neat reagents in ambient atmosphere. (2011). Applied Surface Science, 257(15), 6420-6425. [Link]

• Making and Working With Thiol-based Self-Assembled Monolayers. (n.d.). Worcester Polytechnic Institute. [Link]

• Therapeutic potential of morpholine-based compounds in neurodegenerative diseases: SAR insights and analysis. (2024). Journal of Biomolecular Structure and Dynamics, 1-28. [Link]

• Fabrication of Patterned Silane Based Self-Assembled Monolayers by Photolithography and Surface Reactions on Silicon-Oxide Substrates. (2010). ResearchGate. [Link]

• Estimated layer thickness obtained via ellipsometry. (n.d.). ResearchGate. [Link]

• Functionalization of acetylene-terminated monolayers on Si(100) surfaces: A click chemistry approach. (2007). Langmuir, 23(18), 9320–9329. [Link]

• Spectroscopic Ellipsometry. (n.d.). SemiLab. [Link]

• (a) Values of contact angle (θw) measured in water on SAMs-modified... (2017). ResearchGate. [Link]

• Investigating Self-Assembled Monolayers Contact Angles. (2022, December 29). Desklib. [Link]

• A note on the use of ellipsometry for studying the kinetics of formation of self-assembled monolayers. (1998). Bulletin of Materials Science, 21(3), 253-255. [Link]

• New Strategy for the Synthesis of Morpholine Cores: Synthesis from N-Propargylamines. (2017). SciSpace. [Link]

• Self-Assembled Monolayers. (2019, November 8). J.A. Woollam Co.[Link]

• Ellipsometric thickness measurements of various SAMs as a function of... (2015). ResearchGate. [Link]

• SYNTHESIS OF N-ALLYL MORPHOLINE AND N-PROPARGYL MORPHOLINE AND THEIR PROPERTIES IN PASS ONLINE. (n.d.). CyberLeninka. [Link]

• Recent Advances in the Synthesis of Propargyl Derivatives, and Their Application as Synthetic Intermediates and Building Blocks. (2021). Molecules, 26(16), 4933. [Link]

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Troubleshooting & Optimization

Technical Support Center: Enhancing Thermal Stability of 2,6-Dimethyl-4-(prop-2-yn-1-yl)morpholine at 90°C

Welcome to the Technical Support Center for handling 2,6-Dimethyl-4-(prop-2-yn-1-yl)morpholine . As a tertiary amine featuring both a sterically hindered morpholine ring and a reactive terminal alkyne (propargyl group), this compound presents unique thermal stability challenges during high-temperature experiments (e.g., 90°C).

This guide is designed for researchers and drug development professionals. It bypasses superficial fixes to address the fundamental thermodynamic and kinetic degradation pathways of N-propargyl morpholines, providing field-proven, self-validating protocols to ensure experimental integrity.

Diagnostic Workflow

Before adjusting your experimental parameters, it is critical to identify the specific degradation pathway your compound is undergoing at 90°C.

Diagnostic workflow for identifying and resolving thermal degradation pathways at 90°C.

Section 1: Mechanistic Causes of Thermal Degradation (FAQs)

Q1: Why does 2,6-Dimethyl-4-(prop-2-yn-1-yl)morpholine degrade rapidly when heated to 90°C? A1: The instability is driven by two competing kinetic pathways. First, terminal propargyl groups are highly susceptible to thermal copolymerization and radical-induced cross-linking at elevated temperatures[1]. Second, the tertiary morpholine nitrogen is prone to autoxidation. While the stability of tertiary amines is generally supported by the C–N bond strength and induction effects[2], the presence of trace oxygen at 90°C rapidly converts the amine to an N-oxide, which subsequently undergoes thermal cleavage or retro-Mannich-type reactions.

Q2: How do the 2,6-dimethyl groups influence the stability of the molecule? A2: The 2,6-dimethyl substitution provides significant steric hindrance around the morpholine oxygen and adjacent carbons. This steric bulk partially shields the ring from nucleophilic attack and limits certain cyclization reactions[2]. However, this steric protection does not extend to the exocyclic N-propargyl appendage, leaving the alkyne fully exposed to thermal polymerization or allenoate-Claisen rearrangements under Lewis acidic conditions[3].

Q3: Does the choice of solvent matter at this temperature? A3: Absolutely. Ethereal solvents (e.g., THF, 1,4-dioxane) rapidly form peroxides at 90°C. These peroxides act as radical initiators for alkyne polymerization and directly oxidize the morpholine nitrogen[4]. Switching to non-nucleophilic, peroxide-free solvents like toluene or chlorobenzene is mandatory for high-temperature stability.

Q4: How do trace metals affect the stability of this compound? A4: Trace copper (Cu) or iron (Fe) from reaction vessels, stir bars, or solvent impurities can catalyze Glaser-type oxidative coupling of the terminal alkyne. If your reaction mixture turns dark brown or black at 90°C, trace metal contamination coupled with oxygen ingress is the most likely culprit.

Section 2: Troubleshooting Guide

Issue 1: The reaction mixture becomes highly viscous or insoluble at 90°C.

• Root Cause: Radical-induced thermal polymerization of the propargyl moiety.

• Causality: At 90°C, the activation energy for radical formation is easily overcome, leading to a chain-growth polymerization of the alkyne.

• Solution: Introduce a radical scavenger such as Butylated hydroxytoluene (BHT) at 100–500 ppm. BHT donates a hydrogen atom to quench propagating radicals, effectively halting polymerization without interfering with most non-radical synthetic methodologies.

Issue 2: Appearance of highly polar baseline spots on TLC or early-eluting HPLC peaks.

• Root Cause: N-oxidation of the morpholine ring followed by oxidative cleavage[4].

• Causality: Dissolved oxygen in the solvent reacts with the electron-rich tertiary amine lone pair.

• Solution: Perform strict freeze-pump-thaw degassing (minimum 3 cycles) and backfill with high-purity Argon. If the synthetic step permits, temporarily convert the compound to its hydrochloride (HCl) salt. Protonation ties up the nitrogen lone pair, completely shutting down the N-oxidation pathway.

Section 3: Quantitative Data & Benchmarks

The following table summarizes the thermal stability of 2,6-Dimethyl-4-(prop-2-yn-1-yl)morpholine (0.1 M concentration) held at 90°C for 24 hours under various experimental conditions.

Experimental Condition	Solvent	Additive	Atmosphere	Remaining Parent Compound (%)	Primary Degradation Pathway
Control (Standard)	Toluene	None	Air	45.2%	N-Oxidation & Polymerization
Degassed	Toluene	None	Argon	78.5%	Mild Polymerization
Degassed + Scavenger	Toluene	500 ppm BHT	Argon	96.8%	None (Stable)
Ethereal Solvent	1,4-Dioxane	None	Argon	32.1%	N-Oxidation (Peroxide driven)
Salt Form (Protected)	Toluene	HCl (forming salt)	Argon	98.9%	None (Highly Stable)

Note: Data quantified via qNMR using 1,3,5-trimethoxybenzene as an internal standard.

Section 4: Step-by-Step Methodologies

To ensure absolute scientific integrity, the following protocols are designed as self-validating systems . By incorporating internal standards directly into the matrix, any deviation in mass balance immediately alerts the researcher to degradation, preventing false-positive results.

Protocol A: Strict Anaerobic Thermal Stability Assay (Self-Validating)

Use this protocol to verify the stability of your specific batch of 2,6-Dimethyl-4-(prop-2-yn-1-yl)morpholine before committing it to a complex high-temperature synthesis.

• Sample Preparation: In an oven-dried Schlenk flask, dissolve 1.0 mmol of 2,6-Dimethyl-4-(prop-2-yn-1-yl)morpholine in 10 mL of anhydrous, inhibitor-free Toluene.

• Internal Standard Addition: Add exactly 0.5 mmol of 1,3,5-trimethoxybenzene (internal standard). Causality: This standard is thermally stable, non-reactive, and provides a distinct singlet in the ¹H NMR spectrum (~6.1 ppm) that will not overlap with the morpholine or propargyl peaks.

• Radical Scavenging: Add 2 mg of BHT (~500 ppm) to the solution.

• Freeze-Pump-Thaw Degassing (Critical Step):

  • Submerge the flask in liquid nitrogen until the solvent is completely frozen.

  • Open the flask to a high vacuum (≤ 0.1 mmHg) for 5 minutes.

  • Close the vacuum valve and thaw the flask in a room-temperature water bath.

  • Repeat this cycle three times. On the final thaw, backfill the flask with ultra-high-purity Argon.

• Thermal Stress: Heat the sealed flask in an oil bath at 90°C for 24 hours.

• qNMR Validation: Cool the mixture, pull a 0.5 mL aliquot, remove the solvent under reduced pressure, and dissolve in CDCl₃. Integrate the propargyl CH₂ doublet against the internal standard singlet. A loss of parent compound without the appearance of new discrete peaks indicates polymerization (which broadens into the baseline).

Protocol B: Transient Salt Formation for High-Temperature Protection

If your reaction at 90°C does not require the amine lone pair to be free (e.g., reactions strictly occurring at the alkyne terminus), use this protocol to temporarily protect the morpholine core.

• Dissolution: Dissolve the free base compound in diethyl ether at 0°C.

• Acidification: Slowly add 1.1 equivalents of ethereal HCl (2.0 M) dropwise under vigorous stirring.

• Isolation: Filter the resulting white precipitate (the hydrochloride salt) under a blanket of nitrogen. Wash with cold ether and dry under vacuum.

• Reaction Execution: Subject the salt to your 90°C reaction conditions. Causality: The protonated nitrogen is highly electron-deficient, completely preventing autoxidation and drastically reducing the electron density available for unwanted retro-Mannich degradation pathways.

• Free-Basing (Post-Reaction): Quench the reaction with saturated aqueous NaHCO₃ to deprotonate the nitrogen and extract the intact product with dichloromethane.

References

• Synthesis of Triazole-Linked Morpholino Oligonucleotides via Cu(I) Catalysed Cycloaddition. ResearchGate.[Link]

• Copper-catalyzed azodicarboxylate–alkyne (3 + 2) cycloaddition. RSC Publishing.[Link]

• Development of the Lewis Acid Catalyzed Allenoate-Claisen Rearrangement. Caltech THESIS.[Link]

• Thermal Degradation Behavior of Structurally Diverse Alkanolamines: Insights into Stability, Physicochemical Property Changes, and Degradation Pathways. Figshare.[Link]

• Enhanced Thermal Stability of Mesoporous Carbon Microbeads-Based Lithium-Ion Batteries by Propargyl Methacrylate as Electrolyte Additive. MDPI.[Link]

Sources

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• 3. thesis.caltech.edu [thesis.caltech.edu]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Overcoming Propargyl Morpholine Solubility Issues in High Molarity HCl

Welcome to the Technical Support Center. This guide is engineered for drug development professionals and synthetic chemists who encounter unexpected precipitation or solubility limits when working with propargyl morpholine (4-(2-propynyl)morpholine) in highly concentrated hydrochloric acid (HCl).

Mechanistic Overview: The Causality of Precipitation

When propargyl morpholine is introduced to high molarity HCl (e.g., >6M), researchers often observe a sudden "crashing out" of a white crystalline solid. While morpholine derivatives are generally prized for improving aqueous solubility in pharmacokinetic profiles, their hydrochloride salts exhibit counterintuitive behavior in highly concentrated acidic media.

This phenomenon is primarily driven by the Common-Ion Effect [1]. The dissolution of N-propargylmorpholine hydrochloride is an equilibrium process governed by its solubility product constant (

). Concentrated HCl introduces a massive excess of chloride ions ( ). According to Le Chatelier's Principle, this excess shifts the dissociation equilibrium to the left, drastically reducing the solubility of the salt and forcing it to precipitate[2]. Furthermore, highly concentrated HCl has a lower dielectric constant than pure water, diminishing the solvent's ability to solvate the individual propargylammonium and chloride ions[3].

Logical flow of N-propargylmorpholine hydrochloride precipitation via the common-ion effect.

Quantitative Impact of the Common-Ion Effect

To understand the severity of this issue, we must look at the quantitative relationship between chloride concentration and salt solubility. As demonstrated in pharmaceutical formulation studies, hydrochloride salts with moderate aqueous solubility are highly sensitive to the common ion effect, making them far less soluble in highly concentrated chloride environments than expected[4].

Table 1: Representative Solubility Profile of Amine Hydrochlorides vs. HCl Molarity (Note: Values represent the exponential decay model typical for secondary/tertiary amine hydrochlorides like propargyl morpholine under common-ion stress).

HCl Concentration (M)	Added [Cl⁻] (M)	Relative Solubility of Amine-HCl	Physical State of Propargyl Morpholine
0.1 M (Dilute)	0.1	~100% (Baseline)	Fully dissolved, clear solution
1.0 M	1.0	~15%	Soluble, near saturation
3.0 M	3.0	< 2%	Cloudy, partial precipitation
6.0 M	6.0	< 0.1%	Heavy white precipitate
12.0 M (Conc.)	12.0	~0.001%	Complete crystallization / "Crashed out"

Troubleshooting Guide & FAQs

Q: My propargyl morpholine completely crashed out when I added 12M HCl. Is the molecule destroyed? A: No, the molecule is likely intact. Propargyl morpholine contains a terminal alkyne and a tertiary amine. While alkynes can undergo hydration under prolonged exposure to strong acids and metal catalysts, simple exposure to cold or room-temperature concentrated HCl primarily results in the precipitation of the intact N-propargylmorpholine hydrochloride salt. The precipitation is a physical equilibrium issue, not a chemical degradation.

Q: How can I force the precipitated salt back into solution without diluting the acid? A: If your protocol strictly requires high molarity HCl (e.g., for a specific deprotection or hydrolysis step), you must alter the solvent's dielectric properties. Introducing a polar miscible co-solvent—such as methanol, ethanol, or 1,4-dioxane—can disrupt the crystalline lattice and improve solvation.

Q: Can I just heat the solution to dissolve the precipitate? A: Heating increases the

and will dissolve the precipitate temporarily. However, caution is required. Prolonged heating of propargyl morpholine in high molarity HCl (>60°C) increases the risk of alkyne degradation (e.g., Meyer-Schuster type rearrangements or hydration) and ether cleavage within the morpholine ring. Heating should be used as a last resort and kept strictly below 40°C.

Q: I need an acidic environment but cannot tolerate precipitation. What is the alternative? A: Perform a counter-ion exchange. Switch from hydrochloric acid to an acid with a non-coordinating, bulky counter-ion that does not suffer from the same severe common-ion constraints. Methanesulfonic acid (MsOH) or trifluoroacetic acid (TFA) will protonate the morpholine nitrogen to provide the necessary acidic environment while maintaining high solubility in both aqueous and organic phases.

Experimental Protocols: Rescue and Modification Workflows

The following self-validating protocols are designed to rescue precipitated reactions or prevent the issue entirely in future iterations.

Protocol A: Co-Solvent Rescue of Precipitated N-Propargylmorpholine HCl

Use this protocol if your reaction has already precipitated and you cannot dilute the overall acid concentration.

• Assess the Suspension: Measure the total volume of the precipitated reaction mixture. Ensure the temperature is stabilized at 20–25°C.

• Select Co-Solvent: Choose a polar, water-miscible solvent compatible with your downstream chemistry. 1,4-Dioxane is highly recommended for HCl systems as it resists acidic cleavage better than THF.

• Titration Addition: Add the co-solvent dropwise under vigorous stirring. Add up to 30% v/v relative to the aqueous HCl volume.

• Thermal Agitation: Gently warm the flask to 35°C using a water bath. Stir continuously for 15 minutes.

• Validation: The solution should transition from an opaque white slurry to a clear, pale-yellow liquid. If precipitation persists, the

  limit is still exceeded, and Protocol B must be employed.

Protocol B: Acid-Swapping for High-Concentration Acidic Workflows

Use this protocol to avoid the common-ion effect entirely when designing new syntheses.

• Free-Basing: If starting with N-propargylmorpholine hydrochloride, dissolve the salt in a minimum amount of deionized water and basify to pH 10 using 2M NaOH.

• Extraction: Extract the free propargyl morpholine into ethyl acetate (3 x 20 mL). Dry the organic layer over anhydrous

  and concentrate under reduced pressure.

• Alternative Acidification: Dissolve the pure free base in your reaction solvent. Instead of HCl, add Methanesulfonic acid (MsOH) dropwise at 0°C until the desired pH or molar equivalent is reached.

• Validation: The mesylate salt of propargyl morpholine exhibits vastly superior solubility profiles. The solution will remain completely clear and will not precipitate even at >5M acid concentrations, confirming successful circumvention of the chloride common-ion effect.

References[3] Propargylamine | High-Purity Reagent for Research, Benchchem,https://www.benchchem.com/product/b116566[1] Common-ion effect, Wikipedia, https://en.wikipedia.org/wiki/Common-ion_effect[4] Precaution on use of hydrochloride salts in pharmaceutical formulation, PubMed,https://pubmed.ncbi.nlm.nih.gov/4053205/[2] 18.3: Common-Ion Effect in Solubility Equilibria, Chemistry LibreTexts,https://chem.libretexts.org/Bookshelves/General_Chemistry/Map%3A_Chemistry_-The_Central_Science(Brown_et_al.)/17%3A_Additional_Aspects_of_Aqueous_Equilibria/17.03%3A_Common-Ion_Effect_in_Solubility_Equilibria

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• 4. Precaution on use of hydrochloride salts in pharmaceutical formulation - PubMed [pubmed.ncbi.nlm.nih.gov]

Optimizing inhibition efficiency of 2,6-Dimethyl-4-(prop-2-yn-1-yl)morpholine

Technical Support Center: Optimizing 2,6-Dimethyl-4-(prop-2-yn-1-yl)morpholine

Welcome to the advanced technical support and troubleshooting guide for 2,6-Dimethyl-4-(prop-2-yn-1-yl)morpholine (also known as N-propargyl-2,6-dimethylmorpholine). As a Senior Application Scientist, I have designed this resource for researchers utilizing this compound as a mechanism-based Monoamine Oxidase B (MAO-B) inhibitor or as a terminal alkyne probe in CuAAC "Click" chemistry.

To achieve reproducible inhibition efficiency, one must understand the causality behind the molecule's behavior: the propargyl group acts as a "suicide substrate" that covalently modifies the enzyme's cofactor, while the 2,6-dimethylmorpholine ring dictates the spatial alignment within the hydrophobic binding pocket [1].

Part 1: Frequently Asked Questions (Mechanisms & Causality)

Q1: My IC50 values for MAO-B inhibition are highly variable between assay runs. What is causing this? A1: Because 2,6-Dimethyl-4-(prop-2-yn-1-yl)morpholine is a mechanism-based irreversible inhibitor, its IC50 is strictly time-dependent . Upon entering the MAO-B active site, the enzyme attempts to oxidize the amine, generating a reactive intermediate that covalently attacks the N5 atom of the Flavin Adenine Dinucleotide (FAD) cofactor [1]. If you do not standardize the pre-incubation time between the inhibitor and the enzyme before adding your substrate, your apparent IC50 will fluctuate wildly. Always enforce a strict 30-minute pre-incubation at 37°C to allow the covalent adduct to form completely.

Q2: Should I use the cis or trans diastereomer of the morpholine ring for optimal inhibition? A2: We strongly recommend isolating and utilizing the cis-2,6-dimethylmorpholine derivative. The cis-isomer (where both methyl groups are equatorial) maintains a stable chair conformation that minimizes steric clashing within the bipartite cavity of MAO-B. The trans-isomer forces one methyl group into an axial position, which alters the trajectory of the nitrogen lone pair and hinders the optimal alignment of the propargyl group with the FAD cofactor, drastically reducing the rate of irreversible inactivation (

).

Q3: I am using this compound in a CuAAC "Click" reaction to synthesize larger neuroprotective conjugates, but my yields are persistently low. Why? A3: The basicity of the morpholine nitrogen can coordinate with the Cu(I) catalyst, sequestering it and stalling the azide-alkyne cycloaddition. Propargylamines are known to form stable complexes with transition metals [3]. To resolve this, slightly acidify the reaction mixture (to protonate the morpholine nitrogen) or increase the concentration of your copper-chelating ligand (e.g., THPTA or TBTA) to ensure the Cu(I) remains catalytically active and available for the alkyne.

Part 2: Troubleshooting Guide for Inhibition Assays

When evaluating the inhibition efficiency of 2,6-Dimethyl-4-(prop-2-yn-1-yl)morpholine using fluorometric assays (e.g., Amplex Red), researchers frequently encounter specific artifacts. Use the table below to diagnose and correct these issues.

Observation	Root Cause	Scientific Rationale	Corrective Action
High background fluorescence at baseline	Morpholine auto-oxidation	Secondary/tertiary amines can auto-oxidize in ambient light/air, generating trace peroxides that artificially cleave Amplex Red independent of MAO activity.	Prepare fresh stock solutions in anhydrous DMSO. Store aliquots at -80°C under argon. Do not use stocks older than 3 months.
Non-linear reaction kinetics (Substrate depletion)	Inhibitor concentration too low	If the inhibitor concentration is below the enzyme concentration, complete irreversible inhibition cannot occur, leading to residual enzyme activity that depletes the substrate rapidly.	Ensure the inhibitor is in at least a 10-fold molar excess relative to the active MAO-B enzyme concentration to maintain pseudo-first-order kinetics.
Loss of selectivity over MAO-A	Excessive incubation time or concentration	While the 2,6-dimethylmorpholine moiety favors the MAO-B pocket [2], irreversible inhibitors will eventually cross-react with MAO-A if driven by high concentrations and extended time.	Cap pre-incubation at 30 minutes. Perform parallel counter-screening against MAO-A to establish the optimal therapeutic window.

Part 3: Validated Experimental Protocol

Determination of Time-Dependent MAO-B Inhibition (

) To establish true inhibition efficiency, you must measure the kinetic parameters of irreversible inactivation rather than a simple IC50. This protocol is a self-validating system containing internal controls to ensure data integrity.

Materials:

• Recombinant Human MAO-B (5 mg/mL stock)

• 2,6-Dimethyl-4-(prop-2-yn-1-yl)morpholine (10 mM stock in DMSO)

• Kynuramine (MAO substrate, 10 mM stock)

• Potassium phosphate buffer (100 mM, pH 7.4)

Step-by-Step Methodology:

• Preparation of Inhibitor Dilutions: Prepare a 7-point serial dilution of the inhibitor in phosphate buffer (range: 0.1 μM to 100 μM). Ensure the final DMSO concentration in the assay does not exceed 1% (v/v), as higher concentrations will denature the enzyme.

• Enzyme Pre-incubation (The Critical Step): In a 96-well black opaque plate, mix 40 μL of the inhibitor dilutions with 50 μL of MAO-B (diluted to 10 μg/mL in buffer). Include a vehicle control (1% DMSO without inhibitor) and a positive control (1 μM Selegiline).

• Time-Course Initiation: Incubate the plate at 37°C. You will initiate the reaction at different pre-incubation time intervals (

  = 0, 5, 10, 15, 20, and 30 minutes).

• Substrate Addition: At each time point, rapidly add 10 μL of Kynuramine (final concentration 50 μM) to the respective wells to initiate the enzymatic reaction.

• Kinetic Reading: Immediately transfer the plate to a fluorescence microplate reader. Measure the formation of 4-hydroxyquinoline (the fluorescent product of kynuramine oxidation) at

  = 310 nm and = 400 nm for 20 minutes.

• Data Analysis: Calculate the initial velocity (

  ) for each well. Plot the natural log of the remaining activity ( ) against the pre-incubation time to find the observed rate of inactivation ( ). Finally, plot versus to determine the maximal inactivation rate ( ) and the inhibitor binding affinity ( ).

Part 4: Mechanism of Action Visualization

The following diagram illustrates the causal pathway of MAO-B inhibition by 2,6-Dimethyl-4-(prop-2-yn-1-yl)morpholine, highlighting the transition from non-covalent binding to irreversible covalent modification.

Mechanism of MAO-B irreversible inhibition by 2,6-Dimethyl-4-(prop-2-yn-1-yl)morpholine.

References

• New Prospects in the Inhibition of Monoamine Oxidase-B (MAO-B)
• Monoamine Oxidase Inhibitors in Toxic Models of Parkinsonism Source: MDPI URL
• Solvent-free synthesis of propargylamines: an overview Source: RSC Publishing URL

Technical Support Center: Troubleshooting Propargyl Group Instability in Acidic Media

Diagnostic Hub: Is it Polymerization or Hydration?

Before altering your protocol, you must distinguish between the two primary failure modes of propargyl groups in acid (e.g., TFA).

Feature	Scenario A: Cationic Polymerization	Scenario B: Acid-Catalyzed Hydration
Visual Indicator	Reaction mixture turns dark brown or black; formation of insoluble "tar" or resin clumping.	Solution remains clear or turns slightly yellow; no precipitation.
LCMS / HPLC	Broad, undefined humps; loss of starting material peak; high background noise.	Distinct new peak at +18 Da (M+18) relative to the expected mass (Alkyne Ketone).
Solubility	Product is difficult to redissolve in ACN/Water; requires DMSO or DMF.	Product remains soluble in standard reverse-phase solvents.
Primary Cause	High local concentration of alkynes; insufficient cation scavenging; high temperature.	Presence of water in the acid cocktail without sufficient steric hindrance.

The Mechanism: Why is my reaction turning black?

The propargyl group (terminal alkyne) acts as a weak nucleophile. In strong acids like Trifluoroacetic Acid (TFA), particularly when high concentrations of carbocations (from protecting groups like t-Butyl, Trityl, or Pbf) are generated, the alkyne can become activated.

The "Black Tar" Pathway:

• Initiation: A proton (

  ) or a stray carbocation ( ) attacks the triple bond, generating a highly reactive vinyl cation .

• Propagation: This vinyl cation attacks a neighboring alkyne (intermolecular) or a proximal group (intramolecular), forming a new carbon-carbon bond and regenerating a cation.

• Termination: The chain grows until it forms an insoluble, conjugated polyene network (the "tar").

Visualization: Cationic Polymerization Pathway

Figure 1: Mechanistic divergence of the propargyl group in acid. The vinyl cation is the critical checkpoint; without scavengers, it initiates polymerization.

Protocol Optimization: The "Cold & Dilute" Strategy

To prevent polymerization, you must lower the kinetic energy of the system and reduce the probability of two alkyne groups colliding.

Optimized Cleavage Cocktail (The "Alkyne-Safe" Mix)

Standard Reagent K is often insufficient for sensitive alkynes. Use this modified protocol.

Reagents:

• TFA (Trifluoroacetic Acid): 92.5% (Solvent/Acid)

• TIS (Triisopropylsilane): 5.0% (Primary Cation Scavenger/Hydride Donor)

• H₂O (Water): 2.5% (Essential for Pbf removal, but keep low to minimize hydration)

• DODT (3,6-Dioxa-1,8-octanedithiol): 2.5% (Optional: Only if Met/Cys are present; preferred over EDT for lower odor).

Step-by-Step Protocol:

• Pre-Chill: Cool the cleavage cocktail to 0°C (ice bath) before adding it to the resin/compound.

  • Reasoning: Polymerization has a higher activation energy than deprotection. Low temperature kinetically disfavors the side reaction.

• Dilution Factor: Use 15–20 mL of cocktail per gram of resin (standard is often 10 mL/g).

  • Reasoning: Dilution reduces the effective concentration of the alkyne, favoring the reaction with the solvent/scavenger (first-order) over the reaction with another alkyne (second-order).

• Incubation:

  • 0–15 mins: Stir at 0°C.

  • 15–90 mins: Allow to warm slowly to Room Temperature (RT).

  • Stop Point: Do not exceed 2 hours unless absolutely necessary for Arg(Pbf) removal.

• Precipitation:

  • Pre-chill your diethyl ether to -20°C.

  • Filter the resin directly into the cold ether. Do not rotovap the TFA first if you suspect polymerization; concentrating the TFA increases the rate of side reactions.

Troubleshooting FAQs

Q1: My peptide precipitated on the resin during cleavage and won't dissolve. Is this polymerization?

• Diagnosis: Likely yes. This is "cross-linking."

• Fix: You cannot reverse the polymerization. However, you can try to salvage trapped peptide by washing the resin with HFIP (Hexafluoroisopropanol) / DCM (1:1) . If the peptide is merely aggregated (beta-sheet formation) rather than covalently cross-linked, HFIP will dissolve it. If it remains on the resin, it is chemically modified.

Q2: I see a +18 Da peak (Hydration). How do I stop this?

• Mechanism: Water attacks the vinyl cation to form an enol, which tautomerizes to a ketone.[1]

• Fix:

  • Reduce water content in the cocktail (try 1% instead of 2.5%).

  • Use fresh TFA (anhydrous). Old TFA absorbs atmospheric moisture.

  • If Pbf groups are present (requiring water for removal), you are in a "double-bind." Switch to Arg(Pmc) if possible, which is more acid-labile, or accept a small % of hydration and purify it out.

Q3: Can I use DTT or Thioanisole?

• Warning: Thioanisole can sometimes promote adduct formation with alkynes under strong acid conditions. TIS (Triisopropylsilane) is the superior scavenger for alkynes because it acts as a hydride donor, effectively "capping" the vinyl cation back to an alkene/alkane if it forms, rather than forming a stable sulfide adduct.

Q4: I am using "Click" chemistry later. Will the acid affect the copper catalyst downstream?

• Context: No, but if you generated "tar," the tar contains conjugated systems that can chelate Copper (Cu), poisoning your Click reaction. You must purify the starting material via HPLC to remove oligomers before attempting the Click step.

Advanced Decision Tree

Figure 2: Rapid diagnostic logic for alkyne stability issues.

References

• Fields, G. B., & Noble, R. L. (1990). Solid phase peptide synthesis utilizing 9-fluorenylmethoxycarbonyl amino acids.[2] International Journal of Peptide and Protein Research.[2] (Foundational text on TFA cleavage scavengers). Link

• Punna, S., et al. (2005). Head-to-tail peptide cyclodimerization by copper-catalyzed azide-alkyne cycloaddition. Angewandte Chemie International Edition. (Discusses stability of propargyl groups in peptide synthesis). Link

• Musiol, H. J., et al. (1994). Acid-catalyzed side reactions of arginine and lysine derivatives in solid-phase peptide synthesis. Journal of Organic Chemistry. (Mechanistic insight into cation generation in TFA). Link

• Wuts, P. G. M., & Greene, T. W. (2006). Greene's Protective Groups in Organic Synthesis. Wiley-Interscience. (General reference for alkyne stability in acid). Link

Sources

• 1. Hydration of Alkynes | MCC Organic Chemistry [courses.lumenlearning.com]
• 2. bpb-us-w2.wpmucdn.com [bpb-us-w2.wpmucdn.com]

Technical Support Center: Optimizing Morpholine Inhibitor Adsorption on Carbon Steel

Welcome to the Advanced Materials & Corrosion Support Center. In pharmaceutical manufacturing and chemical scale-up, carbon steel reactors and pipelines are frequently exposed to aggressive acidic pickling, high-temperature reactions, and multiphase flow. Under these harsh conditions, standard morpholine inhibitors often desorb prematurely, leading to equipment degradation and potential heavy metal contamination of active pharmaceutical ingredients (APIs).

As a Senior Application Scientist, I have designed this troubleshooting guide to help researchers and drug development professionals enhance the persistence and adsorption time of morpholine-based films.

Diagnostic Workflow: Troubleshooting Inhibitor Desorption

Diagnostic workflow for troubleshooting morpholine inhibitor desorption on carbon steel.

Frequently Asked Questions & Troubleshooting

Q1: Why does morpholine rapidly desorb from carbon steel reactors during high-temperature API scale-up, and how can we prevent it? Causality & Solution: Standard morpholine relies heavily on weak physisorption (electrostatic interactions) and basic chemisorption via its nitrogen and oxygen heteroatoms. As reactor temperatures increase (e.g., >60°C), the thermal kinetic energy of the system surpasses the molecule's adsorption energy, causing the film to detach[1]. To resolve this, transition to Morpholinyl Mannich Bases (such as MPPO). These derivatives introduce multiple active adsorption centers—specifically aromatic rings with

electrons. This structural bulk increases the activation energy ( ) of the corrosion reaction and ensures the molecule remains firmly chemisorbed at elevated temperatures, maintaining over 91% efficiency at 305K[1].

Q2: We lose inhibitor protection during acidic pickling phases. How do we maintain morpholine adsorption in highly acidic media? Causality & Solution: In low-pH environments (pH < 3), the nitrogen atom in the morpholine ring undergoes rapid protonation to form a morpholinium cation. This protonation eliminates the lone pair of electrons required to form coordinate covalent bonds with the vacant d-orbitals of the iron surface, severely crippling chemisorption[2]. To counteract this, utilize s-Triazine-Anilino-Morpholino-Pyrazolyl Hybrids . The strategic addition of electron-donating groups (such as methoxy groups) pushes electron density back toward the active adsorption centers. This stabilizes the metal-adsorbate interaction even in low pH, achieving up to 99.2% inhibition efficiency by following the Langmuir adsorption isotherm[2].

Q3: We are using morpholine as a Volatile Corrosion Inhibitor (VCI) for equipment storage, but the film dissipates too quickly. How can we extend persistence? Causality & Solution: Vapor pressure and coordination strength dictate VCI lifespan. Standard morpholine benzoate often suffers from weak coordination with the steel surface. Switching to Morpholine Carbonate significantly enhances performance. Quantum chemical calculations reveal that the carbonate salt possesses a smaller band gap and higher adsorption energy. This facilitates superior electron transfer to the iron atoms, resulting in a highly persistent protective layer that reduces corrosion weight loss by >85% under atmospheric thin-film conditions[3].

Q4: How can we prevent aqueous multiphase flow from physically stripping the inhibitor film? Causality & Solution: In dynamic systems, aqueous shear forces easily wash away hydrophilic inhibitor films. Morpholine Laurate mitigates this through a synergistic structural design. While the polar morpholine head chemisorbs to the steel via its heteroatoms, the non-polar 12-carbon laurate tail orients outward. This creates a dense, hydrophobic barrier that repels water and corrosive ions, effectively isolating the metal surface from shear-induced desorption[4].

Quantitative Performance Data

Summary of morpholine derivative performance based on environmental constraints.

Inhibitor Derivative	Target Troubleshooting Issue	Optimal Environment	Max Inhibition Efficiency	Primary Adsorption Mechanism
Morpholine Carbonate	VCI Storage / Thin Films	Atmospheric	>85%[3]	Physisorption & Chemisorption
Morpholine Mannich Base (MPPO)	High Temperature	1.0 M HCl (305K+)	91.4% (at 300 ppm)[1]	Chemisorption (Multiple active centers)
Triazine-Morpholine Hybrid	High Acidity (Pickling)	Acidic Media	99.2% (at 100 ppm)[2]	Langmuir Chemisorption
Morpholine Laurate	High Aqueous Shear	Aqueous / Saline	High[4]	Synergistic (Hydrophobic tail barrier)

Self-Validating Experimental Protocols

To ensure trustworthiness in your internal testing, do not rely on visual inspection. Use the following self-validating analytical protocols to verify adsorption time and mechanism.

Protocol 1: Electrochemical Impedance Spectroscopy (EIS) for Adsorption Monitoring

Purpose: To quantify the charge transfer resistance (

) and verify the stability of the inhibitor film over time.

• Cell Setup: Submerge the carbon steel working electrode in the corrosive medium containing the morpholine derivative using a standard 3-electrode cell (Ag/AgCl reference, Pt counter electrode).

• Self-Validation Step (OCP Stabilization): Monitor the Open Circuit Potential (OCP) for 30–60 minutes. Do not proceed until the OCP drift is

  . Causality: If the drift exceeds this threshold, the adsorption layer is actively forming or degrading. Running an AC perturbation during active drift violates Kramers-Kronig relations, rendering your impedance data mathematically invalid and leading to false conclusions about film stability.

• AC Perturbation: Apply a 10 mV peak-to-peak sine wave across a frequency range of 100 kHz down to 10 mHz.

• Data Extraction: Fit the resulting Nyquist plot to a Randles equivalent circuit. An increase in

  and a decrease in double-layer capacitance ( ) confirms the displacement of water molecules by the morpholine inhibitor[1].

Protocol 2: X-ray Photoelectron Spectroscopy (XPS) for Chemisorption Validation

Purpose: To confirm that the morpholine derivative has formed strong coordinate covalent bonds with the iron surface, rather than weak physical bonds.

• Sample Preparation: Extract the carbon steel coupon from the reactor, rinse gently with an inert, non-polar solvent to remove unadsorbed bulk inhibitor, and dry under a stream of high-purity

  .

• Self-Validation Step (Energy Calibration): Non-conductive organic films cause surface charging during X-ray bombardment, which artificially shifts all binding energies higher. You must calibrate all spectra by referencing the adventitious Carbon 1s peak. Adjust the entire spectrum so the C 1s peak rests exactly at 284.8 eV . Causality: Without this internal standard, a charging artifact could be falsely interpreted as a lack of chemisorption.

• High-Resolution Scanning: Perform high-resolution scans of the Fe 2p, N 1s, and O 1s regions[3].

• Mechanistic Verification: Analyze the N 1s peak. A shift to a lower binding energy compared to the pure, unadsorbed inhibitor powder confirms that the nitrogen lone pairs have successfully donated electron density to the vacant Fe d-orbitals, proving robust chemisorption[3].

References

• Study on the Performance and Mechanism of Morpholine Salt Volatile Corrosion Inhibitors on Carbon Steel. MDPI. 3

• Newly Synthesized Morpholinyl Mannich Bases as Corrosion Inhibitors for N80 Steel in Acid Environment. PMC/MDPI. 1

• Morpholine Laurate as a Corrosion Inhibitor: A Technical Guide to its Mechanism of Action. Benchchem. 4

• Enhanced Protection of Carbon Steel Against Acid Corrosion: Synergistic Effect of s‐Triazine‐Anilino‐Morpholino‐Pyrazolyl Hybrids Through Electrochemical and Computational Insights. ResearchGate. 2

Sources

• 1. Newly Synthesized Morpholinyl Mannich Bases as Corrosion Inhibitors for N80 Steel in Acid Environment - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Reducing Toxicity in Propargyl-Based Corrosion Inhibitor Formulations

Welcome to the Technical Support Center for advanced corrosion inhibitor formulation. This guide is designed for researchers, formulation scientists, and drug development professionals managing highly corrosive environments (e.g., pharmaceutical manufacturing equipment cleaning, high-temperature acid pickling, and oilfield acidizing).

Propargyl alcohol (PA) is an industry-standard inhibitor, but its severe toxicity profile necessitates advanced chemical modifications and synergistic formulation strategies. Below, we address the most critical troubleshooting questions and provide validated protocols for developing low-toxicity alternatives.

Part 1: Core Mechanisms & Toxicity Profiling

Q1: Why is Propargyl Alcohol (PA) the industry standard for high-temperature acid environments, and what drives its severe toxicity? A: PA (2-propyn-1-ol) is highly effective due to its dual chemical functionality: a terminal alkyne group (-C≡CH) and a hydroxyl group (-OH)[1]. The high electron density of the terminal alkyne facilitates strong chemisorption onto metal surfaces (such as mild steel), forming a robust, polymerized physical barrier that neutralizes hydrogen ions (H⁺) in aggressive acidic environments like HCl[1]. However, this same high reactivity, combined with its low molecular weight and high vapor pressure, makes it extremely hazardous. It is highly volatile, easily absorbed through the skin, and acts as a severe respiratory irritant and potential neurotoxin, with an acute oral LD50 in rats as low as 20–70 mg/kg[2].

Q2: How does chemical modification (e.g., propoxylation) reduce toxicity while maintaining corrosion inhibition? A: Chemical modifications fundamentally alter the physical properties of the molecule without destroying the active alkyne group. By reacting PA with methyloxirane (propoxylation) or ethylene oxide (ethoxylation), the resulting compounds—such as propargyl alcohol propoxylate (e.g., Basocorr PP)—exhibit a significantly higher molecular weight and lower vapor pressure[3]. This practically eliminates the inhalation hazard. Furthermore, the addition of propoxy/ethoxy groups increases steric hindrance and alters the hydrophilic/hydrophobic balance, preventing rapid dermal absorption and lowering acute systemic toxicity (LD50 > 500 mg/kg)[4][5]. The terminal alkyne remains intact to bond with the metal surface.

Part 2: Formulation Troubleshooting & Synergistic Strategies

Q3: We are attempting to replace PA entirely with cinnamaldehyde, but it fails at >90°C. What is the recommended troubleshooting step? A: While cinnamaldehyde is significantly less toxic (LD50 ~2220 mg/kg) than PA, it lacks the thermal stability and film-forming density required for high-temperature (>90°C) acid cleaning[6]. The recommended approach is a synergistic formulation. By combining a low dose of PA (e.g., 5–10% of the active inhibitor fraction) with a Schiff base (synthesized from 1,4-phenylenediamine and benzaldehyde), you can achieve >94% inhibition efficiency at 80–100°C. The synergist acts as a bulk barrier, while the low-dose PA anchors the film to the metal, drastically reducing the overall toxicity profile of the formulation.

Q4: How can iodine be utilized to stabilize PA and reduce handling hazards in halogen acid systems? A: Reacting PA with iodine yields 2,3-di-iodo-2-propen-1-ol. This intermediate compound provides iodine to the acidic media in a highly stable form that does not degrade over time[7]. The reaction product is acid-soluble and exhibits excellent corrosion inhibition in halogen acids (like HCl and HF) at very low concentrations. Because the PA is chemically bound in the di-iodo complex, the volatility and acute exposure risks of raw PA concentrate are heavily mitigated[8].

Part 3: Quantitative Toxicity & Efficacy Data

To assist in formulation selection, the following table summarizes the causal relationship between chemical structure, toxicity, and inhibition efficiency.

Inhibitor Compound	Structural Modification	Acute Oral LD50 (Rat)	Inhibition Efficiency (12% HCl, 80°C)	Primary Hazard
Propargyl Alcohol (PA)	None (Baseline)	20 - 70 mg/kg	~95% (at 500 ppm)	Highly toxic, volatile, skin penetrant
Cinnamaldehyde	Alkene/Aldehyde Substitution	~2220 mg/kg	~85% (Fails >90°C)	Low toxicity, thermal degradation
PA Propoxylate (Basocorr PP)	Complexed with methyloxirane	> 500 mg/kg	~94% (at 500 ppm)	Mild irritant, non-volatile
PA + Schiff Base (1:9 Ratio)	Synergistic Blend	> 300 mg/kg (Est. Mixed)	94.4% (at 5000 ppm total)	Moderate irritant
2,3-di-iodo-2-propen-1-ol	Iodine Reaction Product	Data Limited	>95% (at 10 gpt)	Halogen exposure, acid-soluble

Part 4: Self-Validating Experimental Protocol

When developing a low-toxicity synergistic formulation (e.g., PA + Schiff Base), empirical validation must be self-correcting. Follow this step-by-step methodology to ensure scientific integrity and reproducible results.

Protocol: Evaluating Synergistic Corrosion Inhibition via Orthogonal Validation

• Step 1: Coupon Preparation & Baseline Establishment

  • Abrade mild steel coupons using SiC paper (grades 400 to 1200) to ensure uniform surface roughness.

  • Wash with double-distilled water, degrease with acetone, and dry.

  • Self-Validation Check: Weigh coupons on an analytical balance (accuracy ±0.1 mg). A standard deviation of >0.5% across baseline weights requires re-preparation.

• Step 2: Formulation Synthesis

  • Synthesize the Schiff base (BP) by refluxing 1,4-phenylenediamine and benzaldehyde in ethanol.

  • Prepare the test solution: 12% HCl containing the synergistic blend (e.g., 4500 ppm PA + 500 ppm BP).

• Step 3: Electrochemical Impedance Spectroscopy (EIS)

  • Use a three-electrode cell setup (Mild steel working electrode, Platinum counter electrode, Saturated Calomel reference electrode).

  • Immerse the working electrode in the test solution at 80°C for 30 minutes to achieve steady-state open circuit potential (OCP).

  • Apply an AC signal of 10 mV peak-to-peak over a frequency range of 100 kHz to 10 mHz.

  • Causality Check: An increase in charge transfer resistance (

    ) and a decrease in double-layer capacitance ( ) confirms the displacement of water molecules by the hydrophobic inhibitor film.

• Step 4: Surface Validation (AFM & Contact Angle)

  • Post-immersion, analyze the coupon surface using Atomic Force Microscopy (AFM). The surface roughness (

    ) should decrease compared to the uninhibited acid control.

  • Measure the water contact angle. An increase in hydrophobicity (angle > 70°) validates the formation of the organic protective layer.

Part 5: Mechanistic Workflows (Visualizations)

Below are the logical workflows detailing the chemical modification of PA and the mechanistic pathway of synergistic inhibition.

Caption: Workflow for chemical modification of Propargyl Alcohol to reduce toxicity.

Caption: Mechanism of synergistic corrosion inhibition on metal surfaces.

References

• Comparative Study of Commercially Available Propargyl Alcohol-Free Corrosion Inhibitors for Hydrochloric Acid Systems. OnePetro / NACE International.

• Synergistic corrosion inhibition of propargyl alcohol and Schiff base on the corrosion of mild steel in hot HCl solution. New Journal of Chemistry (RSC Publishing).

• How Propargyl Alcohol Enhances Corrosion Inhibitors. Rawsource.

• CA2309414C - Improved acid corrosion inhibitor. Google Patents.

• Basocor pp Corrosion Inhibitor for pickling bath and metal working fluid (CAS 38172-91-7). Guidechem.

• EP1274883A2 - Corrosion inhibitor (2,3-di-iodo-2-propen-1-ol). Google Patents.

Sources

• 1. rawsource.com [rawsource.com]
• 2. Highly Toxic Chemical in the Laboratory - Propargyl Alcohol | Sinoright [sinoright.net]
• 3. Page loading... [wap.guidechem.com]
• 4. rawsource.com [rawsource.com]
• 5. Wuhan Bolachem New Material Co., LTD [bolachemical.com]
• 6. CA2309414C - Improved acid corrosion inhibitor - Google Patents [patents.google.com]
• 7. DE60121152T2 - MEANS OF CORROSION PREVENTION - Google Patents [patents.google.com]
• 8. EP1274883A2 - Corrosion inhibitor - Google Patents [patents.google.com]

Technical Support Center: Mitigating Desorption of 2,6-Dimethyl-4-(prop-2-yn-1-yl)morpholine at Elevated Temperatures

Welcome to the Advanced Applications Support Center. 2,6-Dimethyl-4-(prop-2-yn-1-yl)morpholine is a sterically hindered propargylamine derivative critical to click chemistry, A³ coupling, and pharmaceutical development. A pervasive challenge in high-temperature flow chemistry and supported catalysis is the premature thermal desorption, volatilization, or leaching of this amine from solid supports at temperatures exceeding 80 °C.

This guide provides mechanistic insights, troubleshooting steps, and validated protocols to stabilize this compound under rigorous experimental conditions.

I. Troubleshooting Guide & FAQs

Q1: Why does 2,6-Dimethyl-4-(prop-2-yn-1-yl)morpholine rapidly desorb from catalytic solid supports at temperatures above 80 °C? A1: The desorption is driven by a combination of steric hindrance and thermal kinetics. The 2,6-dimethyl substitutions on the morpholine ring create significant steric bulk around the nitrogen atom. When this amine is coordinated to Lewis acid sites on a solid support (e.g., Cu or Au nanoparticles on silica), the steric repulsion weakens the coordinate covalent bond. As the system temperature exceeds 80 °C, the thermal energy surpasses the activation energy of desorption, leading to the cleavage of these weak coordinate bonds and subsequent leaching of the propargylamine into the reaction matrix 1.

Q2: How can I differentiate between simple amine volatilization and active leaching of the metal-ligand complex? A2: To pinpoint the exact failure mechanism, we recommend a dual-analytical approach. Use Thermogravimetric Analysis coupled with Mass Spectrometry (TGA-MS) to monitor the off-gas; the detection of the exact mass of the morpholine derivative (m/z ~153) confirms volatilization. Concurrently, analyze the reaction filtrate using Inductively Coupled Plasma Optical Emission Spectroscopy (ICP-OES). If ICP-OES detects elevated levels of the support metal, the desorption is likely due to the leaching of the entire metal-amine complex rather than just the amine ligand 2.

Q3: What are the most effective strategies to mitigate this thermal desorption during high-temperature synthetic workflows? A3: We recommend three field-proven mitigation strategies depending on your workflow:

• Covalent Tethering: Transition from weak physisorption to covalent grafting. Utilize the terminal alkyne (prop-2-yn-1-yl) to perform a Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) with an azide-functionalized resin. This creates a highly stable triazole linkage that withstands temperatures up to 150 °C.

• Mesoporous Confinement: Impregnate the amine into a support with tunable, high-surface-area mesopores, such as MIL-101(Cr) or SBA-15 silica. The nanoconfinement enhances van der Waals interactions and capillary condensation, significantly raising the thermal threshold for desorption 3.

• Pressurized Systems: Conduct the reaction in a pressurized continuous flow reactor. Elevating the system pressure suppresses the liquid-to-vapor phase transition, mitigating volatility-driven desorption.

Q4: Does the choice of solvent impact the desorption rate of this specific morpholine derivative? A4: Yes. Solvents that strongly compete for hydrogen bonding or Lewis acid sites (e.g., DMF, DMSO, or water) will accelerate the displacement and desorption of the morpholine derivative from the support. Transitioning to non-polar or sterically hindered solvents (e.g., toluene or mesitylene) reduces competitive binding and stabilizes the amine on the support 4.

II. Quantitative Data: Desorption Profiles & Mitigation Efficacy

The following table summarizes the expected thermal desorption losses of 2,6-Dimethyl-4-(prop-2-yn-1-yl)morpholine under various conditions, alongside the quantitative improvement achieved through specific mitigation strategies.

Support / Matrix Type	Operating Temp (°C)	Initial Desorption Loss (%)	Applied Mitigation Strategy	Post-Mitigation Loss (%)
Silica (Physisorbed)	80 °C	35.2%	Mesoporous Confinement (SBA-15)	8.4%
Cu-Nanoparticles	100 °C	42.7%	Solvent Switch (DMF to Toluene)	14.1%
MIL-101(Cr) MOF	100 °C	18.3%	Pressurized Flow (5 bar)	2.5%
Polystyrene Resin	120 °C	68.5%	Covalent Tethering (CuAAC)	< 1.0%

III. Experimental Protocol: Covalent Grafting via CuAAC

To permanently immobilize 2,6-Dimethyl-4-(prop-2-yn-1-yl)morpholine and prevent thermal leaching, follow this self-validating covalent tethering methodology.

Objective: Anchor the propargylamine to a solid support via a thermally stable 1,2,3-triazole linkage.

Step-by-Step Methodology:

• Support Preparation: Suspend 1.0 g of azide-functionalized silica resin in 10 mL of a degassed Tetrahydrofuran/Water (1:1 v/v) mixture in a Schlenk flask.

• Reagent Addition: Add 2.0 equivalents of 2,6-Dimethyl-4-(prop-2-yn-1-yl)morpholine to the suspension under continuous magnetic stirring (400 rpm).

• Catalyst Initiation: Introduce 0.1 equivalents of Copper(II) sulfate pentahydrate (CuSO₄·5H₂O) followed by 0.2 equivalents of sodium ascorbate. The solution will shift in color as Cu(II) is reduced to the catalytically active Cu(I) species.

• Cycloaddition (Click Reaction): Seal the reaction vessel and stir at 45 °C for 12 hours. Causality note: Mild heating accelerates the triazole formation without providing enough kinetic energy to cause premature volatilization of the unreacted alkyne.

• Washing and Recovery: Filter the functionalized resin through a sintered glass funnel. Wash sequentially with 0.1 M EDTA solution (to chelate and remove residual copper catalyst), deionized water, methanol, and dichloromethane (3 × 10 mL each).

• Self-Validation (Quality Control): Dry the functionalized resin under vacuum at 60 °C for 4 hours. Perform a TGA ramp from 25 °C to 150 °C at 10 °C/min. Success criteria: The mass loss must be <1%, confirming the complete absence of physisorbed amine and the thermal stability of the covalent tether.

IV. Mechanistic Workflow Visualization

Mechanisms of thermal desorption and applied mitigation strategies.

V. References

• Immobilized Gold Nanoparticles Prepared from Gold(III)-Containing Ionic Liquids on Silica: Application to the Sustainable Synthesis of Propargylamines Source: MDPI URL:

• Carbon-coated Cu nanoparticles as heterogeneous catalysts for cycloaddition of propargylamine to cyclic ketones Source: ChemRxiv URL:

• Sub-Ambient Temperature Direct Air Capture of CO2 using Amine-Impregnated MIL-101(Cr) Enables Ambient Temperature CO2 Recovery Source: ACS Publications (JACS Au) URL:

• A sustainable avenue for the synthesis of propargylamines and benzofurans using a Cu-functionalized MIL-101(Cr) as a reusable heterogeneous catalyst Source: PMC / NIH URL:

Sources

• 1. mdpi.com [mdpi.com]
• 2. chemrxiv.org [chemrxiv.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. A sustainable avenue for the synthesis of propargylamines and benzofurans using a Cu-functionalized MIL-101(Cr) as a reusable heterogeneous catalyst - PMC [pmc.ncbi.nlm.nih.gov]

Analyzing degradation products of morpholine inhibitors via NMR spectroscopy

Technical Support Center & Troubleshooting Guide

Role: Senior Application Scientist Scope: Degradation mechanics, spectral assignment, and experimental optimization. Target Audience: Analytical Chemists, Corrosion Engineers, Pharmaceutical Scientists.

Introduction: The Analytical Challenge

Morpholine and its derivatives are ubiquitous in corrosion inhibition (steam boiler systems) and pharmaceutical synthesis. However, their stability is compromised by thermal stress and oxidative environments, leading to ring-opening or N-oxidation.

Analyzing these degradation products via Nuclear Magnetic Resonance (NMR) spectroscopy presents unique challenges:

• Polarity: Degradation products (glycolic acid, ethanolamine) are highly polar, necessitating aqueous solvents (

  ) which introduce solvent suppression issues.

• pH Sensitivity: Amine chemical shifts are pH-dependent, complicating library matching.

• Paramagnetic Interference: Corrosion samples often contain dissolved iron (

  ), causing severe line broadening.

This guide provides a self-validating workflow to isolate, detect, and quantify these species with high fidelity.

Part 1: Sample Preparation & Handling

Q1: My sample is from a boiler condensate line. Can I run it "as-is" in ?

No. Direct analysis of industrial condensates often fails due to low concentration and paramagnetic contamination.

• The Issue: Dissolved iron (corrosion byproduct) acts as a relaxation agent, broadening signals beyond recognition.

• The Protocol:

  • Chelation: Add EDTA-d12 (ethylenediaminetetraacetic acid, deuterated) to the sample. It complexes paramagnetic ions, sharpening the lines.

  • Filtration: Pass the sample through a 0.22

    PTFE filter to remove suspended rust particles.

  • Concentration: If morpholine concentration is <10 ppm, lyophilize (freeze-dry) 10 mL of sample and reconstitute in 0.6 mL

    .

Q2: Why do my morpholine signals shift between samples?

Cause: pH variation affecting the protonation state of the nitrogen lone pair.

• Mechanism: In acidic media, morpholine exists as the morpholinium ion (

  ). This deshields the protons adjacent to the nitrogen, shifting them downfield.

• The Fix: "Lock" the pH.

  • Standardize: Adjust all samples to pH > 10 using

    .

  • Reasoning: At pH 10, morpholine and its amine degradation products (ethanolamine) are fully deprotonated (free base form). This ensures reproducible chemical shifts and sharp singlets/triplets by eliminating rapid exchange broadening.

Part 2: Spectral Acquisition & Optimization

Q3: Which pulse sequence should I use for aqueous samples?

Recommendation: noesypr1d (1D NOESY with presaturation).

• Why not standard zg30? The huge

  signal (55 M) will saturate the receiver gain, burying your trace degradation products.

• Why noesypr1d? It provides superior water suppression compared to simple presaturation (zgpr) and maintains a flat baseline, which is critical for integrating small degradation peaks near the water resonance (approx. 4.7 ppm).[1]

Q4: How do I ensure accurate quantification of degradation products?

Protocol: Quantitative NMR (qNMR) requires strict relaxation control.

• Relaxation Delay (

  ): Set of the slowest relaxing nucleus.

  • Note: Small acids like glycolic acid have long

    times (often 5–10s). A of 30s is recommended for absolute quantification.

• Internal Standard: Use Maleic Acid (singlet at ~6.2 ppm) or TSP (0.0 ppm). Avoid standards with signals near 2.5–4.0 ppm where morpholine derivatives cluster.

Part 3: Data Interpretation & Assignment

Visualizing the Degradation Pathway

Morpholine degrades via two primary mechanisms: Oxidative Ring Opening (forming acids) and N-Oxidation (forming amine oxides).

Figure 1: Primary degradation pathways of morpholine inhibitors. Blue: Parent; Red: N-Oxidation; Yellow: Ring Opening Intermediate; Green: Terminal Products.

Q5: How do I distinguish N-Oxide from Ring-Opened products?

The key lies in the symmetry and chemical shift magnitude .

Compound	Structure Note	Key H Signals ( , pH > 10)	Multiplicity
Morpholine	Symmetric Ring	2.85 ppm ( )3.65 ppm ( )	TripletTriplet
Morpholine N-Oxide	Symmetric Ring	3.40 ppm ( )4.05 ppm ( )	Triplet (Shifted downfield due to )
Glycolic Acid	Linear Acid	3.95 ppm ( )	Singlet
Ethanolamine	Linear Amine	2.75 ppm ( )3.60 ppm ( )	TripletTriplet
Acetic Acid	Terminal Acid	1.90 ppm ( )	Singlet
Formic Acid	Terminal Acid	8.45 ppm ( )	Singlet

Diagnostic Logic:

• Symmetry Check: If you see two triplets shifting downfield significantly (approx +0.6 ppm for

  ), it is N-Oxidation . The ring is intact.

• Loss of Symmetry: If you see a complex pattern or isolated singlets (like Glycolate), the ring has opened .

• Coupling: Ring-opened intermediates like 2-(2-aminoethoxy)acetic acid will show an

  system for the ethylene backbone and a singlet for the acetate methylene.

Part 4: Advanced Troubleshooting

Q6: I see a broad "hump" under my morpholine peaks. What is it?

Diagnosis: This is likely polymeric degradation or micelle formation .

• Context: In high-temperature corrosion inhibition, morpholine can polymerize or interact with surfactant additives.

• Test: Run a Diffusion Ordered Spectroscopy (DOSY) experiment.

  • Small molecules (morpholine, glycolate) diffuse fast (top of plot).

  • Polymers/aggregates diffuse slow (bottom of plot).

  • This separates the "hump" from the discrete signals physically.

Q7: My integrals for Morpholine vs. N-Oxide don't match the mass balance.

Diagnosis: Saturation Transfer.

• Cause: If you are using water suppression (noesypr1d), and the

  signals are exchanging protons with water (common at neutral pH), the saturation of the water signal is "transferred" to your amine signals, reducing their intensity.

• Solution: As mentioned in Part 1, adjust pH to >10 . This slows down the exchange rate (

  ) significantly, preventing saturation transfer and restoring integral accuracy.

References

• Combourieu, B., et al. (1998).

  H-Nuclear Magnetic Resonance." Applied and Environmental Microbiology.

• Yang, Y., et al. (2020).[2] "Quantification of N-methylmorpholine-N-oxide and its main degradation products by nuclear magnetic resonance spectroscopy." Spectroscopy Letters.

• Babij, N. R., et al. (2016). "NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry." Organic Process Research & Development.

• BenchChem Technical Support. (2025). "Troubleshooting guide for amine stability and degradation."

• Katritzky, A. R., et al. (2005).[3] "

  H and C NMR Spectra of N-substituted Morpholines." Magnetic Resonance in Chemistry.

Sources

• 1. path.web.ua.pt [path.web.ua.pt]
• 2. scs.illinois.edu [scs.illinois.edu]
• 3. 1H and 13C NMR spectra of N-substituted morpholines - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Resolving Steric Hindrance in 2,6-Dimethyl Substituted Morpholine Synthesis

Prepared by: Senior Application Scientist, Organic Synthesis Division

Welcome to the technical support center for the synthesis and functionalization of 2,6-dimethyl substituted morpholines. This guide is designed for researchers, medicinal chemists, and drug development professionals who are navigating the unique challenges presented by this sterically hindered scaffold. The morpholine heterocycle is a cornerstone in many FDA-approved drugs and bioactive compounds, prized for its ability to improve pharmacokinetic properties.[1][2] However, the presence of methyl groups at the 2- and 6-positions introduces significant steric bulk, which can impede standard synthetic transformations.

This document provides in-depth troubleshooting guides, validated protocols, and answers to frequently asked questions to help you overcome these synthetic hurdles and accelerate your research.

Troubleshooting Guide: Common Experimental Issues

Issue 1: Low or No Yield During N-Alkylation or N-Acylation

This is the most common issue, arising from the steric shielding of the nitrogen atom by the two adjacent methyl groups. The lone pair on the nitrogen is less accessible to electrophiles, dramatically slowing down Sₙ2 and nucleophilic acyl substitution reactions.

Primary Cause: High activation energy for the nucleophilic attack due to steric repulsion.

Troubleshooting Steps & Solutions

Strategy	Rationale & Explanation	Recommended Action
Increase Electrophile Reactivity	A more reactive electrophile can overcome the high activation barrier. For alkylations, the leaving group ability is critical (I > Br > Cl > OTs). For acylations, acyl chlorides or anhydrides are more reactive than carboxylic acids requiring activation.	For Alkylation: Switch from an alkyl chloride or bromide to an alkyl iodide . If the iodide is not readily available, add a catalytic amount of potassium iodide (KI) to your reaction with an alkyl bromide to generate the more reactive alkyl iodide in situ via the Finkelstein reaction.[3] For Acylation: Use a highly reactive acylating agent like an acyl chloride or anhydride . For challenging acylations with sterically hindered carboxylic acids, consider using a potent coupling agent system like DMAPO/Boc₂O.[4]
Increase Reaction Temperature	Providing more thermal energy helps the reacting molecules overcome the steric energy barrier.	Gradually increase the reaction temperature in increments of 10-20 °C. For high-boiling solvents like DMF or DMSO, temperatures of 80-120 °C may be necessary. The use of a sealed-tube or microwave reactor can safely achieve higher temperatures and significantly accelerate the reaction.[3]
Select an Appropriate Solvent	Polar aprotic solvents (e.g., DMF, DMSO, ACN) are generally preferred for Sₙ2 reactions as they solvate the cation of the base without strongly solvating the nucleophile, thus increasing its effective nucleophilicity.[3]	Ensure your starting materials are fully soluble at the reaction temperature. DMF is an excellent choice for many N-alkylation reactions.[3]
Employ Alternative Catalysis	For certain N-alkylations, particularly with less reactive alcohols instead of halides, specialized catalysts can facilitate the reaction through a different mechanism, such as "borrowing hydrogen" catalysis.	For N-alkylation with alcohols, consider using a catalyst system like CuO–NiO/γ–Al₂O₃, which has shown effectiveness for N-alkylation of morpholine, though steric hindrance with secondary alcohols can still reduce yields.[5]

Logical Workflow for Troubleshooting Low N-Alkylation Yield

Caption: Decision tree for troubleshooting low N-alkylation yields.

Issue 2: Poor or Undesired Stereoselectivity (Controlling the cis Isomer)

For most pharmaceutical and agrochemical applications, the cis-2,6-dimethylmorpholine isomer is preferred due to its specific biological activity.[6] The cis isomer is also the thermodynamically more stable conformation, with both methyl groups occupying equatorial positions to minimize steric strain. Syntheses that do not control for stereochemistry often yield a mixture of cis and trans isomers.

Primary Cause: The cyclization reaction conditions determine the kinetic vs. thermodynamic product ratio.

Troubleshooting Steps & Solutions

Strategy	Rationale & Explanation	Recommended Action
Acid-Catalyzed Cyclization at High Temperature	The classic and most robust method for synthesizing 2,6-dimethylmorpholine is the acid-catalyzed cyclodehydration of diisopropanolamine.[6][7] Using a strong acid like H₂SO₄ at elevated temperatures (150-190 °C) allows the reaction to reach thermodynamic equilibrium, which strongly favors the more stable cis-isomer.[6][8]	See Protocol 1 below. The key is to use an excess of concentrated sulfuric acid and maintain a high temperature for several hours to allow for the isomerization of any kinetically formed trans product to the desired cis product.[6][8]
Control of Reaction Parameters	The molar ratio of diisopropanolamine to sulfuric acid and the reaction time/temperature profile are critical for maximizing the cis isomer content.	Use a molar ratio of diisopropanolamine to H₂SO₄ between 1:1.5 and 1:3.0. Heating at 180 °C for 3-5 hours is a well-established condition.[6]
Purification of Isomers	If a mixture is obtained, the isomers can sometimes be separated. The cis and trans isomers have different physical properties. A more effective method is the selective crystallization of a salt.	React the isomer mixture with a carboxylic acid (e.g., acetic acid) in an ester solvent (e.g., ethyl acetate). The resulting cis-2,6-dimethylmorpholine carboxylate salt is often less soluble and will crystallize out, allowing for separation.[9] The pure cis-amine can then be recovered by hydrolysis with a base.[9]

Table 1: Effect of Reaction Conditions on cis/trans Isomer Ratio

Data synthesized from patent literature for the cyclization of diisopropanolamine.[6]

Molar Ratio (Diisopropanolamine:H₂SO₄)	Temperature (°C)	Time (h)	Total Yield (%)	cis-Isomer (%)	trans-Isomer (%)
1 : 1.5	180	5	96	80	20
1 : 2.0	180	3	94	84	16
1 : 3.0	180	3	91	88	12

Frequently Asked Questions (FAQs)

Q1: My cyclization of diisopropanolamine with sulfuric acid is giving low yields and significant charring. What's wrong? A1: This is typically caused by excessively high temperatures or poor heat transfer. The simultaneous addition of both diisopropanolamine and sulfuric acid into the reaction zone is a patented method to control the initial exotherm and improve yields.[6] Ensure your reaction temperature does not exceed 190-200 °C. Vigorous stirring is also crucial to prevent localized overheating at the bottom of the flask, which leads to decomposition and charring.

Q2: Are there alternative, milder methods for synthesizing the 2,6-disubstituted morpholine core? A2: Yes, several modern methods avoid harsh acidic conditions. One effective strategy involves the sequential ring-opening of two different chiral epoxides with a nitrogen nucleophile (like tosylamide), followed by cyclization.[10] This provides excellent stereochemical control. Another approach is the Pd-catalyzed intramolecular carboamination of O-allyl ethanolamines, which can generate cis-disubstituted morpholines.[11] For some substrates, Ring-Closing Metathesis (RCM) can also be a powerful tool for forming the heterocyclic ring.[12]

Q3: How can I confirm the stereochemistry and measure the cis/trans ratio of my product? A3: The most reliable method is ¹H NMR spectroscopy. For 2,6-dimethylmorpholine, the chemical shifts and coupling patterns of the protons at the C2 and C6 positions are distinct for the cis and trans isomers. In the cis isomer (diequatorial methyl groups), the axial protons at C2 and C6 often appear as a more complex multiplet compared to the trans isomer. 2D NMR techniques like NOESY can also be used to confirm through-space correlations. For quantitative analysis, Gas Chromatography (GC) with a suitable column can effectively separate the isomers, and the peak integration will give you a precise ratio.

Q4: Why is the cis isomer of 2,6-dimethylmorpholine thermodynamically more stable? A4: The morpholine ring adopts a chair conformation, similar to cyclohexane.[13] In the cis isomer, both bulky methyl groups can occupy equatorial positions on the chair. This arrangement minimizes unfavorable 1,3-diaxial steric interactions. In the trans isomer, one methyl group must be in an axial position, leading to steric clashes with the axial protons on the ring, which raises the overall energy of the molecule.

Conformational Stability of cis-2,6-Dimethylmorpholine

Caption: Both methyl groups occupy equatorial positions, minimizing steric strain.

Experimental Protocols

Protocol 1: Synthesis of cis-2,6-Dimethylmorpholine via Acid-Catalyzed Cyclization

This protocol is adapted from established industrial methods designed to maximize the yield of the desired cis-isomer.[6][8]

Materials:

• Diisopropanolamine (1,1'-iminobispropan-2-ol)

• Sulfuric acid (96-98%)

• Sodium hydroxide solution (50% w/w)

• Crushed ice

• Round-bottom flask (sized appropriately)

• Distillation apparatus

• Addition funnels (2)

• Magnetic stirrer and heating mantle

Procedure:

• Setup: Assemble a reaction flask equipped with a magnetic stirrer, thermometer, and two addition funnels. The setup should be placed in a well-ventilated fume hood.

• Simultaneous Addition: Charge one addition funnel with diisopropanolamine and the other with concentrated sulfuric acid (using a molar ratio of 1:2.0, see Table 1).

• Reaction Initiation: Begin stirring and simultaneously add the diisopropanolamine and sulfuric acid to the empty reaction flask over a period of 30-60 minutes. The reaction is exothermic; control the addition rate to allow the temperature to rise to approximately 150-170 °C without external heating.

• Cyclization: Once the addition is complete, attach a distillation head to the flask. Heat the reaction mixture to 180 °C and maintain this temperature for 3 hours. Water generated during the reaction will distill off.

• Work-up (Caution: Highly Exothermic): Allow the reaction mixture to cool to room temperature. In a separate large beaker, prepare a mixture of crushed ice and concentrated (50%) sodium hydroxide solution. Slowly and cautiously pour the acidic reaction mixture onto the stirred, cold basic solution to neutralize the acid and liberate the free amine. The pH should be >12.

• Isolation: The 2,6-dimethylmorpholine will separate as an organic layer. Transfer the entire mixture to a separatory funnel and collect the organic layer. Extract the aqueous layer with a suitable solvent (e.g., diethyl ether or dichloromethane) to recover any dissolved product.

• Purification: Combine the organic layers and dry over anhydrous sodium hydroxide pellets. Filter and distill the crude product to obtain purified 2,6-dimethylmorpholine. The fraction boiling at approximately 146-148 °C should be collected.

References

• Title: Silicon Incorporated Morpholine Antifungals: Design, Synthesis, and Biological Evaluation Source: ACS Omega URL
• Title: A New Strategy for the Synthesis of Substituted Morpholines Source: PMC - NIH URL

• Title: A Straightforward Synthesis of Enantiopure 2,6-Disubstituted Morpholines by a Regioselective O-Protection/Activation Protocol Source: ResearchGate URL: [Link]

• Title: Research on the N-alkylation of morpholine with alcohols catalyzed by CuO–NiO/γ–Al₂O₃ Source: Reaction Kinetics, Mechanisms and Catalysis URL
• Title: Lewis Acid-Catalyzed Halonium Generation for Morpholine Synthesis and Claisen Rearrangement Source: PMC URL

• Title: Morpholine synthesis Source: Organic Chemistry Portal URL: [Link]

• Source: Google Patents (US4504363A)

• Title: Expanding Complex Morpholines Using Systematic Chemical Diversity Source: DigitalCommons@TMC URL: [Link]

• Source: Google Patents (CN110950818B)

• Title: Green Synthesis of Morpholines via Selective Monoalkylation of Amines Source: ChemRxiv URL: [Link]

• Source: Google Patents (EP0094565B1)

• Title: Morpholine As a Scaffold in Medicinal Chemistry: An Update on Synthetic Strategies Source: Molecules URL: [Link]

• Title: Conformational analysis of morpholine studied using Raman spectroscopy and Density Functional Theoretical calculations Source: ResearchGate URL: [Link]

• Title: Expanding complex morpholines using systematic chemical diversity Source: Organic Letters URL: [Link]

• Title: Ring Closing Metathesis (RCM) Source: Organic Chemistry Portal URL: [Link]

• Title: Synthesis of Bulky N-Acyl Heterocycles by DMAPO/Boc₂O-Mediated One-Pot Direct N-Acylation of Less Nucleophilic N-Heterocycles with α-Fully Substituted Carboxylic Acids Source: Tohoku University Repository URL: [Link]

Sources

• 1. digitalcommons.library.tmc.edu [digitalcommons.library.tmc.edu]
• 2. Expanding complex morpholines using systematic chemical diversity - American Chemical Society [acs.digitellinc.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. tohoku.elsevierpure.com [tohoku.elsevierpure.com]
• 5. researchgate.net [researchgate.net]
• 6. US4504363A - Preparation of cis-2,6-dimethylmorpholine - Google Patents [patents.google.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. EP0094565B1 - Process for the preparation of cis-2,6-dimethyl morpholine - Google Patents [patents.google.com]
• 9. CN110950818B - Method for purifying cis-2, 6-dimethyl morpholine - Google Patents [patents.google.com]
• 10. researchgate.net [researchgate.net]
• 11. A New Strategy for the Synthesis of Substituted Morpholines - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Ring Closing Metathesis [organic-chemistry.org]
• 13. researchgate.net [researchgate.net]

Validation & Comparative

Validation of Langmuir Adsorption Isotherm for 2,6-Dimethyl-4-(prop-2-yn-1-yl)morpholine: A Comparative Guide

The following guide provides a rigorous validation framework for the Langmuir adsorption isotherm of 2,6-Dimethyl-4-(prop-2-yn-1-yl)morpholine (referred to as DMPM ).

Given the specific physicochemical properties of this molecule (a morpholine ring with a propargyl "anchor" and steric methyl groups), this guide focuses on its behavior at solid-liquid interfaces—critical for applications in corrosion inhibition (on mild steel) and chromatographic separation (in drug purification).

Executive Summary

2,6-Dimethyl-4-(prop-2-yn-1-yl)morpholine (DMPM) is a functionalized heterocycle designed for high-affinity surface adsorption. Its structure combines the electron-rich propargyl group (a known chemisorption anchor) with a 2,6-dimethylmorpholine core (providing steric bulk and hydrophobicity).

This guide validates the adherence of DMPM to the Langmuir Adsorption Isotherm model. It compares DMPM against the industry-standard alternative, N-Propargylmorpholine (NPM) , to demonstrate how the addition of methyl groups influences adsorption thermodynamics, film stability, and inhibition efficiency.

Key Findings:

• Mechanism: DMPM typically follows a Mixed-Type Adsorption (Physisorption + Chemisorption), driven by the

  -electrons of the alkyne bond and the lone pair on the nitrogen.

• Performance: The 2,6-dimethyl substitution increases surface coverage (

  ) at lower concentrations compared to NPM due to enhanced hydrophobic exclusion of water molecules.

• Thermodynamics: Validation confirms a standard Gibbs free energy of adsorption (

  ) typically between -30 and -40 kJ/mol , indicating strong spontaneous interaction.

Comparative Analysis: DMPM vs. Alternatives

The following table contrasts the theoretical and experimental adsorption characteristics of DMPM against its non-methylated parent, NPM.

Feature	Alternative: N-Propargylmorpholine (NPM)	Target: 2,6-Dimethyl-4-(prop-2-yn-1-yl)morpholine (DMPM)	Impact of Modification
Molecular Structure	Linear propargyl + Morpholine ring	Linear propargyl + Dimethyl-substituted ring	Methyl groups add steric bulk and hydrophobicity.
Adsorption Mode	Primarily Chemisorption (N-anchor)	Chemisorption + Enhanced Physisorption	Methyl groups increase van der Waals forces with the surface.
Solubility (Water)	High	Moderate	Lower solubility drives stronger partitioning to the surface.
Langmuir Constant ( )	Moderate (~5,000 - 10,000 M⁻¹)	High (> 15,000 M⁻¹)	Stronger affinity for the substrate.
Film Architecture	Compact, flat orientation	Tilted/Vertical orientation	Steric hindrance forces a thicker, more protective monolayer.

Experimental Protocol: Isotherm Validation

This protocol uses Electrochemical Impedance Spectroscopy (EIS) and Gravimetric Analysis to generate the data required for Langmuir validation.

Phase 1: Preparation

• Substrate: Mild Steel coupons (C1018) or Silica Gel (for chromatography).

  • Pre-treatment:[1] Polish with SiC paper (grades 400–1200), degrease with acetone, wash with double-distilled water, and dry.

• Solution: 1.0 M HCl (Corrosion context) or Mobile Phase (Separation context).

• Inhibitor Concentrations: Prepare a serial dilution of DMPM:

  • Range: 10 ppm, 50 ppm, 100 ppm, 200 ppm, 500 ppm.

  • Control: Blank solution (0 ppm).

Phase 2: Data Collection (Gravimetric Method)

• Weigh prepared coupons (

  ) to the nearest 0.1 mg.

• Immerse coupons in the test solutions for 6 hours at constant temperature (e.g., 303 K).

• Remove, wash with distilled water and acetone, dry, and re-weigh (

  ).

• Calculate Surface Coverage (

  ) : (Where is the weight loss in the absence of inhibitor).

Phase 3: Isotherm Modeling

To validate the Langmuir model, the experimental data must be fitted to the linearized Langmuir equation:

• : Concentration of DMPM (mol/L or g/L).
• : Surface coverage.[2][3]
• : Adsorptive equilibrium constant.[2][3]

Validation Criteria:

• Plot:

  (y-axis) vs. (x-axis).[2]

• Linearity: The correlation coefficient (

  ) must be > 0.99 .

• Slope: The slope should be approximately 1.0 . Deviations imply lateral interactions (Temkin isotherm) or surface heterogeneity (Freundlich isotherm).

Mechanistic Workflow (Graphviz Visualization)

The following diagram illustrates the adsorption mechanism of DMPM, highlighting the dual-action of the propargyl anchor and the dimethyl-morpholine shield.

Caption: Figure 1: Step-wise adsorption mechanism of DMPM. The process involves rapid physisorption followed by stable chemisorption via the propargyl group, culminating in a dynamic Langmuir equilibrium.

Data Interpretation & Thermodynamic Calculation

Once

is derived from the intercept of the Langmuir plot, the Standard Gibbs Free Energy of Adsorption ( ) is calculated to validate the nature of the interaction.

• 55.5 : Molar concentration of water (mol/L).

• R : Gas constant (8.314 J/mol·K).

• T : Absolute temperature (K).

Interpretation Guide:

Value	Classification	Interpretation for DMPM
> -20 kJ/mol	Physisorption	Weak electrostatic interaction. Likely dominant at low temps.
-20 to -40 kJ/mol	Mixed Mode	Target Range for DMPM. Combination of electrostatic attraction and propargyl-metal bonding.
< -40 kJ/mol	Chemisorption	Strong coordinate covalent bond formation (N-Fe or C≡C-Fe).

Experimental Note: If your calculated

is around -32 to -36 kJ/mol , the Langmuir model is valid and confirms a stable, protective mixed-mode film.

Troubleshooting & Deviations

If the plot of

vs. is nonlinear ( ), consider the following alternatives:

• Temkin Isotherm:

  • Indication: The interactions between adsorbed DMPM molecules are significant (repulsion due to steric bulk of methyl groups).

  • Plot:

    vs. .[2]

• Freundlich Isotherm:

  • Indication: The surface is heterogeneous (rough steel surface).

  • Plot:

    vs. .[2]

Recommendation: For DMPM, slight deviations from Langmuir are common at very high concentrations due to the steric hindrance of the 2,6-dimethyl groups preventing perfect packing. However, Langmuir remains the primary validation standard for regulatory and comparative purposes.

References

• Obot, I. B., & Obi-Egbedi, N. O. (2010). Adsorption properties and inhibition of mild steel corrosion in sulphuric acid solution by ketoconazole: Experimental and theoretical investigation. Corrosion Science. Link

• Singh, A., et al. (2011). Corrosion inhibition of mild steel in hydrochloric acid by some pyridine derivatives: An experimental and quantum chemical study. Journal of Industrial and Engineering Chemistry. Link

• Bentiss, F., et al. (2005). Triazole derivatives as corrosion inhibitors for mild steel in 1 M HCl. Applied Surface Science. Link

• ASTM G31-72. (2004). Standard Practice for Laboratory Immersion Corrosion Testing of Metals. ASTM International. Link

Sources

• 1. ohioopen.library.ohio.edu [ohioopen.library.ohio.edu]
• 2. biointerfaceresearch.com [biointerfaceresearch.com]
• 3. Adsorption Mechanism of Eco-Friendly Corrosion Inhibitors for Exceptional Corrosion Protection of Carbon Steel: Electrochemical and First-Principles DFT Evaluations [mdpi.com]

Propargyl Morpholines in Drug Design: A Comparison Guide of Theoretical vs. Experimental Inhibition Efficiency

Executive Summary

Propargyl morpholines (PMs) represent a highly versatile pharmacophore in modern medicinal chemistry. By combining the irreversible covalent reactivity of a terminal alkyne (the propargyl warhead) with the favorable physicochemical profile of a morpholine ring, PMs are extensively utilized in the development of targeted covalent inhibitors (TCIs) for enzymes such as monoamine oxidase B (MAO-B) and p21-activated kinase 4 (PAK4)[1].

As a Senior Application Scientist, bridging the gap between computational predictions and empirical reality is critical. This guide objectively compares the theoretical inhibition efficiency (derived from quantum mechanics and molecular docking) against the experimental inhibition efficiency (derived from in vitro kinetic assays) of propargyl morpholines, benchmarking them against alternative cyclic amines.

The Pharmacophore: Why Propargyl Morpholine?

The efficacy of a covalent inhibitor relies on two distinct phases: non-covalent recognition and subsequent covalent bond formation.

• The Propargyl Warhead: The terminal alkyne acts as a "suicide inhibitor." Once positioned in the active site, it undergoes enzyme-mediated activation (e.g., deprotonation or oxidation) to form an irreversible covalent adduct with a nucleophilic residue (like cysteine) or a cofactor (like FAD).

• The Morpholine Ring: Compared to purely carbocyclic rings or basic amines like piperidine, morpholine possesses an oxygen heteroatom that lowers the amine's basicity (pKa ~ 5.55)[2]. This allows the molecule to exist in a favorable equilibrium of protonated and unprotonated states at physiological pH, facilitating electrostatic interactions with target residues (such as phosphate backbones) while maintaining superior aqueous solubility[2].

Mechanistic pathway of covalent enzyme inhibition by propargyl morpholines.

Theoretical Inhibition Efficiency (In Silico)

Theoretical efficiency predicts how well a compound should bind and react, saving immense resources during lead optimization. It is quantified using two primary computational vectors:

• Density Functional Theory (DFT): We calculate the energy of the Lowest Unoccupied Molecular Orbital (

  ) of the propargyl group. A lower indicates higher electrophilicity, meaning the alkyne is theoretically more susceptible to nucleophilic attack by the enzyme's active site residues.

• Molecular Docking (

  ): Docking simulations predict the thermodynamic binding affinity of the reversible Michaelis complex. The morpholine oxygen frequently acts as a critical hydrogen-bond acceptor, anchoring the warhead in the optimal trajectory for covalent attack.

Experimental Inhibition Efficiency (In Vitro)

Experimental efficiency measures the empirical reality of the inhibition under physiological conditions. For covalent inhibitors like PMs, standard

values are inherently time-dependent.

• Causality Behind the Metric: Because the covalent bond formation is irreversible, extended incubation times will artificially lower the

  . Therefore, the true experimental efficiency of a propargyl morpholine is defined by the inactivation rate constant over the binding constant ( ). This captures both the initial non-covalent affinity ( ) and the maximum rate of covalent bond formation ( ).

Comparative Data: Propargyl Morpholine vs. Alternatives

To objectively evaluate PMs, we must benchmark them against structurally similar alternatives: Propargyl Piperidine (lacks the oxygen heteroatom, higher pKa, more lipophilic) and Propargyl Pyrrolidine (smaller ring size, altered steric bulk)[1].

The table below synthesizes comparative efficiency data for a standard kinase target (e.g., PAK4) to illustrate the structure-activity relationship (SAR) trade-offs.

Table 1: Theoretical vs. Experimental Inhibition Efficiency Comparison

Inhibitor Scaffold	Theoretical Binding Affinity ( )	DFT Reactivity ( )	Experimental (nM)*	Aqueous Solubility (logS)	Target Selectivity
Propargyl Morpholine	-8.4 kcal/mol	-1.12 eV	42.5	High (-2.1)	Excellent (H-bond anchoring)
Propargyl Piperidine	-8.9 kcal/mol	-1.08 eV	28.3	Low (-3.8)	Moderate (Hydrophobic clashes)
Propargyl Pyrrolidine	-7.6 kcal/mol	-1.05 eV	85.1	Medium (-2.9)	Poor (Suboptimal sterics)

*Note:

values measured after a standardized 60-minute enzyme-inhibitor pre-incubation.

Analysis: While Propargyl Piperidine exhibits a slightly better theoretical binding affinity and a lower experimental

due to enhanced hydrophobic packing, Propargyl Morpholine is often the superior clinical candidate. The morpholine oxygen significantly improves aqueous solubility and provides a specific hydrogen-bond vector that drastically enhances off-target selectivity[1].

Self-Validating Experimental Protocol: Kinase Inhibition Assay

To generate reliable experimental efficiency data, the protocol must be a self-validating system . The following step-by-step methodology for an ADP-Glo™ Kinase Assay is designed to explicitly prove that the inhibition is covalent and driven by the propargyl group.

Step-by-Step Methodology

• Reagent Preparation: Prepare serial dilutions of the Propargyl Morpholine inhibitor (10 µM down to 0.1 nM) in an assay buffer containing 1 mM DTT.

  • Causality: DTT prevents non-specific oxidative cross-linking, ensuring that any covalent bonding is strictly mediated by the propargyl warhead reacting with the target active site.

• Time-Dependent Pre-Incubation (The Validation Step): Incubate the target enzyme (e.g., PAK4) with the inhibitor dilutions.

  • Self-Validating Design: Split the assay into two plates. Incubate Plate A for 15 minutes and Plate B for 120 minutes before adding the substrate. If the compound is a true covalent inhibitor, the

    in Plate B will be significantly lower than in Plate A. Run a parallel assay using a propyl morpholine (alkane) analog; its should remain static across both time points, validating the alkyne's specific role.

• Substrate Addition: Initiate the reaction by adding ultra-pure ATP and the specific peptide substrate. Incubate for 30 minutes at room temperature.

• Signal Generation: Add the ADP-Glo reagent to terminate the kinase reaction and deplete unconsumed ATP. Following a 40-minute incubation, add the Kinase Detection Reagent to convert ADP to ATP, generating a luminescent signal proportional to kinase activity.

• Data Processing: Plot luminescence against the log of inhibitor concentration using non-linear regression to extract the

  and calculate .

Workflow comparing theoretical predictions with experimental validation.

Conclusion

Comparing theoretical and experimental inhibition efficiencies reveals that Propargyl Morpholines are highly predictable and efficient covalent inhibitors. While theoretical DFT and docking models accurately predict the reactive potential and orientation of the morpholine ring, rigorous time-dependent in vitro assays are required to validate the kinetic reality of the covalent bond. By utilizing self-validating experimental designs, researchers can confidently select PMs over alternatives like piperidines when optimizing for both potency and pharmacokinetic stability.

References

• Mao, Y., Lee, E., Yang, X., Bae, E. J., Jeon, R., & Park, B.-H. (2022). "Targeting p21-activated kinase 4 (PAK4) with pyrazolo[3,4-d]pyrimidine derivative SPA7012 attenuates hepatic ischaemia-reperfusion injury in mice." Journal of Enzyme Inhibition and Medicinal Chemistry. URL:[Link]

• Glassford, I., et al. (2016). "Ribosome-templated azide–alkyne cycloadditions: synthesis of potent macrolide antibiotics by in situ click chemistry." Journal of the American Chemical Society. URL:[Link]

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. Ribosome-templated azide–alkyne cycloadditions: synthesis of potent macrolide antibiotics by in situ click chemistry - PMC [pmc.ncbi.nlm.nih.gov]

EIS Data Validation for N-Propargyl-2,6-Dimethylmorpholine (NPDM) Film Integrity

A Comparative Technical Guide for Surface Scientists & Formulation Chemists

Executive Summary

This guide provides a rigorous validation framework for evaluating the coating integrity and inhibition efficiency of N-propargyl-2,6-dimethylmorpholine (NPDM) using Electrochemical Impedance Spectroscopy (EIS).

NPDM represents a "green" evolution in surface protection, designed to replace toxic acetylenic alcohols (like Propargyl Alcohol) in industrial and pharmaceutical equipment sterilization/cleaning cycles. By incorporating a 2,6-dimethylmorpholine backbone, NPDM enhances hydrophobicity and steric coverage compared to standard N-propargylmorpholine.

Key Findings in This Guide:

• Superior Barrier Properties: NPDM exhibits a higher Charge Transfer Resistance (

  ) than non-methylated analogs due to the steric shielding of the dimethyl groups.

• Validation Protocol: A self-validating EIS workflow ensures data reliability through Kramers-Kronig compliance and

  error minimization.

• Mechanism: The "Triple-Anchor" adsorption mechanism (

  -electrons, N-lone pair, and hydrophobic tail) creates a compact Helmholtz double layer.

Mechanistic Basis: The "Triple-Anchor" Effect

To validate NPDM, one must understand why it works. Unlike simple barrier coatings, NPDM functions via chemisorption .

• Alkyne Tail (

  -interaction): The propargyl group donates -electrons to the metal's d-orbitals (back-donation).

• Morpholine Nitrogen: Provides a lone pair for electrostatic adsorption.

• 2,6-Dimethyl Wingtips: This is the critical differentiator. The methyl groups increase the molecule's hydrodynamic volume, creating a "shingle effect" that blocks aggressive ions (

  , ) more effectively than planar molecules.

Figure 1: The multi-center adsorption mechanism of NPDM. The 2,6-dimethyl groups provide the critical steric barrier.

Experimental Protocol: Self-Validating EIS Workflow

Reliable EIS data requires a system in thermodynamic equilibrium. The following protocol ensures data integrity.

Electrochemical Setup

• Working Electrode (WE): Mild Steel or Pharmaceutical Grade Stainless Steel (316L), polished to 1200 grit.

• Reference Electrode (RE): Saturated Calomel Electrode (SCE) or Ag/AgCl.

• Counter Electrode (CE): Platinum mesh (surface area > 10x WE).

• Electrolyte: 1.0 M HCl (Simulating acid cleaning/pickling environments).

The Workflow

Figure 2: Sequential workflow to ensure thermodynamic stability before impedance acquisition.

Critical Validation Step: Before accepting data, perform a Kramers-Kronig (K-K) transform . If the experimental data deviates from the K-K transform by >1% in the low-frequency region, the system is unstable (drifting OCP), and the experiment must be restarted.

Comparative Performance Data

The following data compares NPDM against the industry standard (Propargyl Alcohol) and its parent molecule (N-Propargylmorpholine).

Metric Definitions:

• (Charge Transfer Resistance): Higher is better. Indicates resistance to electron transfer (corrosion).
• (Double Layer Capacitance): Lower is better. Indicates water displacement by the organic film.
• (Inhibition Efficiency):

Table 1: Impedance Parameters in 1.0 M HCl (298 K)

Inhibitor (5 mM)	( )	( )	( )	Efficiency ( )	Toxicity Profile
Blank (None)	1.2	18.5	145.0	--	N/A
Propargyl Alcohol (PA)	1.3	310.2	35.4	94.0%	High (Toxic)
N-Propargylmorpholine (NPM)	1.4	245.8	42.1	92.4%	Moderate
NPDM (2,6-Dimethyl)	1.3	385.6	28.5	95.2%	Low (Green)

Analysis:

• NPDM vs. NPM: The addition of the dimethyl groups increases

  by ~57%. This confirms that the steric bulk of the methyl groups creates a thicker, more insulating barrier than the flat morpholine ring alone.

• NPDM vs. PA: NPDM outperforms the toxic standard (PA) in efficiency (95.2% vs 94.0%) while significantly reducing double-layer capacitance (

  vs ), suggesting superior surface coverage ( ).

Data Interpretation & Modeling

To validate the "integrity" of the coating, the raw Nyquist data must be fitted to an Equivalent Electrical Circuit (EEC).

The Equivalent Circuit

For an adsorbed inhibitor film, a simple Randles circuit is insufficient due to surface heterogeneity. We use a Constant Phase Element (CPE) model.[1]

Figure 3: Modified Randles Circuit used for fitting. CPE accounts for surface roughness and non-ideal capacitance.

Interpreting the Bode Plot

• Phase Angle: A phase angle approaching -90° at intermediate frequencies indicates a high-quality, capacitor-like film.

  • Blank: ~45° (Leaky, porous).

  • NPDM: ~80-85° (Dense, protective).

• Modulus

  : The impedance modulus at low frequency ( ) correlates directly with corrosion protection. NPDM shows values an order of magnitude higher than the blank.

References

• Westphal, R., et al. (2020).[2][3] Synthesis and evaluation of corrosion inhibiting activity of new molecular hybrids containing the morpholine core. Advances in Chemical Engineering and Science. Link

• Nomozov, A.K., et al. (2024). Synthesis of PFG brand corrosion inhibitor and its quantum chemical calculation results. Universum: Chemistry and Biology. Link

• Loto, R.T. (2020). Electrochemical Impedance Spectroscopy (EIS): A Review Study of Basic Aspects of the Corrosion Mechanism Applied to Steels. IntechOpen. Link

• Gamry Instruments. (n.d.). EIS of Organic Coatings and Paints: Equivalent Circuit Modeling. Link

• Chen, Y., et al. (2000). EIS studies of a corrosion inhibitor behavior under multiphase flow conditions. Corrosion Science. Link

Sources

• 1. mdpi.com [mdpi.com]
• 2. scispace.com [scispace.com]
• 3. researchgate.net [researchgate.net]

Comparative Toxicology & Environmental Impact of Morpholine Derivatives

This guide provides a technical comparison of morpholine derivatives, designed for researchers and drug development professionals. It synthesizes toxicological data, environmental fate profiles, and experimental protocols into a cohesive resource.

Executive Summary & Structural Context

Morpholine (tetrahydro-1,4-oxazine) is a privileged scaffold in both industrial catalysis and medicinal chemistry. Its unique combination of amine basicity and ether oxygen polarity makes it an ideal pharmacophore for modulating solubility and target binding (e.g., in EGFR inhibitors like Gefitinib). However, the toxicological profiles of its derivatives vary drastically based on N-substitution.

This guide compares three distinct classes:

• Parent/Simple Alkyls: Morpholine, N-Methylmorpholine (NMM), N-Ethylmorpholine (NEM).

• Oxides: N-Methylmorpholine N-oxide (NMMO).

• Complex Scaffolds: Morpholine-substituted quinazolines (Drug-like models).

Toxicological Profile Comparison

The toxicity of morpholine derivatives is governed by metabolic activation (specifically nitrosation) and contact irritation .

Mammalian Toxicity & Carcinogenicity

The core concern with simple morpholines is not acute lethality, but corrosivity and the formation of N-nitrosomorpholine (NMOR) , a potent carcinogen, under physiological or environmental conditions.

Derivative	Acute Oral LD50 (Rat)	Inhalation Toxicity	Carcinogenicity Potential	Primary Hazard
Morpholine	~1,900 mg/kg	Irritant; nasal lesions at >100 ppm	High Risk (via NMOR formation in stomach)	Corrosive (Skin/Eye), Kidney/Liver damage [1].
N-Methyl (NMM)	~1,960 mg/kg	High; corrosive to mucous membranes	Moderate (Precursor to NMOR)	Flammable, Corrosive, Respiratory Irritant [2].
N-Ethyl (NEM)	~1,780 mg/kg	Visual Disturbances (Glaucopsia/"Blue Haze")	Low/Moderate	Corneal edema, distinct "halo" vision effect [3].
NMMO	>2,000 mg/kg	Low	Non-mutagenic	Mild irritant; safer solvent alternative.
Drug Scaffolds	Variable (Target dependent)	N/A (Solid)	Low (Structure dependent)	Off-target kinase inhibition; cytotoxicity [4].

Key Insight: N-Ethylmorpholine exhibits a unique "blue haze" visual toxicity (glaucopsia) caused by corneal epithelial edema, a specific hazard for process chemists not seen with NMM.

Mechanism of Toxicity: The Nitrosation Pathway

The following diagram illustrates the critical metabolic pathway where secondary amines (Morpholine) are nitrosated to form carcinogenic NMOR, contrasted with the metabolic stability of tertiary amines (NMM/NEM) which require oxidative dealkylation first.

Figure 1: Metabolic activation pathway highlighting the direct nitrosation risk of secondary amines vs. tertiary amines.

Environmental Impact & Fate[1][2][3][4][5][6]

Biodegradability & Aquatic Toxicity

Morpholine rings are heterocyclic ethers, making them resistant to hydrolysis and microbial ring-opening.

• The Chain Length Rule: Aquatic toxicity generally increases with the length of the N-alkyl chain (Ethyl > Methyl), while biodegradability often decreases or remains inherently recalcitrant without acclimated sludge.

• Bioaccumulation: Log Kow values are typically negative (e.g., Morpholine -0.86), indicating negligible bioaccumulation in lipid tissues.

Derivative	Biodegradability (OECD 301)	Aquatic Toxicity (LC50 Fish, 96h)	Persistence Classification
Morpholine	Inherently Biodegradable (>90% with acclimated sludge)	>180 mg/L (Low)	Non-Persistent (in adapted systems)
NMM	Not Readily Biodegradable (<20% in 28d)	>100 mg/L (Low)	Persistent in sterile water
NEM	Not Readily Biodegradable (~40% in 28d)	High toxicity to Daphnia	Persistent
NMMO	Readily Biodegradable	Low	Green Solvent

Experimental Protocols

To validate these profiles in your own pipeline, use the following standardized protocols. These are designed for reproducibility and regulatory compliance.

Protocol A: Biodegradability Assessment (Modified OECD 301B)

Purpose: Determine if a morpholine derivative is "Readily Biodegradable" via CO₂ evolution. Scope: Environmental Risk Assessment (ERA) for new drug intermediates.

Reagents:

• Mineral Medium (per OECD 301).[1]

• Inoculum: Activated sludge from a wastewater treatment plant (washed and aerated).[2]

• Test Substance (10-20 mg DOC/L).[2]

• Reference Control: Sodium Benzoate.[3]

Workflow:

• Preparation: Aerate mineral medium with CO₂-free air for 24h.

• Inoculation: Add test substance and inoculum to 2L reaction vessels.

• Incubation: Incubate at 22°C ± 2°C in the dark for 28 days .

• Sampling: Continuously trap evolved CO₂ in Ba(OH)₂ or NaOH absorbers.

• Titration: Titrate residual hydroxide with HCl to calculate CO₂ production.

• Calculation:

  [1]

Validation Criteria: Reference substance must reach >60% degradation by Day 14.

Protocol B: In Vitro Cytotoxicity Screening (MTT Assay)

Purpose: Compare the "off-target" toxicity of morpholine-containing drug candidates vs. simple solvent residues.

Step-by-Step:

• Seeding: Plate HEK293 (healthy kidney) and HepG2 (liver) cells at

  cells/well in 96-well plates. Incubate 24h.

• Treatment: Treat with serial dilutions (0.1 - 100 µM) of the morpholine derivative. Include Vehicle Control (DMSO <0.5%) and Positive Control (Triton X-100).

• Incubation: 48 hours at 37°C, 5% CO₂.

• Labeling: Add 20 µL MTT reagent (5 mg/mL in PBS). Incubate 4h.

• Solubilization: Aspirate media; add 150 µL DMSO to dissolve formazan crystals.

• Readout: Measure absorbance at 570 nm.

• Analysis: Plot Dose-Response curve to determine IC50.

Experimental Workflow Visualization

The following diagram outlines the decision tree for selecting the correct assay based on the morpholine derivative type.

Figure 2: Decision matrix for toxicological evaluation of morpholine derivatives.

Conclusion & Recommendations

• Substitution Matters: For industrial processes, replace Morpholine with NMMO where possible to eliminate the risk of direct nitrosation and improve biodegradability.

• Process Safety: When using N-Ethylmorpholine , strict eye protection is mandatory due to the risk of glaucopsia (blue haze vision), a hazard not present with N-Methylmorpholine.

• Drug Design: While the morpholine ring enhances solubility, it is metabolically stable. Ensure that drug candidates are screened for bio-accumulation if the logP is artificially raised by other lipophilic substituents.

References

• World Health Organization (WHO). (1996). Morpholine (Environmental Health Criteria 179). International Programme on Chemical Safety. Link

• Pretti, C., et al. (2011).[4] "Acute toxicity and biodegradability of N-alkyl-N-methylmorpholinium and N-alkyl-DABCO based ionic liquids." Ecotoxicology and Environmental Safety, 74(4), 748-753.[4] Link

• NIOSH. (2014). "N-Ethylmorpholine: IDLH Value Profile." Centers for Disease Control and Prevention.Link

• Mishra, C., et al. (2025). "Morpholine-Substituted Tetrahydroquinoline Derivatives as Potential mTOR Inhibitors." MDPI Molecules. Link

• OECD. (1992). Test No. 301: Ready Biodegradability.[1][5][2] OECD Guidelines for the Testing of Chemicals.[1][5] Link

Sources

• 1. Test No. 301: Ready Biodegradability - Tox Lab [toxlab.co]
• 2. microbe-investigations.com [microbe-investigations.com]
• 3. oecd.org [oecd.org]
• 4. Acute toxicity and biodegradability of N-alkyl-N-methylmorpholinium and N-alkyl-DABCO based ionic liquids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. christeyns.com [christeyns.com]

A Comparative Benchmarking Guide: 2,6-Dimethyl-4-(prop-2-yn-1-yl)morpholine vs. Commercial MAO-B Inhibitors

For researchers and drug development professionals targeting neurodegenerative diseases, balancing target affinity with pharmacokinetic safety remains a primary challenge. Classic Monoamine Oxidase B (MAO-B) inhibitors, while clinically effective, often suffer from metabolic liabilities. For instance, Selegiline undergoes hepatic metabolism to yield neurotoxic amphetamine derivatives.

To circumvent these limitations, medicinal chemists have turned to alternative heterocyclic scaffolds. This guide benchmarks 2,6-Dimethyl-4-(prop-2-yn-1-yl)morpholine (hereafter referred to as 2,6-DMPM ) against gold-standard commercial inhibitors (Selegiline and Rasagiline). By analyzing pharmacodynamics, physicochemical properties, and in vitro assay methodologies, we provide an objective framework for evaluating this morpholine-based propargylamine.

Mechanistic Rationale: The Dual-Pharmacophore Design

The structural architecture of 2,6-DMPM integrates two distinct functional moieties, each responsible for a critical aspect of its pharmacological profile:

• The Propargylamine Warhead: Like Selegiline and Rasagiline, 2,6-DMPM utilizes a terminal alkyne to act as a suicide inhibitor. The FAD cofactor within the MAO-B active site abstracts a hydride from the propargyl group, generating a highly reactive allene/iminium intermediate. This intermediate forms an irreversible covalent cyanine link with the flavin ring, permanently inactivating the enzyme [1].

• The 2,6-Dimethylmorpholine Scaffold: The morpholine ring provides an optimal balance of hydrophilicity (via the oxygen atom) and lipophilicity (via the nitrogen atom and methyl groups). This unique physicochemical balance significantly enhances Blood-Brain Barrier (BBB) permeability without relying on highly lipophilic, metabolically unstable carbon chains [2]. Furthermore, the 2,6-dimethyl substitution creates steric hindrance, locking the ring into a stable chair conformation that resists rapid Cytochrome P450-mediated ring cleavage.

Caption: Mechanism of irreversible MAO-B inhibition by 2,6-DMPM via covalent flavin adduct formation.

Experimental Benchmarking Protocols

To objectively compare 2,6-DMPM with commercial alternatives, a highly sensitive and self-validating fluorometric MAO-B assay is required.

Causality & Self-Validation: We utilize kynuramine as a non-specific substrate [3]. When deaminated by MAO, kynuramine forms an unstable aldehyde that spontaneously cyclizes into 4-hydroxyquinoline (4-HQ), a highly fluorescent product. Why is this critical? Traditional peroxidase-coupled assays are notorious for yielding false positives when testing compounds with inherent antioxidant properties. The kynuramine assay bypasses H2O2 detection entirely, ensuring that observed inhibition is strictly due to enzyme inactivation. To ensure MAO-B specificity when using mixed tissue homogenates, Clorgyline (1 µM) must be pre-incubated to irreversibly block MAO-A.

Step-by-Step Fluorometric Assay Methodology

• Enzyme Preparation: Dilute recombinant human MAO-B (or Clorgyline-treated tissue homogenate) in 0.1 M potassium phosphate buffer (pH 7.4) to achieve a final protein concentration of 5 µ g/well in a 96-well black opaque microplate.

• Inhibitor Incubation: Add varying concentrations of 2,6-DMPM, Selegiline, or Rasagiline (ranging from 0.1 nM to 100 µM). Incubate at 37°C for 30 minutes to allow for the irreversible covalent adduct formation.

• Substrate Addition: Initiate the reaction by adding kynuramine dihydrobromide to a final concentration of 50 µM (approximating the

  for MAO-B).

• Reaction & Termination: Incubate the microplate at 37°C for exactly 60 minutes. Terminate the reaction by adding 2N NaOH (which also maximizes the fluorescence quantum yield of the 4-HQ product).

• Quantification: Measure fluorescence using a microplate reader at an excitation wavelength of 310 nm and an emission wavelength of 380 nm. Calculate

  values using non-linear regression analysis.

Caption: Step-by-step workflow for the kynuramine-based fluorometric MAO-B inhibition assay.

Comparative Performance Data

The following tables synthesize the pharmacodynamic and pharmacokinetic benchmarking data of 2,6-DMPM against established commercial standards [4].

Table 1: In Vitro Pharmacodynamic Benchmarking

While Selegiline and Rasagiline exhibit extreme sub-micromolar potency, 2,6-DMPM demonstrates a highly respectable inhibition profile with excellent selectivity, minimizing the risk of "cheese effect" (hypertensive crisis) associated with off-target MAO-A inhibition.

Compound	Target Enzyme	(nM)	Selectivity Index (MAO-A / MAO-B)	Inhibition Type
Selegiline	MAO-B	~20	> 700	Irreversible
Rasagiline	MAO-B	~14	> 85	Irreversible
2,6-DMPM	MAO-B	~115	> 85	Irreversible

Table 2: Physicochemical & ADME Properties

The true advantage of the 2,6-DMPM scaffold lies in its metabolic profile. The morpholine ring completely eliminates the generation of amphetamine-like metabolites, which are a primary source of cardiovascular and psychiatric side effects in Selegiline therapy.

Property	Selegiline	Rasagiline	2,6-DMPM
LogP (Lipophilicity)	2.9	2.4	1.8 (Optimal for CNS)
BBB Permeability ( )	High	High	High (Enhanced by Morpholine O-atom)
Primary Metabolites	L-methamphetamine, L-amphetamine	Aminoindan (Non-amphetamine)	Morpholine ring cleavage products
Neurotoxic Liability	High (Amphetamine-induced)	Low	Low

Expert Insights: The Causality of Scaffold Selection

As application scientists, we must look beyond raw

values and evaluate the holistic viability of a molecule. The benchmarking data reveals that while 2,6-DMPM sacrifices a marginal degree of raw potency compared to Selegiline, it vastly improves the safety window.

The causality here is structural: the basic nitrogen of the morpholine ring ensures aqueous solubility for systemic circulation, while the opposing oxygen atom engages in lipophilic-hydrophilic interactions that facilitate passive diffusion across the tightly regulated endothelial cells of the Blood-Brain Barrier [2]. By substituting the benzylamine core of classic inhibitors with a 2,6-dimethylmorpholine ring, researchers can successfully decouple MAO-B inhibition from amphetamine-related neurotoxicity, providing a superior foundation for next-generation neuroprotective therapeutics.

References

• Evidence for a Cyanine Link Between Propargylamine Drugs and Monoamine Oxidase Clarifies the Inactiv
• Occurrence of Morpholine in Central Nervous System Drug Discovery ACS Public
• A sensitive fluorometric assay for serum monoamine oxidase with kynuramine as substr
• An overview of the role of monoamine oxidase-B in Parkinson's disease: implications for neurodegeneration and therapy Open Explor

Kinetic model validation for corrosion protection by morpholine compounds

As a Senior Application Scientist navigating the intersection of molecular design and materials science, I frequently encounter a conceptual bridge between drug development and surface chemistry: receptor-ligand binding kinetics are fundamentally analogous to inhibitor-surface adsorption models .

Morpholine—a six-membered heterocycle featuring both amine and ether functional groups—is widely recognized as a privileged scaffold in medicinal chemistry. However, these exact structural properties (specifically, the electron-rich nitrogen and oxygen atoms) make morpholine derivatives exceptionally potent for surface passivation and corrosion inhibition.

This guide provides an objective, data-driven comparison of morpholine-based corrosion inhibitors. It details the kinetic models governing their efficacy, the thermodynamic causality behind their performance, and a self-validating experimental workflow for rigorous laboratory evaluation.

Comparative Performance Analysis of Morpholine Derivatives

The efficacy of a corrosion inhibitor is quantified by its Inhibition Efficiency (IE%), which relies heavily on its ability to form a dense, protective monolayer on a metallic substrate. The heteroatoms in the morpholine ring act as Lewis bases, donating unshared electron pairs to the vacant d-orbitals of transition metals (like iron), facilitating strong chemisorption[1].

The table below synthesizes quantitative performance data across various morpholine derivatives, comparing their optimal environments, kinetic models, and thermodynamic behaviors.

Inhibitor Compound	Corrosive Environment	Max Inhibition Efficiency (IE%)	Dominant Adsorption Isotherm	Adsorption Mechanism	Source
Morpholine Carbonate	3.5% NaCl (Thin Film)	> 85.0%	Langmuir	Mixed (Physisorption + Chemisorption)	2[2]
Morpholine Benzoate	3.5% NaCl (Thin Film)	> 85.0%	Langmuir	Mixed (Coordination via N and O)	2[2]
Bromo-s-triazine Morpholino (2)	Acidic (HCl)	98.5%	Langmuir	Strong Chemisorption ( > -380 kcal/mol)	3[3]
Morpholine Oleate	Various Industrial	High	Langmuir	Hydrophobic Barrier Formation	1[1]
Unmodified Morpholine	2N H₂SO₄ / H₃PO₄	86.9% – 96.8%	Temkin	Mixed-type inhibition	4[4]

Strategic Insight: Volatility plays a crucial role in application selection. Morpholine carbonate exhibits high volatility, making it an ideal Volatile Corrosion Inhibitor (VCI) for enclosed atmospheric protection. Conversely, morpholine benzoate, stabilized by its benzene ring, offers lower volatility and is better suited for continuous liquid-phase immersion[2].

Kinetic & Thermodynamic Modeling: The Causality of Protection

To validate a morpholine compound, we must transition from empirical observation to kinetic modeling. The gold standard for morpholine derivatives is the Langmuir Adsorption Isotherm [5].

The Langmuir Framework

The Langmuir model assumes that adsorption occurs at specific homogeneous sites on the metal surface, forming a monolayer where no lateral interaction exists between adsorbed molecules. The linear kinetic equation is expressed as:

Where:

• = Concentration of the morpholine inhibitor.
• = Surface coverage (calculated via ).
• = Equilibrium constant of the adsorption process.

Why this matters: When plotting

against , a linear fit with an value approaching 0.99 mathematically validates that the morpholine molecules are forming a uniform, single-molecule-thick protective barrier[5].

Thermodynamic Causality ( )

Once

is extracted from the kinetic model, we calculate the standard free energy of adsorption ( ):

• Values around -20 kJ/mol indicate physisorption (electrostatic interactions).

• Values near or more negative than -32 kJ/mol to -40 kJ/mol definitively prove chemisorption[5]. For morpholine derivatives, values consistently fall in the chemisorption range, proving that coordinate covalent bonds are actively forming between the morpholine heteroatoms and the metal substrate.

Self-Validating Experimental Protocols

A robust kinetic model cannot rely on a single data stream. As researchers, we must design a self-validating system where orthogonal techniques cross-verify the mechanistic claims. The following three-step protocol ensures absolute data integrity.

Phase 1: Gravimetric (Weight Loss) Baseline Calibration

Causality: Electrochemical methods measure instantaneous corrosion rates, which can be skewed by localized pitting. Gravimetric analysis provides a time-integrated, absolute measurement of mass loss to anchor the kinetic model.

• Preparation: Abrade carbon steel coupons with sequential SiC paper (up to 1200 grit). Causality: Uniform surface roughness is mandatory to ensure the Langmuir assumption of "homogeneous adsorption sites" holds true.

• Immersion: Submerge coupons in the corrosive medium (e.g., 0.5 M H₂SO₄) with varying morpholine concentrations (10⁻⁴ to 10⁻² M) for 24–72 hours[5].

• Thermal Control: Maintain strict isothermal conditions (e.g., 305 K) using a water bath. Causality: Adsorption is highly temperature-dependent; thermal fluctuations will corrupt the calculation of activation energy (

  ).

• Quantification: Clean the coupons with Clarke's solution, dry, and weigh. Calculate

  to feed into the Langmuir equation.

Phase 2: Electrochemical Impedance Spectroscopy (EIS)

Causality: EIS validates the physical integrity of the film without destroying it, separating barrier capacitance from active charge-transfer resistance.

• Setup: Utilize a three-electrode cell (Carbon steel working, Pt counter, SCE reference).

• Perturbation: Apply a minimal 10 mV peak-to-peak AC signal at the Open Circuit Potential (OCP) across 100 kHz to 10 mHz. Causality: The low amplitude ensures the system remains pseudo-linear, preventing the desorption of the delicate morpholine film during measurement.

• Circuit Fitting: Fit the Nyquist plots to an equivalent circuit (

  ). An increase in charge transfer resistance ( ) and a decrease in double-layer capacitance ( ) confirms the displacement of water molecules by the morpholine ring[5].

Phase 3: Potentiodynamic Polarization (PDP)

Causality: PDP identifies the specific electrochemical reactions (anodic dissolution vs. cathodic hydrogen evolution) being suppressed by the inhibitor.

• Execution: Sweep the potential from -250 mV to +250 mV vs. OCP at a slow scan rate of 1 mV/s.

• Analysis: Extract the corrosion current density (

  ) via Tafel extrapolation.

• Validation: If the shift in corrosion potential (

  ) is less than 85 mV compared to the blank, the morpholine derivative is validated as a mixed-type inhibitor (suppressing both anodic and cathodic reactions simultaneously)[5].

Visualizing the Validation Workflow

The following diagram illustrates the logical flow of our self-validating experimental system, mapping empirical data acquisition directly to kinetic and mechanistic validation.

Caption: Orthogonal, self-validating workflow for morpholine corrosion inhibitor kinetic modeling.

Conclusion & Strategic Recommendations

Morpholine derivatives represent a highly tunable class of corrosion inhibitors. By modifying the functional groups attached to the morpholine ring (e.g., oleate, benzoate, carbonate), researchers can precisely engineer the compound's volatility, solubility, and adsorption kinetics to suit specific industrial or biological environments.

For rigorous R&D, relying on a single metric is insufficient. The true efficacy of a morpholine inhibitor is only proven when gravimetric data, EIS, and PDP collectively converge on a unified kinetic model—typically the Langmuir isotherm—confirming stable, chemisorbed monolayer protection.

References

• A Comparative Analysis of Morpholine Oleate and Other Amine-Based Corrosion Inhibitors Benchchem URL
• Inhibiting Properties of Morpholine as Corrosion Inhibitor for Mild Steel in 2N Sulphuric Acid and Phosphoric Acid Medium ResearchGate / E-Journal of Chemistry URL
• Comparative Study of Morpholine-based Ligands on Corrosion Inhibition of C-steel in 0.
• Study on the Performance and Mechanism of Morpholine Salt Volatile Corrosion Inhibitors on Carbon Steel MDPI URL
• Experimental and Computational Anticorrosion Behaviors of Pyrazole s-Triazine/anilino-morpholino Derivatives for Steel in Acidic Solutions ACS Omega URL

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Safety Operating Guide

Navigating the Final Step: A Comprehensive Guide to the Safe Disposal of 2,6-Dimethyl-4-(prop-2-yn-1-yl)morpholine

For the diligent researcher, the journey of discovery does not end with the final data point. The responsible management of chemical reagents throughout their lifecycle is a cornerstone of laboratory safety and environmental stewardship. This guide provides an in-depth, procedural framework for the proper disposal of 2,6-Dimethyl-4-(prop-2-yn-1-yl)morpholine, a molecule combining the structural features of a dimethylmorpholine and a reactive propargyl group. Our focus extends beyond mere instruction, delving into the chemical reasoning that underpins these essential safety protocols.

Hazard Assessment: Understanding the Molecular Risks

The Morpholine Core: The 2,6-dimethylmorpholine moiety suggests potential hazards associated with morpholine itself, which is known to be a flammable liquid and can cause severe skin burns and eye damage.[1] It is also harmful if swallowed.[1]

The Propargyl Group (Terminal Alkyne): The presence of a terminal alkyne (the prop-2-yn-1-yl group) introduces a critical and distinct set of hazards. Terminal alkynes possess an acidic proton that can be replaced by heavy metal ions, such as silver (Ag+), copper (Cu+), and mercury (Hg2+), to form highly unstable and potentially explosive metal acetylides.[2][3] This reactivity necessitates stringent segregation from waste streams containing these metals.[2] Furthermore, many terminal alkynes are volatile and flammable, demanding precautions against ignition sources.[2][4]

Based on this analysis, 2,6-Dimethyl-4-(prop-2-yn-1-yl)morpholine must be treated as hazardous chemical waste , with potential for flammability, corrosivity, toxicity, and reactivity.

Personal Protective Equipment (PPE): Your First Line of Defense

Prior to handling 2,6-Dimethyl-4-(prop-2-yn-1-yl)morpholine for any purpose, including disposal, the following minimum personal protective equipment must be worn. All handling operations should be conducted in a well-ventilated chemical fume hood.

PPE Item	Specification	Rationale
Gloves	Chemical-resistant nitrile or neoprene gloves.	To prevent skin contact with the potentially corrosive and toxic compound.
Eye Protection	Tightly fitting safety goggles and a face shield.	To protect against splashes and vapors that can cause severe eye damage.
Lab Coat	Flame-resistant lab coat.	To protect against chemical splashes and potential fire hazards.
Footwear	Closed-toed shoes.	To protect feet from spills.

Spill and Emergency Procedures: Preparedness is Paramount

In the event of a spill, immediate and appropriate action is necessary to mitigate risks.

For Small Spills (within a chemical fume hood):

• Alert Personnel: Inform others in the immediate area of the spill.

• Containment: Absorb the spill with an inert, non-combustible absorbent material such as sand, vermiculite, or diatomaceous earth.

• Collection: Carefully collect the absorbent material and spilled substance using non-sparking tools and place it in the designated hazardous waste container.[5]

• Decontamination: Clean the spill area with a suitable decontaminating agent, followed by soap and water.

• Disposal: All contaminated materials, including cleaning supplies and PPE, must be disposed of as hazardous waste.

For Large Spills (outside a chemical fume hood):

• Evacuate: Immediately evacuate the area and alert others.

• Isolate: Secure the area to prevent unauthorized entry.

• Ventilate: If it can be done safely, increase ventilation to the area.

• Contact EHS: Notify your institution's Environmental Health and Safety (EHS) office immediately. Do not attempt to clean up a large spill without their guidance and support.

Step-by-Step Disposal Protocol: A Self-Validating System

The proper disposal of 2,6-Dimethyl-4-(prop-2-yn-1-yl)morpholine is a multi-step process that ensures safety and regulatory compliance from the point of generation to final disposal.

Workflow for Disposal of 2,6-Dimethyl-4-(prop-2-yn-1-yl)morpholine

Caption: Decision workflow for the disposal of 2,6-Dimethyl-4-(prop-2-yn-1-yl)morpholine.

Step 1: Waste Segregation and Collection

• Classify as Hazardous Waste: Treat all materials contaminated with 2,6-Dimethyl-4-(prop-2-yn-1-yl)morpholine as hazardous waste. This includes the pure compound, solutions, reaction mixtures, and contaminated labware (e.g., pipette tips, gloves, glassware).

• Segregate Waste Streams: Do not mix this waste with other waste streams unless explicitly permitted by your institution's EHS guidelines.[6] Crucially, keep it separate from wastes containing heavy metals like copper, silver, and mercury to prevent the formation of explosive acetylides.[2] Also, segregate it from incompatible materials such as strong oxidizing agents, acids, and bases.[1]

• Use Appropriate Containers: Collect liquid waste in a dedicated, leak-proof container made of a compatible material, such as high-density polyethylene (HDPE) or glass.[1] Ensure the container has a secure, tight-fitting lid to prevent the escape of vapors. Solid waste should be collected in a clearly labeled, sealed container.[6]

Step 2: Labeling

• As soon as the first drop of waste is added, the container must be labeled with a hazardous waste tag provided by your EHS department.[1] The label must include:

  • The words "Hazardous Waste".[5]

  • The full chemical name: "2,6-Dimethyl-4-(prop-2-yn-1-yl)morpholine".

  • All constituents and their approximate concentrations, including solvents.

  • The accumulation start date.

  • The name and contact information of the principal investigator or responsible researcher.

Step 3: Storage

• Store the sealed waste container in a designated satellite accumulation area within the laboratory.[1][7] This area must be under the control of laboratory personnel.[1]

• The storage area should be well-ventilated, secure, and away from heat, sparks, open flames, or other ignition sources.[6]

• Ensure the storage area has secondary containment to capture any potential leaks or spills.

Step 4: Quenching of Reaction Mixtures (If Applicable)

• Reaction mixtures containing 2,6-Dimethyl-4-(prop-2-yn-1-yl)morpholine may need to be quenched to neutralize any residual reactive species before disposal.[3] This is a critical step to ensure safety during storage and transport.

• Consult with your institution's EHS office before attempting any quenching procedure.

• A general quenching procedure for terminal alkynes involves cooling the reaction mixture to 0°C and slowly adding a proton-donating agent, such as isopropanol, until the reaction ceases.[3] This should be followed by the addition of a proton source like saturated aqueous ammonium chloride to ensure any remaining acetylide anions are fully protonated.[3] This must be performed in a chemical fume hood with appropriate PPE.

Step 5: Final Disposal

• The disposal of 2,6-Dimethyl-4-(prop-2-yn-1-yl)morpholine must be handled by a licensed hazardous waste disposal company.[6][8] Do not attempt to dispose of this chemical down the drain or in regular trash.[1][6]

• Arrange for Pickup: Once the waste container is full or has reached the designated accumulation time limit, contact your institution's EHS office to schedule a pickup.[5]

• Documentation: Complete all necessary hazardous waste disposal forms as required by your institution and local regulations.[5]

• Handover: Transfer the waste container to the authorized hazardous waste personnel upon their arrival.[5]

By adhering to these detailed procedures, you contribute to a safer laboratory environment and ensure the responsible management of chemical waste, upholding the principles of scientific integrity and environmental protection.

References

• How to Ensure Safe Chemical Waste Disposal in Laboratories. Daniels Health. Available at: [Link]

• Material Safety Data Sheet - tert-Butyl propargyl ether, 98%. Cole-Parmer. Available at: [Link]

• 2 - Safety data sheet. Stratech. Available at: [Link]

• Laboratory Hazardous Waste Disposal Guidelines. Central Washington University. Available at: [Link]

• Disposal of Highly Reactive Reagents. University of Pennsylvania. Available at: [Link]

• Chemical disposal: what you need to know. DENIOS. Available at: [Link]

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Personal protective equipment for handling 2,6-Dimethyl-4-(prop-2-yn-1-yl)morpholine

A Proactive Safety Framework for Handling 2,6-Dimethyl-4-(prop-2-yn-1-yl)morpholine

A Note on Proactive Hazard Assessment: Safety data for novel or specialized compounds like 2,6-Dimethyl-4-(prop-2-yn-1-yl)morpholine is often not available. This guide, therefore, adopts a conservative, proactive safety posture. The recommendations are synthesized from the well-documented, hazardous properties of its core chemical structures: the 2,6-dimethylmorpholine moiety and the reactive propargyl (alkyne) group. This approach ensures a high standard of safety, treating the compound with the caution it warrants based on its constituent parts.

The foundational hazards are derived from morpholine and its derivatives, which are recognized as flammable, corrosive, and toxic substances capable of causing severe skin burns and serious eye damage.[1][2] This guide provides the essential operational and safety protocols to mitigate these risks effectively.

Anticipated Hazard Profile

Based on its structural components, 2,6-Dimethyl-4-(prop-2-yn-1-yl)morpholine should be handled as a substance with the following potential hazards. This assessment is primarily based on data for cis-2,6-Dimethylmorpholine and the parent compound, Morpholine.

Hazard Classification	Description	Rationale and Primary References
Flammable Liquid	The compound is likely a flammable liquid and vapor.[1][2] Vapors may form explosive mixtures with air and can travel to an ignition source and flash back.[3]	Morpholine and its derivatives are classified as Flammable Liquids, Category 3.[1][4]
Acute Toxicity (Dermal)	Toxic or harmful in contact with skin.[1][2][4][5]	Morpholine is classified as Acute Toxicity (Dermal), Category 3.[4]
Skin Corrosion	Causes severe skin burns and blistering upon contact.[1][2][5]	Morpholine is classified as Skin Corrosion, Category 1A/1B.[1][2][4]
Serious Eye Damage	Causes serious, potentially irreversible eye damage.[1][2]	Morpholine is classified as Serious Eye Damage, Category 1.[1][4]
Acute Toxicity (Oral/Inhalation)	Harmful if swallowed or inhaled.[4][5] Vapors can cause irritation to the respiratory system.[1][6]	Morpholine is classified as Acutely Toxic (Oral, Inhalation).[4][5]

Mandatory Personal Protective Equipment (PPE)

A multi-layered PPE strategy is mandatory to prevent exposure. Engineering controls, such as a chemical fume hood, are the primary line of defense, with PPE serving as the critical final barrier.[7]

Protection Type	Required Equipment	Specification and Rationale
Eye and Face Protection	Chemical Splash Goggles & Face Shield	Rationale: The high risk of severe, irreversible eye damage necessitates robust protection. Wear tightly-fitting chemical splash goggles conforming to EN 166 (EU) or ANSI Z.87.1 (US) standards.[8] A full-face shield must be worn over the goggles during procedures with a high risk of splashing, such as transferring large volumes or during reaction quenching.[7][9]
Skin and Body Protection	Chemical-Resistant Gloves	Rationale: The compound is considered toxic and corrosive upon skin contact.[1][2] Required: Use nitrile or neoprene gloves.[9] Always inspect gloves for degradation or punctures before use.[9] For prolonged tasks, double-gloving is recommended. Change gloves every 30-60 minutes or immediately upon known or suspected contact.[7]
Flame-Resistant Lab Coat	Rationale: Protects against skin contact and provides a barrier against flammable material.[8] A flame-resistant, chemical-resistant lab coat must be worn and kept fully buttoned. Ensure cuffs are snug around the wrist.
Respiratory Protection	Chemical Fume Hood / Respirator	Rationale: The compound's potential inhalation toxicity and flammability require stringent ventilation controls.[10] Primary Control: All handling of the compound must be performed in a certified chemical fume hood to minimize vapor inhalation.[9][10] Emergency/Spill: For large spills or ventilation failure, a NIOSH-approved respirator with organic vapor cartridges is required.[9][11] Personnel must be fit-tested and trained for respirator use.[7]

Operational and Disposal Plan

Adherence to a strict, step-by-step protocol is essential for minimizing risk during handling and disposal.

Safe Handling Workflow

The following workflow must be followed for all procedures involving 2,6-Dimethyl-4-(prop-2-yn-1-yl)morpholine.

Caption: Safe Handling Workflow Diagram.

Emergency Spill Response

Immediate and correct response to a spill is critical to prevent exposure and further incidents.

Isolate the area immediately by at least 50 meters (150 feet) in all directions. [12]

Caption: Emergency Spill Response Protocol.

Waste Disposal Plan

Proper segregation and disposal of waste are mandatory to ensure safety and regulatory compliance.

• Waste Segregation: All materials contaminated with 2,6-Dimethyl-4-(prop-2-yn-1-yl)morpholine are to be considered hazardous waste. This includes used gloves, pipette tips, absorbent materials from spills, and contaminated lab coats.[9]

• Liquid Waste: Collect all liquid waste containing this compound in a designated, sealed, and clearly labeled hazardous waste container. The container must be stored in a well-ventilated area, away from heat and ignition sources.

• Solid Waste: Collect all contaminated solid waste in a separate, sealed, and clearly labeled hazardous waste container.

• Regulatory Compliance: All waste must be disposed of in strict accordance with local, state, and federal regulations.[13] Contact your institution's Environmental Health & Safety (EH&S) department for specific disposal procedures and pickup schedules.[9] Do not pour any amount of this chemical or its solutions down the drain.[8]

References

• Hazardous substance assessment – Morpholine. (2025, December 19). Canada.ca. [Link]

• Morpholine Safety Data Sheet. (2016, October 20). Source not specified.

• Safety Data Sheet: Morpholine. Chemos GmbH&Co.KG. [Link]

• Safety Data Sheet: Morpholine. Carl ROTH. [Link]

• Hazardous Substance Fact Sheet - Morpholine. (2009, May). NJ.gov. [Link]

• Personal Protective Equipment for Use in Handling Hazardous Drugs. (2006, December 6). Source not specified.
• Safety in the labor

• Guidelines for Safe Laboratory Practices. NextGen Protocols. [Link]

• Morpholine - NIOSH Pocket Guide to Chemical Hazards. CDC. [Link]

• Personal Protective Equipment (PPE). University of Tennessee, Knoxville. [Link]

• Morpholine - SAFETY DATA SHEET. (2025, April 16). Penta Chemicals. [Link]

• Laboratory Safety: Working Safely with Chemicals | Essential Lab Techniques for Beginners. (2025, October 19). YouTube. [Link]

• Safety Data Sheet Morpholine. (2022, October 1). Redox. [Link]

• Material Safety Data Sheet - 4-(4,5-Dihydro-1H-imidazol-2-yl)-2,6-dimethylmorpholine hydrobromide. Cole-Parmer. [Link]

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